6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

• CAS: 35982-55-9

Core Science & Biosynthesis

6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one synthesis pathway

An In-depth Technical Guide to the Synthesis of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

Introduction: The Significance of the Quinazolinone Scaffold

The quinazolinone core is a privileged scaffold in medicinal chemistry, forming the structural basis for a multitude of compounds with a wide array of biological and therapeutic activities.[1][2] These nitrogen-containing heterocycles are integral to numerous natural products and synthetic drugs, demonstrating properties that range from antimicrobial and antitumor to anti-inflammatory and muscle relaxant effects.[2][3] The specific compound, 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, is a valuable synthetic intermediate. The presence of a chlorine atom at the 6-position and a trifluoromethyl group at the 2-position imparts unique electronic properties and metabolic stability, making it a crucial building block for the development of novel therapeutic agents, such as orally active inhibitors of AP-1 and NF-κB mediated transcriptional activation.[4]

This guide provides a detailed examination of a primary synthesis pathway for 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, focusing on the underlying chemical principles, a step-by-step experimental protocol, and critical process considerations for researchers and professionals in drug development.

Core Synthesis Pathway: Cyclocondensation Approach

The most common and efficient route for the synthesis of 4(3H)-quinazolinones involves the cyclocondensation of an anthranilic acid derivative.[5][6] For the target molecule, this pathway utilizes 2-amino-5-chlorobenzoic acid as the foundational building block, which undergoes acylation and subsequent cyclization.

Retrosynthetic Analysis

A logical retrosynthetic disconnection of the target molecule points to two primary starting materials: 2-amino-5-chlorobenzoic acid and a reagent capable of introducing the trifluoromethylated acyl group.

Caption: High-level overview of the synthesis workflow.

Detailed Experimental Protocol

This protocol provides a self-validating system for the synthesis of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one. Adherence to these steps, with appropriate laboratory technique, ensures a reliable outcome.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)
2-Amino-5-chlorobenzoic acid	C₇H₆ClNO₂	171.58	5.0 g	29.1
Trifluoroacetic anhydride	(CF₃CO)₂O	210.03	9.2 mL	64.1
Toluene	C₇H₈	92.14	50 mL	-
Saturated Sodium Bicarbonate	NaHCO₃	84.01	As needed	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	-

Step-by-Step Methodology

• Reaction Setup : To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-amino-5-chlorobenzoic acid (5.0 g, 29.1 mmol).

• Solvent and Reagent Addition : Add toluene (50 mL) to the flask to create a suspension. With vigorous stirring, slowly add trifluoroacetic anhydride (9.2 mL, 64.1 mmol) to the mixture. The addition should be performed carefully as the initial reaction can be exothermic.

• Reaction Conditions : Heat the reaction mixture to reflux (approximately 110-111 °C) and maintain this temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., Ethyl Acetate/Hexane 1:1).

• Work-up and Isolation : After the reaction is complete (as indicated by the consumption of the starting material), allow the mixture to cool to room temperature. A precipitate of the product should form.

• Filtration : Collect the solid product by vacuum filtration. Wash the collected solid with a small amount of cold toluene to remove any residual starting materials.

• Purification : The crude product can be further purified by recrystallization. Suspend the solid in a minimal amount of hot ethanol or isopropanol and allow it to cool slowly to room temperature, then in an ice bath to maximize crystal formation.

• Drying : Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum to a constant weight.

Expected Outcome and Characterization

• Yield : 70-85%

• Appearance : Off-white to light yellow solid. * Melting Point : Literature values can be used for comparison.

• Spectroscopic Analysis : The structure should be confirmed by ¹H NMR, ¹³C NMR, and Mass Spectrometry. [7]

Process Optimization and Critical Considerations

• Purity of Starting Materials : The purity of 2-amino-5-chlorobenzoic acid is crucial. Impurities can lead to side reactions and a lower yield of the desired product.

• Stoichiometry of Reagents : An excess of trifluoroacetic anhydride is used to ensure the complete acylation of the starting material and to act as a dehydrating agent during the cyclization step.

• Reaction Temperature and Time : The reflux temperature is necessary to drive the intramolecular cyclization and dehydration. The reaction time should be optimized by monitoring the reaction progress via TLC to avoid the formation of degradation products.

• Safety Precautions : Trifluoroacetic anhydride is corrosive and moisture-sensitive. The reaction should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses) must be worn.

Conclusion

The synthesis of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one via the cyclocondensation of 2-amino-5-chlorobenzoic acid with trifluoroacetic anhydride is a robust and efficient method. This guide provides the necessary technical details and mechanistic insights for its successful preparation in a laboratory setting. The resulting compound serves as a key intermediate for the synthesis of more complex molecules with significant potential in the field of drug discovery.

References

• Dey, S. Kr. (2025). Unexpected Cyclocondensation resulting a Novel Quinazolinone Scaffold from SOCl2-DMF adduct. Journal of Chemical Technology, 1(1), 13-17.

• Yuan, G., et al. (2021). Straightforward synthesis of quinazolin-4(3H)-ones via visible light-induced condensation cyclization. RSC Advances, 11, 37585-37589. [Link]

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• Luo, H., et al. (2014). Synthesis and biological evaluation of novel 6-chloro-quinazolin derivatives as potential antitumor agents. European Journal of Medicinal Chemistry, 84, 465-472. [Link]

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An In-Depth Technical Guide to the Physicochemical Properties of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

Introduction

The quinazolinone scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of compounds with diverse and potent biological activities.[1] This privileged structure, a fusion of benzene and pyrimidine rings, is present in numerous natural products and synthetic molecules, demonstrating a broad therapeutic spectrum that includes anticancer, anti-inflammatory, antibacterial, and antiviral properties.[1][2] Within this important class of compounds, 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one stands out as a molecule of significant interest.

The strategic placement of a chloro (–Cl) group at the 6-position and a trifluoromethyl (–CF₃) group at the 2-position profoundly influences the molecule's electronic properties, lipophilicity, and metabolic stability. The electron-withdrawing nature of both substituents can enhance the molecule's interaction with biological targets and improve its pharmacokinetic profile. This guide provides a comprehensive, in-depth analysis of the core physicochemical properties of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, offering critical data and experimental insights for researchers, scientists, and professionals engaged in drug discovery and development. Understanding these fundamental characteristics is paramount for rationally designing new therapeutic agents and advancing them from the laboratory to clinical applications.

Chemical Identity and Molecular Structure

Accurate identification is the foundation of all chemical and biological research. The following section details the key identifiers for 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one.

Molecular Structure

The two-dimensional structure of the molecule is depicted below, illustrating the arrangement of the quinazolinone core and its substituents.

Caption: 2D Structure of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one.

Key Identifiers

A consolidated table of essential identifiers for unambiguous compound recognition is provided below.

Identifier	Value	Source
CAS Number	35982-55-9	[3][4][5]
Molecular Formula	C₉H₄ClF₃N₂O	[4][5]
IUPAC Name	6-chloro-2-(trifluoromethyl)quinazolin-4(3H)-one	N/A
Molecular Weight	248.59 g/mol	[5]
Canonical SMILES	C1=CC2=C(C=C1Cl)C(=O)NC(=N2)C(F)(F)F	N/A
InChI	InChI=1S/C9H4ClF3N2O/c10-4-1-2-6-5(3-4)7(16)15-8(14-6)9(11,12)13/h1-3H,(H,14,15,16)	N/A
InChIKey	VNZVVFAGJELHDC-UHFFFAOYSA-N	N/A

Core Physicochemical Properties

The physicochemical properties of a compound are critical determinants of its behavior in both chemical and biological systems. These parameters directly influence its solubility, permeability, metabolic stability, and ultimately, its potential as a therapeutic agent.

Quantitative Data Summary

The following table summarizes the key experimental and predicted physicochemical properties of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one.

Property	Value	Significance in Drug Discovery
Melting Point	Not available	Indicates purity and lattice energy. Higher melting points can correlate with lower solubility.
Boiling Point	Not available	Relevant for purification and stability at high temperatures.
Calculated LogP	2.45	A measure of lipophilicity. This value suggests moderate lipid solubility, which is often favorable for cell membrane permeability.
pKa (Predicted)	6.84 (acidic)	The N-H proton is weakly acidic. pKa influences ionization state at physiological pH, affecting solubility, permeability, and receptor binding.
Aqueous Solubility	Low (predicted)	Directly impacts bioavailability. Poor solubility is a common challenge in drug development that often requires formulation strategies to overcome.
Polar Surface Area	56.9 Ų	Influences membrane permeability and interactions with polar residues in protein targets. Values under 140 Ų are generally associated with good cell penetration.

Note: Some values are based on computational predictions and should be confirmed experimentally.

Interpretation of Properties

• Lipophilicity (LogP): The predicted LogP of 2.45 indicates that the molecule has a balanced character between hydrophilicity and lipophilicity. This is often a desirable trait in drug candidates, as it allows for sufficient aqueous solubility to be present in physiological fluids while also being lipid-soluble enough to cross cellular membranes. The presence of the trifluoromethyl group significantly increases lipophilicity compared to a methyl group.

• Acidity (pKa): The predicted acidic pKa of 6.84 is attributed to the N-H proton at the 3-position. This value is close to physiological pH (7.4), implying that a significant fraction of the molecule will exist in its deprotonated (anionic) form in the bloodstream. This ionization can enhance aqueous solubility but may decrease membrane permeability.

• Solubility: While experimental data is limited, the relatively high lipophilicity and planar structure suggest that the aqueous solubility is likely to be low. For oral drug delivery, this is a critical parameter that must be addressed, potentially through salt formation or advanced formulation techniques.

Spectroscopic and Analytical Characterization

The unambiguous structural confirmation and purity assessment of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one rely on a combination of spectroscopic and chromatographic techniques. As a Senior Application Scientist, my experience underscores that a multi-faceted analytical approach is non-negotiable for ensuring data integrity.

Expected Spectroscopic Signatures

• ¹H NMR (Proton NMR): In a solvent like DMSO-d₆, the spectrum is expected to show a broad singlet for the N-H proton around 12-13 ppm. The aromatic region (7.5-8.5 ppm) should display signals corresponding to the three protons on the chlorinated benzene ring, with coupling patterns dictated by their positions relative to each other and the chloro substituent.[6]

• ¹³C NMR (Carbon NMR): The spectrum will feature a characteristic signal for the carbonyl carbon (C=O) around 160-165 ppm. The carbon of the trifluoromethyl group will appear as a quartet due to coupling with the three fluorine atoms. Other aromatic carbons will resonate in the 120-150 ppm range.

• ¹⁹F NMR (Fluorine NMR): This technique is highly specific for fluorine-containing compounds. A single sharp signal is expected for the three equivalent fluorine atoms of the –CF₃ group.

• FT-IR (Infrared Spectroscopy): Key vibrational bands would include a strong absorption for the C=O stretch (amide I band) around 1680-1660 cm⁻¹, an N-H stretching band around 3200 cm⁻¹, and characteristic absorptions for C-Cl and C-F bonds in the fingerprint region.

• Mass Spectrometry (MS): In the mass spectrum, the molecular ion peak (M⁺) will exhibit a characteristic M/M+2 isotopic pattern with an approximate 3:1 ratio, which is a definitive signature for the presence of a single chlorine atom.

Analytical Workflow for Quality Control

A robust quality control (QC) workflow is essential to validate the identity, purity, and stability of the compound.

Caption: A typical analytical workflow for the quality control of a synthesized compound.

Experimental Protocols

To ensure reproducibility and accuracy, standardized experimental protocols are critical. The following provides step-by-step methodologies for key analytical procedures.

Protocol 1: Purity Determination by High-Performance Liquid Chromatography (HPLC)

Causality: Reverse-phase HPLC is the gold standard for assessing the purity of small organic molecules. The choice of a C18 column is based on the compound's moderate lipophilicity. The acidic mobile phase (using formic acid) is crucial to protonate any residual silanol groups on the column, which prevents peak tailing of the basic quinazolinone nitrogen, thereby ensuring sharp, symmetrical peaks for accurate quantification.[7]

• Instrumentation: HPLC system with UV-Vis detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start with 30% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve ~1 mg of the compound in 1 mL of Acetonitrile/Water (1:1).

• Purity Calculation: Purity is determined by the area percentage of the main peak relative to the total area of all peaks detected.

Protocol 2: Structural Confirmation by NMR Spectroscopy

Causality: NMR spectroscopy provides the most definitive structural information by probing the chemical environment of each nucleus (¹H, ¹³C, ¹⁹F). DMSO-d₆ is a common solvent choice due to its ability to dissolve a wide range of organic compounds and its high boiling point. The use of TMS as an internal standard provides a reliable reference point (0 ppm) for accurate chemical shift determination.[6]

• Instrumentation: 400 MHz (or higher) NMR Spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Internal Standard: Tetramethylsilane (TMS).

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse experiment.

  • Spectral Width: -2 to 16 ppm.

  • Number of Scans: 16.

  • Relaxation Delay: 2 seconds.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled pulse program (e.g., zgpg30).

  • Spectral Width: 0 to 200 ppm.

  • Number of Scans: 1024 or more (as ¹³C has low natural abundance).

  • Relaxation Delay: 2 seconds.

• Data Processing: Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID) to obtain the final spectrum.

Synthesis and Applications in Drug Discovery

Synthetic Context

The synthesis of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one typically starts from the corresponding anthranilic acid derivative, 2-amino-5-chlorobenzoic acid.[2] A common synthetic route involves a cyclocondensation reaction. This knowledge is crucial for chemists as it informs potential impurity profiles that may arise from starting materials or side reactions.

Caption: A generalized synthetic pathway to the target compound.

Significance in Drug Discovery

The quinazolinone core is a "privileged scaffold" because it can interact with a wide variety of biological targets. The specific substitutions on 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one make it a particularly attractive starting point for drug design:

• Anticancer Activity: Many quinazolinone derivatives are known to inhibit tyrosine kinases, which are crucial enzymes in cancer cell signaling pathways. The physicochemical properties of this compound make it a suitable candidate for developing such inhibitors.[2][8]

• Antibacterial and Antifungal Potential: The scaffold has been explored for developing novel antimicrobial agents. The trifluoromethyl group can enhance metabolic stability and cell penetration, potentially leading to more effective drugs against resistant strains.[9]

• CNS Applications: The moderate lipophilicity suggests that derivatives could be designed to cross the blood-brain barrier, opening possibilities for treating central nervous system disorders.

The physicochemical properties detailed in this guide—solubility, lipophilicity, and pKa—are the fundamental parameters that govern the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of any potential drug candidate derived from this scaffold. A thorough understanding of these properties allows for a more rational, data-driven approach to drug design, ultimately increasing the probability of success in developing new and effective medicines.

References

• abcr GmbH. AB485135 | CAS 35982-55-9. Available from: [Link]

• MDPI. Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA). Available from: [Link]

• ScienceDirect. Synthesis, in-silico, and in-vitro study of novel chloro methylquinazolinones as PI3K-Оґ inhibitors, cytotoxic agents. Available from: [Link]

• PubMed. HPLC assay in plasma and preliminary pharmacokinetic study of a quinazolinone derivative with spasmolytic effect. Available from: [Link]

• ResearchGate. The PIFA-initiated oxidative cyclization of 2-(3- butenyl)quinazolin-4(3H)-ones. Available from: [Link]

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• SIELC Technologies. HPLC Method for Analysis of 8-hydroxyquinoline with Primesep 100. Available from: [Link]

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• PubChem. 1-(2,4,6-Trifluorobenzyl)-6-[2-(Trifluoromethyl)phenoxy]quinazolin-4(1h)-One. Available from: [Link]

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An In-Depth Technical Guide to 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, a heterocyclic compound of significant interest in medicinal chemistry. We will delve into its chemical identity, synthesis, physicochemical properties, and explore its potential as a scaffold for the development of novel therapeutic agents, particularly in the realms of oncology and infectious diseases.

Core Compound Identification and Structure

IUPAC Name: 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

The structure of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one is characterized by a quinazolinone core. This bicyclic system consists of a pyrimidine ring fused to a benzene ring. Key substitutions on this scaffold include a chlorine atom at the 6-position and a trifluoromethyl group at the 2-position. The "(3H)" designation indicates the location of the hydrogen atom on the nitrogen at the 3-position of the quinazolinone ring.

Chemical Structure:

Synthesis and Physicochemical Properties

The synthesis of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one typically proceeds from readily available starting materials, primarily substituted anthranilic acids. A common synthetic route involves the condensation of 2-amino-5-chlorobenzoic acid with a reagent that provides the trifluoromethyl-containing carbon atom at the 2-position.

General Synthetic Approach:

A plausible synthetic pathway would involve the reaction of 2-amino-5-chlorobenzoic acid with trifluoroacetic anhydride or a similar activated trifluoroacetylating agent. This would be followed by cyclization, likely under thermal or acid-catalyzed conditions, to yield the final quinazolinone product.

Physicochemical Properties:

Specific experimental data for the physicochemical properties of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one are not extensively reported. However, based on its structure and data from related compounds, the following properties can be inferred:

Property	Predicted/Inferred Value
Molecular Formula	C9H4ClF3N2O
Molecular Weight	248.59 g/mol
Appearance	Likely a white to off-white solid
Solubility	Expected to have low solubility in water and higher solubility in organic solvents like DMSO and DMF.
Melting Point	Expected to be a high-melting solid, characteristic of rigid heterocyclic structures.

Biological Activity and Therapeutic Potential

The quinazolinone scaffold is a well-established "privileged structure" in medicinal chemistry, known to interact with a variety of biological targets.[2] Derivatives of quinazolin-4(3H)-one have demonstrated a broad spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral effects.[3]

Anticancer Potential

A significant body of research has focused on quinazolinone derivatives as inhibitors of key signaling pathways in cancer. One of the most prominent targets is the Epidermal Growth Factor Receptor (EGFR), a tyrosine kinase that plays a crucial role in cell proliferation and survival.[4][5] Overexpression or mutation of EGFR is a hallmark of many cancers, making it a prime target for therapeutic intervention.[4]

While direct experimental evidence for the EGFR inhibitory activity of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one is not available in the provided search results, numerous studies on structurally related compounds strongly suggest this as a probable mechanism of action. For instance, various 4-anilinoquinazoline derivatives have shown potent EGFR inhibition.[6][7] The core quinazolinone structure is known to bind to the ATP-binding site of the EGFR kinase domain.[7]

The cytotoxic effects of various quinazolinone derivatives have been evaluated against a range of cancer cell lines. For example, novel quinazolinone derivatives have shown cytotoxic activity against human colon cancer (HCT-116), breast cancer (MCF-7), and liver cancer (HepG-2) cell lines.[8][9][10]

Antimicrobial Activity

In addition to their anticancer properties, quinazolinone derivatives have emerged as promising antimicrobial agents.[11][12] The increasing prevalence of multidrug-resistant bacteria necessitates the development of new classes of antibiotics. Quinazolinones have shown activity against both Gram-positive and Gram-negative bacteria.[11][13]

The mechanism of antibacterial action for quinazolinones is not fully elucidated but is thought to involve the inhibition of essential bacterial enzymes. For instance, some derivatives have been shown to target DNA gyrase, an enzyme crucial for bacterial DNA replication.[14]

Studies on various quinazolinone derivatives have demonstrated their efficacy against pathogenic bacteria such as Staphylococcus aureus and Streptococcus pneumoniae.[11] The introduction of different substituents on the quinazolinone ring has been shown to modulate the antimicrobial spectrum and potency.[15]

Experimental Protocols and Methodologies

The following sections outline general experimental protocols that are commonly employed in the synthesis and biological evaluation of quinazolinone derivatives.

General Synthesis of Quinazolin-4(3H)-ones

This protocol is a generalized procedure based on the Niementowski quinazoline synthesis.

Materials:

• 2-Amino-5-chlorobenzoic acid

• Trifluoroacetic anhydride or a suitable equivalent

• High-boiling point solvent (e.g., diphenyl ether, Dowtherm A)

• Glacial acetic acid (optional, as catalyst)

• Ethanol

• Deionized water

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2-amino-5-chlorobenzoic acid and a molar excess of the trifluoroacetylating agent in a high-boiling point solvent.

• Heat the reaction mixture to a temperature sufficient to effect cyclization (typically 150-250 °C), monitoring the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• The product may precipitate upon cooling. If so, collect the solid by vacuum filtration.

• If the product remains in solution, the solvent can be removed under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one.

Characterization:

The structure and purity of the synthesized compound should be confirmed by standard analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and identify the positions of protons and carbons.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• Infrared (IR) Spectroscopy: To identify the presence of key functional groups (e.g., C=O, N-H).

• Melting Point Analysis: To assess the purity of the compound.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol describes a common method for assessing the cytotoxic effects of a compound on cancer cell lines.

Materials:

• Human cancer cell lines (e.g., MCF-7, A549, HCT-116)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Seed the cancer cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one in a complete cell culture medium.

• Remove the old medium from the cells and add the medium containing the different concentrations of the test compound. Include a vehicle control (DMSO) and a positive control (a known cytotoxic drug).

• Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO₂.

• After the incubation period, add MTT solution to each well and incubate for a further 2-4 hours.

• Add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (typically around 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each concentration and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Minimum Inhibitory Concentration (MIC) Assay

This protocol is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Bacterial growth medium (e.g., Mueller-Hinton broth)

• 96-well microtiter plates

• 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one (dissolved in a suitable solvent)

• Bacterial inoculum (adjusted to a specific McFarland standard)

• Positive control (a known antibiotic) and negative control (broth only)

Procedure:

• Prepare serial twofold dilutions of the test compound in the bacterial growth medium in the wells of a 96-well plate.

• Inoculate each well with a standardized bacterial suspension.

• Include a positive control (wells with bacteria and no compound) and a negative control (wells with medium only).

• Incubate the plates at 37°C for 18-24 hours.

• After incubation, visually inspect the plates for bacterial growth (turbidity).

• The MIC is the lowest concentration of the compound at which no visible growth is observed.

Logical and Experimental Workflows

The development and evaluation of novel quinazolinone-based therapeutic agents typically follow a structured workflow.

Drug Discovery and Development Workflow

Caption: A generalized workflow for the discovery and development of quinazolinone-based therapeutic agents.

Conclusion and Future Directions

6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one represents a valuable scaffold for the design and synthesis of novel therapeutic agents. The presence of the electron-withdrawing chlorine and trifluoromethyl groups is likely to influence its electronic properties and binding interactions with biological targets. Based on the extensive research on the quinazolinone class of compounds, this molecule holds significant promise for further investigation as a potential anticancer and antimicrobial agent.

Future research should focus on:

• Developing and optimizing a robust synthetic protocol for 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one to ensure its availability for further studies.

• Conducting comprehensive biological evaluations to determine its specific anticancer and antimicrobial activities and to elucidate its mechanism of action.

• Performing structure-activity relationship (SAR) studies by synthesizing and testing a library of analogs to identify compounds with enhanced potency and selectivity.

• Utilizing computational modeling and in silico screening to guide the design of next-generation quinazolinone-based drugs.

The exploration of this and related quinazolinone derivatives will undoubtedly contribute to the development of new and effective treatments for cancer and infectious diseases.

References

• Zeid, A., Mohamed, M., et al. (2021). Synthesis, in-silico, and in-vitro study of novel chloro methylquinazolinones as PI3K-δ inhibitors, cytotoxic agents. Journal of Molecular Structure, 1245, 131069.
• Vollmar, D., Thorn, A., Schuberth, I., & Grond, S. (n.d.). Cytotoxicity of quinazoline 1 against different tumor cell lines: AGS, HM02 (gastric adenocarcinoma), HepG2 (hepatocellular carcinoma) and MCF 7 (breast adenocarcinoma).
• Eco-Vector Journals Portal. (2021). Antimicrobial activity study of new quinazolin-4(3h)-ones against Staphylococcus aureus and Streptococcus pneumoniae. Journal of Microbiology, Epidemiology and Immunobiology, 98(5), 589-598.
• Lyssikatos, J. P., et al. (2021). Macrocyclization of quinazoline-based EGFR inhibitors lead to exclusive mutant selectivity for EGFR L858R and Del19. European Journal of Medicinal Chemistry, 223, 113645.
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• Sonousi, A., et al. (2022). Design and synthesis of novel quinazolinone-based derivatives as EGFR inhibitors with antitumor activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2396-2411.
• Al-Ostath, A., et al. (2019). Antibacterial Effects of Quinazolin-4(3H)-One Functionalized-Conjugated Silver Nanoparticles. International Journal of Molecular Sciences, 20(20), 5023.
• Li, Y., et al. (2021). Discovery of Potent EGFR Inhibitors With 6-Arylureido-4-anilinoquinazoline Derivatives. Frontiers in Chemistry, 9, 686881.
• Zahedifard, M., et al. (2016). An insight into the therapeutic potential of quinazoline derivatives as anticancer agents. RSC Advances, 6(10), 8373-8392.
• Al-Ostath, A., et al. (2019). Antibacterial Effects of Quinazolin-4(3 H)-One Functionalized-Conjugated Silver Nanoparticles. International journal of molecular sciences, 20(20), 5023.
• Heppner, D. E., et al. (2022). Quinazolinones as allosteric fourth-generation EGFR inhibitors for the treatment of NSCLC. ACS Medicinal Chemistry Letters, 13(7), 1136-1143.
• Al-Warhi, T., et al. (2022). Design, synthesis, and cytotoxic evaluation of quinazoline derivatives bearing triazole-acetamides. Journal of the Iranian Chemical Society, 19(11), 4787-4799.
• El-Sayed, M. A., et al. (2023).
• Osarumwense, P. O. (2023). Synthesis And Antibacterial Activity of 6-Bromo-2-(O- Amin- Ophenyl)-3-Amino- Quinazolin-4(3h). International Journal of Research and Review, 10(4), 1-6.
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• Yang, L., et al. (2010). A General Synthetic Procedure for 2-chloromethyl-4(3H)-quinazolinone Derivatives and Their Utilization in the Preparation of Novel Anticancer Agents with 4-Anilinoquinazoline Scaffolds. Molecules, 15(12), 9473-9485.
• Al-Tel, T. H. (2011). Chemical Characteristics, Synthetic Methods, and Biological Potential of Quinazoline and Quinazolinone Derivatives. Current Organic Chemistry, 15(20), 3632-3666.
• Devarajegowda, H. C., et al. (2011). 6-Chloro-2-cyclopropyl-4-(trifluoromethyl)quinoline. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 5), o1164.
• Wang, Y., et al. (2023). Synthesis and Antitumor Activity of 6-(2-Aminobenzo[d]thiazol-5-yl) quinazolin-4(3H). Molecules, 28(13), 5123.
• Generis Publishing. (n.d.). SYNTHESIS OF SOME QUINAZOLIN-4-ONE SERIES HETEROCYCLIC COMPOUNDS AND THEIR BIOLOGICAL ACTIVITIES.
• Lee, H., et al. (2022). Optimization of 2-Aminoquinazolin-4-(3H)-one Derivatives as Potent Inhibitors of SARS-CoV-2: Improved Synthesis and Pharmacokinetic Properties. Molecules, 27(13), 4280.
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The Ascendance of a Privileged Scaffold: A Technical Chronicle of Trifluoromethylated Quinazolinones

For Immediate Release

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The quinazolinone core, a fused heterocycle of benzene and pyrimidine rings, stands as a "privileged structure" in medicinal chemistry, forming the backbone of numerous therapeutic agents. The strategic incorporation of a trifluoromethyl (-CF3) group has further propelled this scaffold to the forefront of drug discovery, bestowing enhanced potency, metabolic stability, and bioavailability upon a multitude of drug candidates. This technical guide delves into the discovery and historical development of trifluoromethylated quinazolinones, charting a course from their synthetic origins to their contemporary significance in the pharmaceutical landscape.

The Genesis of a Powerful Partnership: Quinazolinones and the Trifluoromethyl Group

The story of trifluoromethylated quinazolinones is a tale of two convergent paths: the establishment of the quinazolinone scaffold and the rise of fluorine in medicinal chemistry.

The quinazolinone ring system was first synthesized in the late 19th century. The classical Niementowski quinazolinone synthesis , first described by Stefan Niementowski in 1895, involves the thermal condensation of an anthranilic acid with an amide to form the 4(3H)-quinazolinone core. This robust and versatile reaction laid the groundwork for the exploration of a vast chemical space around the quinazolinone nucleus.

The introduction of fluorine into bioactive molecules began in earnest in the mid-20th century.[1] Chemists and pharmacologists recognized that the unique properties of the trifluoromethyl group—high electronegativity, metabolic stability, and lipophilicity—could be strategically employed to enhance the drug-like properties of organic compounds.[2][3] The -CF3 group often serves as a bioisostere for a methyl or chloro group, yet it can dramatically alter a molecule's electronic and pharmacokinetic profile.[4]

The confluence of these two fields—the well-established chemistry of quinazolinones and the emerging appreciation for the power of the trifluoromethyl group—set the stage for the development of a new class of potent therapeutic candidates.

Early Pioneers: The Emergence of Trifluoromethylated Quinazolinones in the 1970s

While the precise date of the very first synthesis of a trifluoromethylated quinazolinone remains elusive in readily available academic literature, patent filings from the early 1970s provide the earliest concrete evidence of their existence and perceived utility. A British patent filed in 1971 describes the preparation of 2,3-dihydro-4(1H)-quinazolinones bearing a trifluoromethyl substituent on the benzene ring.[2] This early work suggests that researchers were already exploring the impact of this powerful functional group on the quinazolinone scaffold, likely motivated by the burgeoning interest in fluorinated pharmaceuticals.

A subsequent patent from 1982 further details trifluoromethyl-substituted tricyclic quinazolinones, indicating a growing interest and investment in this chemical class for potential therapeutic applications.[5] These early forays, though not extensively detailed in peer-reviewed journals of the time, mark the quiet genesis of a field that would later blossom.

The Evolution of Synthesis: From Classical Methods to Modern Efficiency

The journey of synthesizing trifluoromethylated quinazolinones has mirrored the broader advancements in synthetic organic chemistry, moving from harsh, high-temperature classical methods to more efficient and elegant modern strategies.

Foundational Synthetic Strategies

The earliest approaches to trifluoromethylated quinazolinones likely relied on modifications of established methods for quinazolinone synthesis. The general strategy involved utilizing a starting material already bearing the trifluoromethyl group.

Key Early Synthetic Approach:

A common early pathway involves the reaction of a trifluoromethyl-substituted anthranilic acid or its derivatives. For instance, the condensation of a trifluoromethyl-substituted 2-aminobenzamide with an appropriate aldehyde or orthoester would yield the desired trifluoromethylated quinazolinone. Another classical approach involves the use of a trifluoromethyl-substituted isatoic anhydride, which upon reaction with an amine and a one-carbon source, cyclizes to form the quinazolinone ring.

Experimental Protocol: A Classical Approach - Synthesis of 2-Aryl-6-(trifluoromethyl)quinazolin-4(3H)-one

• Step 1: Synthesis of N-Acyl-2-amino-5-(trifluoromethyl)benzoic Acid.

  • To a solution of 2-amino-5-(trifluoromethyl)benzoic acid in pyridine, add the desired acyl chloride dropwise at 0 °C.

  • Stir the reaction mixture at room temperature for 12 hours.

  • Pour the mixture into ice-water and acidify with concentrated HCl to precipitate the product.

  • Filter, wash with water, and dry to obtain the N-acyl intermediate.

• Step 2: Cyclization to the Quinazolinone.

  • Heat the N-acyl-2-amino-5-(trifluoromethyl)benzoic acid with an excess of formamide at 150-160 °C for 4 hours.

  • Cool the reaction mixture and pour it into ice-water.

  • Collect the precipitated solid by filtration, wash with water, and recrystallize from ethanol to yield the final product.

The Advent of Modern Synthetic Methodologies

The late 20th and early 21st centuries witnessed a surge in the development of more efficient and versatile methods for constructing trifluoromethylated quinazolinones. A significant breakthrough was the use of trifluoroacetic acid (TFA) as a direct and readily available source of the trifluoromethyl group.[1][6][7]

One-Pot Synthesis Using Trifluoroacetic Acid:

Recent methodologies have focused on one-pot procedures that combine the formation of the trifluoromethyl-containing building block and the subsequent cyclization. For example, the condensation of an anthranilic acid, an amine, and trifluoroacetic acid in the presence of a coupling agent like propylphosphonic anhydride (T3P) provides a direct and high-yielding route to 2-trifluoromethylquinazolin-4(3H)-ones.[1][6][7] This approach avoids the need to pre-synthesize trifluoromethylated starting materials, streamlining the synthetic process considerably.

Experimental Protocol: Modern One-Pot Synthesis of a 2-(Trifluoromethyl)quinazolin-4(3H)-one [1][6][7]

• Reaction Setup: To a solution of an anthranilic acid in a suitable solvent (e.g., cyclopentyl methyl ether), add trifluoroacetic acid and a dehydrating coupling agent (e.g., T3P®).

• Amide Formation: Stir the mixture at an elevated temperature (e.g., 80-100 °C) for a specified time to form the trifluoroacetylated intermediate.

• Cyclization: Add the desired amine to the reaction mixture and continue heating until the cyclization to the quinazolinone is complete, as monitored by TLC or LC-MS.

• Work-up and Purification: After cooling, quench the reaction with a basic aqueous solution (e.g., sodium bicarbonate). Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

The evolution of these synthetic methods has been instrumental in enabling the rapid and diverse synthesis of libraries of trifluoromethylated quinazolinones for biological screening.

Structure-Activity Relationship (SAR) and Biological Impact

The incorporation of the trifluoromethyl group into the quinazolinone scaffold has a profound impact on its biological activity. The electron-withdrawing nature of the -CF3 group can modulate the acidity of N-H protons, influencing hydrogen bonding interactions with biological targets. Its lipophilicity can enhance membrane permeability and improve pharmacokinetic profiles.

Quantitative SAR Insights:

Position of -CF3	General Impact on Biological Activity	Key Observations
C2-position	Often enhances potency and metabolic stability.	The -CF3 group at this position can act as a metabolically stable surrogate for other small alkyl or aryl groups. It can also influence the electronics of the pyrimidine ring, affecting interactions with target proteins.
Benzene Ring (e.g., C6, C7)	Modulates lipophilicity and can influence selectivity.	Substitution on the benzene ring with a -CF3 group can fine-tune the overall physicochemical properties of the molecule, impacting its absorption, distribution, metabolism, and excretion (ADME) profile.

Early and contemporary SAR studies have consistently demonstrated the benefits of the trifluoromethyl group in various therapeutic areas, including:

• Anticancer Agents: Many trifluoromethylated quinazolinones have been investigated as potent inhibitors of tyrosine kinases, such as the epidermal growth factor receptor (EGFR). The -CF3 group can enhance binding affinity to the ATP-binding pocket of these enzymes.

• Antimicrobial Agents: The lipophilic nature of the trifluoromethyl group can improve the penetration of quinazolinone-based compounds into bacterial cells, leading to enhanced antimicrobial activity.[8]

• Antimalarial Agents: Recent studies have identified trifluoromethylated quinazolinone derivatives as promising antimalarial candidates.[4]

Visualizing the Synthetic Evolution

The progression from classical to modern synthetic approaches for trifluoromethylated quinazolinones can be visualized as a move towards greater efficiency and atom economy.

Caption: Evolution from multi-step classical synthesis to streamlined one-pot methodologies.

Future Directions and Conclusion

The discovery and development of trifluoromethylated quinazolinones represent a significant chapter in the history of medicinal chemistry. From their early conceptualization, evidenced by patent literature in the 1970s, to the sophisticated synthetic methods available today, this class of compounds has continually demonstrated its therapeutic potential. The strategic incorporation of the trifluoromethyl group has proven to be a powerful tool for optimizing the pharmacological properties of the versatile quinazolinone scaffold.

Future research will undoubtedly continue to explore novel synthetic routes to access increasingly complex trifluoromethylated quinazolinone derivatives. A deeper understanding of their interactions with a wider range of biological targets will likely lead to the discovery of new therapeutic applications. The enduring legacy of this powerful chemical partnership ensures that trifluoromethylated quinazolinones will remain a cornerstone of drug discovery efforts for the foreseeable future.

References

• Reif, R. (1972). 2,3-dihydro-4(1h)-quinazolinones.
• Almeida, S., Marti, R., Vanoli, E., Abele, S., & Tortoioli, S. (2018). One-Pot Synthesis of Trifluoromethylated Quinazolin-4(3H)-ones with Trifluoroacetic Acid as CF3 Source. The Journal of Organic Chemistry, 83(9), 5104–5113.
• Hardtmann, G. E., & Houlihan, W. J. (1984). Trifluoromethyl substituted tricyclic quinazolinones.
• Almeida, S., Marti, R., Vanoli, E., Abele, S., & Tortoioli, S. (2018). One-pot synthesis of trifluoromethylated quinazolin-4(3H)-ones with trifluoroacetic acid as CF3 source. ARODES.
• Wang, J., Sánchez-Roselló, M., Aceña, J. L., del Pozo, C., Sorochinsky, A. E., Fustero, S., ... & Soloshonok, V. A. (2014). Fluorine in pharmaceutical industry: fluorine-containing drugs introduced to the market in the last decade (2001–2011). Chemical reviews, 114(4), 2432-2506.
• Li, S., Lv, X., Ren, J., Feng, L., & Ma, C. (2022). A Direct Method for Synthesis of Fluorinated Quinazolinones and Quinoxalines Using Fluorinated Acids without Metals or Additives. Synthesis, 54(18), 3989-3998.
• Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: a rational approach in drug design. Chemical reviews, 96(8), 3147-3176.
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• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319.
• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. science, 317(5846), 1881-1886.
• Isanbor, C., & O'Hagan, D. (2006). Fluorine in medicinal chemistry: a review of anti-cancer agents. Journal of fluorine chemistry, 127(3), 303-319.
• Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of enzyme inhibition and medicinal chemistry, 22(5), 527-540.
• Akao, Y., Ochida, A., Duffy, S., Shackleford, D. M., Chen, G., Katneni, K., ... & Kamaura, M. (2021). Discovery and Structure–Activity Relationships of Quinazolinone-2-carboxamide Derivatives as Novel Orally Efficacious Antimalarials. Journal of Medicinal Chemistry, 64(17), 12582–12602.
• Singh, N., & Kumar, A. (2021). Synthesis of Fluorinated Piperazinyl Substituted Quinazolines as Potential Antibacterial Agents. Asian Journal of Organic & Medicinal Chemistry, 6(3), 221-230.

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Spectroscopic Elucidation of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic properties of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, a heterocyclic compound of significant interest in medicinal chemistry. As a Senior Application Scientist, this document is structured to offer not just raw data, but a foundational understanding of the principles behind the spectroscopic characterization of this molecule. We will delve into the interpretation of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. This guide is designed to be a practical resource, offering field-proven insights and self-validating protocols to ensure scientific integrity and reproducibility in your own research endeavors.

Introduction: The Quinazolinone Core in Drug Discovery

The quinazolinone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds with a wide range of therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory agents.[1][2] The specific substitution pattern of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, featuring an electron-withdrawing chlorine atom on the benzene ring and a trifluoromethyl group on the pyrimidinone ring, is expected to significantly influence its physicochemical and pharmacological properties. Accurate and thorough spectroscopic characterization is therefore paramount for its unambiguous identification, purity assessment, and for understanding its structure-activity relationships (SAR) in drug development programs.

This guide will provide a detailed examination of the key spectroscopic data that define the molecular architecture of this compound.

Molecular Structure and Physicochemical Properties

The structural representation and key physicochemical properties of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one are summarized below.

Property	Value	Source
Chemical Formula	C₉H₄ClF₃N₂O	[3][4]
Molecular Weight	248.59 g/mol	[3][4]
CAS Number	35982-55-9	[3][4][5][6][7]
Appearance	White to off-white solid (predicted)	General knowledge
Melting Point	Not available
Boiling Point	Not available

// Define nodes for the atoms N1 [label="N"]; N2 [label="N"]; C1 [label="C"]; C2 [label="C"]; C3 [label="C"]; C4 [label="C"]; C5 [label="C"]; C6 [label="C"]; C7 [label="C"]; C8 [label="C"]; C9 [label="C"]; O1 [label="O"]; Cl1 [label="Cl"]; F1 [label="F"]; F2 [label="F"]; F3 [label="F"]; H1 [label="H"];

// Define positions for the atoms N1 [pos="0,1.5!"]; C1 [pos="-1.2,0.75!"]; C2 [pos="-1.2,-0.75!"]; N2 [pos="0,-1.5!"]; C3 [pos="1.2,-0.75!"]; C4 [pos="1.2,0.75!"]; C5 [pos="-2.4,1.5!"]; C6 [pos="-3.6,0.75!"]; C7 [pos="-3.6,-0.75!"]; C8 [pos="-2.4,-1.5!"]; O1 [pos="2.2,1.5!"]; C9 [pos="2.4,-1.5!"]; F1 [pos="2.4,-2.7!"]; F2 [pos="3.3,-1!"]; F3 [pos="3.3,-2!"]; Cl1 [pos="-4.8,1.5!"]; H1 [pos="0, -2.5!"];

// Define edges for the bonds N1 -- C1; C1 -- C2; C2 -- N2; N2 -- C3; C3 -- C4; C4 -- N1; C1 -- C5; C5 -- C6; C6 -- C7; C7 -- C8; C8 -- C2; C4 -- O1 [style=double]; C3 -- C9; C9 -- F1; C9 -- F2; C9 -- F3; C6 -- Cl1; N2 -- H1; } Caption: Molecular structure of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, both ¹H and ¹³C NMR are essential for structural confirmation.

¹H NMR Spectroscopy

Expected Chemical Shifts and Coupling Patterns:

The proton NMR spectrum of this compound is expected to show signals corresponding to the aromatic protons and the N-H proton of the quinazolinone ring system.

• Aromatic Protons (3H): The three protons on the chlorinated benzene ring will exhibit characteristic splitting patterns.

  • H-5: This proton is ortho to the carbonyl group and is expected to be the most deshielded, appearing as a doublet.

  • H-7: This proton is meta to the chlorine atom and para to the carbonyl group, likely appearing as a doublet of doublets.

  • H-8: This proton is ortho to the chlorine atom and will likely appear as a doublet.

• N-H Proton (1H): The proton on the nitrogen at position 3 is expected to be a broad singlet, and its chemical shift can be concentration-dependent. This proton is also exchangeable with D₂O.

Predicted ¹H NMR Data:

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-5	8.0 - 8.2	d	~2.0
H-7	7.8 - 7.9	dd	~8.5, ~2.0
H-8	7.6 - 7.7	d	~8.5
N-H	12.0 - 13.0	br s	-

Note: Predicted values are based on the analysis of similar quinazolinone derivatives and general principles of NMR spectroscopy.

¹³C NMR Spectroscopy

Expected Chemical Shifts:

The ¹³C NMR spectrum will provide information about the carbon skeleton.

• Carbonyl Carbon (C=O): The carbonyl carbon at position 4 will be significantly deshielded, appearing at a high chemical shift.

• Aromatic and Heterocyclic Carbons: The remaining carbons of the quinazolinone ring system will appear in the aromatic region. The carbon attached to the trifluoromethyl group (C-2) will show a characteristic quartet due to coupling with the three fluorine atoms. The carbon attached to the chlorine atom (C-6) will also have a distinct chemical shift.

Predicted ¹³C NMR Data:

Carbon	Predicted Chemical Shift (δ, ppm)
C-2	~150 (q, ¹JCF ≈ 35 Hz)
C-4	~162
C-4a	~122
C-5	~128
C-6	~132
C-7	~135
C-8	~118
C-8a	~148
-CF₃	~120 (q, ¹JCF ≈ 270 Hz)

Note: Predicted values are based on the analysis of similar quinazolinone derivatives and general principles of NMR spectroscopy.

Experimental Protocol for NMR Data Acquisition

• Sample Preparation: Dissolve 5-10 mg of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

• ¹H NMR Acquisition:

  • Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Typical parameters include a spectral width of -2 to 14 ppm, a pulse angle of 30-45°, and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using proton broadband decoupling.

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

  • Typical parameters include a spectral width of 0 to 200 ppm, a pulse angle of 45°, and a relaxation delay of 2 seconds.

• Data Processing: Process the raw data using appropriate software. This includes Fourier transformation, phasing, baseline correction, and referencing the chemical shifts to the residual solvent peak.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The IR spectrum of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one will be dominated by absorptions from the carbonyl group, N-H bond, and the aromatic system.

Expected Absorption Bands:

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
N-H Stretch	3300 - 3100	Medium, broad
C-H Stretch (Aromatic)	3100 - 3000	Medium
C=O Stretch (Amide)	1700 - 1660	Strong
C=N Stretch	1620 - 1580	Medium to Strong
C=C Stretch (Aromatic)	1600 - 1450	Medium
C-F Stretch	1300 - 1100	Strong
C-Cl Stretch	800 - 600	Medium to Strong

Experimental Protocol for IR Data Acquisition (ATR)

• Instrumentation: Utilize a Fourier-Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition:

  • Record a background spectrum of the clean, empty ATR crystal.

  • Apply pressure to ensure good contact between the sample and the crystal.

  • Record the sample spectrum, typically by co-adding 16-32 scans over a range of 4000 to 400 cm⁻¹.

• Data Processing: Perform a background subtraction to obtain the final IR spectrum of the sample.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is crucial for confirming its identity and structure.

Expected Fragmentation Pattern (Electron Ionization - EI):

• Molecular Ion (M⁺): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (m/z 248 for ³⁵Cl and m/z 250 for ³⁷Cl, with an approximate 3:1 ratio).

• Key Fragment Ions:

  • Loss of a fluorine atom (-F): [M-19]⁺

  • Loss of the trifluoromethyl group (-CF₃): [M-69]⁺

  • Loss of carbon monoxide (-CO): [M-28]⁺

  • Retro-Diels-Alder (RDA) fragmentation of the quinazolinone ring is also a common pathway for this class of compounds.

Predicted High-Resolution Mass Spectrometry (HRMS) Data:

• Calculated m/z for C₉H₄³⁵ClF₃N₂O [M+H]⁺: 249.0042

• Calculated m/z for C₉H₄³⁷ClF₃N₂O [M+H]⁺: 251.0013

Experimental Protocol for MS Data Acquisition

• Instrumentation: Utilize a mass spectrometer with an appropriate ionization source (e.g., Electrospray Ionization for HRMS or Electron Ionization for fragmentation patterns).

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol or acetonitrile) for ESI, or introduce the solid sample directly for EI.

• Data Acquisition:

  • Optimize the instrument parameters (e.g., ionization voltage, source temperature) for the compound.

  • Acquire the mass spectrum over a suitable m/z range (e.g., 50-500).

• Data Analysis: Identify the molecular ion peak and characteristic fragment ions. For HRMS, compare the measured exact mass to the calculated theoretical mass to confirm the elemental composition.

Conclusion

The comprehensive spectroscopic analysis of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one through NMR, IR, and MS provides a detailed and unambiguous confirmation of its molecular structure. The characteristic signals in the ¹H and ¹³C NMR spectra, the specific absorption bands in the IR spectrum, and the distinct molecular ion and fragmentation patterns in the mass spectrum collectively serve as a reliable fingerprint for this compound. The protocols and interpretive guidance provided herein are intended to empower researchers in the fields of medicinal chemistry and drug development to confidently characterize this and related quinazolinone derivatives, thereby facilitating the advancement of their scientific investigations.

References

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• Pharmacophore Establishment and Optimization of Saturated 1,6-Naphthyridine-Fused Quinazolinones that Inhibit Meningoencephalitis-Causing Naegleria fowleri. PMC. [Link]

• Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA). MDPI. [Link]

• The PIFA-initiated oxidative cyclization of 2-(3- butenyl)quinazolin-4(3H)-ones. ResearchGate. [Link]

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An In-depth Technical Guide to the Solubility Profile of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

Abstract

6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one is a heterocyclic compound of significant interest in medicinal chemistry and drug discovery.[1][2][3] Its therapeutic potential is intrinsically linked to its physicochemical properties, among which solubility stands as a critical determinant of bioavailability and ultimate clinical efficacy.[4] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand, experimentally determine, and interpret the solubility of this compound. We will delve into the theoretical underpinnings of solubility, present robust, step-by-step protocols for its empirical determination in various solvents, and discuss the implications of these findings for preclinical and formulation development. The methodologies outlined herein are designed to be self-validating, ensuring the generation of reliable and reproducible data.

Introduction: The Critical Role of Solubility in Drug Development

The journey of a drug candidate from the laboratory to the clinic is fraught with challenges, with poor aqueous solubility being a primary contributor to late-stage attrition. For a drug to exert its therapeutic effect, it must first be absorbed into the systemic circulation, a process that is largely dependent on its ability to dissolve in the physiological fluids of the gastrointestinal tract.[4][5] 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, a member of the quinazolinone class of compounds, is predicted to be a crystalline solid with low aqueous solubility based on its chemical structure—a fused heterocyclic ring system with hydrophobic chloro and trifluoromethyl substituents.

Understanding the solubility of this compound in a variety of solvents, from aqueous buffers that mimic physiological conditions to organic solvents used in synthesis and formulation, is therefore of paramount importance. This knowledge informs critical decisions throughout the drug development pipeline, including:

• Lead Optimization: Guiding medicinal chemistry efforts to design analogs with improved solubility and pharmacokinetic profiles.

• Preclinical Development: Enabling the preparation of suitable formulations for in vitro and in vivo testing.

• Formulation Science: Providing the foundational data for the development of a viable dosage form with adequate bioavailability.

This guide will equip the researcher with the necessary tools to systematically evaluate the solubility of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one.

Theoretical Framework: Factors Governing Solubility

The solubility of a solid compound in a liquid solvent is a thermodynamic equilibrium defined as the maximum concentration of the solute that can be dissolved in the solvent at a given temperature and pressure. For a crystalline solid like 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, the dissolution process can be conceptualized as two competing processes: the energy required to break the crystal lattice (lattice energy) and the energy released upon the interaction of the solute molecules with the solvent molecules (solvation energy).

Several key factors influence the solubility of this compound:

• Physicochemical Properties of the Solute:

  • pKa: The quinazolinone scaffold possesses both acidic and basic functionalities. The predicted pKa of -4.66 suggests it is a very weak base. Its solubility will therefore be pH-dependent, with increased solubility expected at lower pH values where the molecule can be protonated.

  • LogP: The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity. The presence of the chloro and trifluoromethyl groups suggests a relatively high LogP, indicating a preference for non-polar environments and consequently, lower aqueous solubility.

  • Crystal Form: The compound may exist in different crystalline forms (polymorphs) or as an amorphous solid. Polymorphs can exhibit different lattice energies and, therefore, different solubilities.

• Properties of the Solvent:

  • Polarity: "Like dissolves like" is a fundamental principle of solubility. Polar solvents will better solvate polar solutes, and non-polar solvents will better solvate non-polar solutes.

  • pH: For ionizable compounds, the pH of the solvent is a critical determinant of solubility.

  • Temperature: The effect of temperature on solubility is governed by the enthalpy of solution. For most solids, solubility increases with increasing temperature.

Experimental Determination of Solubility

A systematic approach to determining the solubility of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one involves a tiered screening process, starting with aqueous buffers and progressing to organic solvents.

Materials and Equipment

• 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one (ensure purity is characterized)

• Aqueous buffers (pH 1.2, 4.5, 6.8, 7.4)

• Organic solvents (e.g., DMSO, Ethanol, Methanol, Acetonitrile, Acetone, Dichloromethane)

• Vortex mixer

• Water bath sonicator

• Thermostatically controlled shaker or incubator

• Centrifuge

• Analytical balance

• HPLC with a suitable column and detector (e.g., UV-Vis)

• pH meter

Experimental Workflow

The following diagram illustrates a robust workflow for solubility determination.

Caption: Experimental workflow for determining the equilibrium solubility of a compound.

Detailed Protocols

Protocol 1: Equilibrium Solubility Determination (Shake-Flask Method)

This method is considered the gold standard for determining thermodynamic equilibrium solubility.[6]

• Preparation: Prepare a series of vials containing a known volume (e.g., 1 mL) of each solvent to be tested.

• Addition of Compound: Add an excess amount of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one to each vial. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.

• Equilibration: Seal the vials and place them in a shaker incubator at a constant temperature (e.g., 25 °C or 37 °C) for a predetermined period (typically 24-48 hours) to allow the system to reach equilibrium.

• Phase Separation: After equilibration, centrifuge the vials at high speed (e.g., 10,000 rpm for 15 minutes) to pellet the undissolved solid. Alternatively, filter the suspension through a 0.22 µm syringe filter.

• Quantification: Carefully collect an aliquot of the clear supernatant and dilute it with a suitable mobile phase. Analyze the concentration of the dissolved compound using a validated analytical method, such as HPLC with UV detection. A standard curve of known concentrations should be prepared to ensure accurate quantification.

• Calculation: The solubility is reported as the concentration of the compound in the saturated solution (e.g., in mg/mL or µg/mL).

Protocol 2: Kinetic Solubility Screening (High-Throughput Method)

For earlier stages of drug discovery, a higher-throughput kinetic solubility assay can be employed. This method measures the concentration at which a compound precipitates from a solution when added from a concentrated DMSO stock.

• Stock Solution: Prepare a concentrated stock solution of the compound in DMSO (e.g., 10 mM).

• Assay Plate Preparation: In a 96-well plate, add the desired aqueous buffer to each well.

• Compound Addition: Add a small volume of the DMSO stock solution to the aqueous buffer and mix well.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 2 hours).

• Precipitation Detection: Measure the amount of precipitated material using nephelometry (light scattering) or by analyzing the concentration of the compound remaining in solution after filtration or centrifugation.

Expected Solubility Profile and Data Interpretation

While specific experimental data for 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one is not publicly available, we can predict its general solubility behavior based on its structure and the properties of similar quinazolinone derivatives.

Table 1: Template for Reporting the Solubility of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

Solvent System	Temperature (°C)	Solubility (mg/mL)	Method
0.1 N HCl (pH 1.2)	25	Experimental Value	Shake-Flask
Acetate Buffer (pH 4.5)	25	Experimental Value	Shake-Flask
Phosphate Buffer (pH 6.8)	25	Experimental Value	Shake-Flask
Phosphate Buffer (pH 7.4)	25	Experimental Value	Shake-Flask
Water	25	Experimental Value	Shake-Flask
Dimethyl Sulfoxide (DMSO)	25	Experimental Value	Shake-Flask
Ethanol	25	Experimental Value	Shake-Flask
Methanol	25	Experimental Value	Shake-Flask
Acetonitrile	25	Experimental Value	Shake-Flask
Dichloromethane	25	Experimental Value	Shake-Flask

Interpretation of Expected Results:

• Aqueous Solubility: Due to its lipophilic nature, the aqueous solubility of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one is expected to be low, likely falling into the "poorly soluble" or "very slightly soluble" categories of the Biopharmaceutics Classification System (BCS).[4] The solubility in acidic buffers (e.g., pH 1.2) may be slightly higher than in neutral or basic buffers due to the potential for protonation of the quinazolinone ring system.

• Organic Solubility: The compound is anticipated to exhibit significantly higher solubility in polar aprotic solvents like DMSO and in polar protic solvents like ethanol and methanol. It is also likely to be soluble in chlorinated solvents such as dichloromethane.

Strategies for Solubility Enhancement

Should the experimental data confirm poor aqueous solubility, several formulation strategies can be employed to improve the bioavailability of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one.[4]

Caption: Common strategies for enhancing the solubility of poorly soluble drug candidates.

Conclusion

The solubility of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one is a critical parameter that will profoundly influence its development as a potential therapeutic agent. This guide has provided a comprehensive overview of the theoretical principles governing its solubility and, more importantly, has detailed robust experimental protocols for its accurate determination. By following the methodologies outlined herein, researchers can generate the high-quality data necessary to make informed decisions and to devise effective strategies for advancing this promising compound through the drug development process.

References

• Chemical Characteristics, Synthetic Methods, and Biological Potential of Quinazoline and Quinazolinone Derivatives. PubMed Central. [Link]

• Synthesis of N-4-(4-chloro-3-trifluoromethyl-phenyl)-7-methoxy-quinazoline-4,6-diamine. ResearchGate. [Link]

• 6-Chloro-2-cyclopropyl-4-(trifluoromethyl)quinoline. PubMed Central. [Link]

• ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. National Institute of Environmental Health Sciences. [Link]

• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]

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Unveiling the Therapeutic Potential of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one: A Technical Guide for Drug Discovery Professionals

Abstract

The quinazolinone scaffold is a cornerstone in medicinal chemistry, renowned for its broad spectrum of pharmacological activities.[1][2][3] This technical guide provides an in-depth exploration of the potential biological activities of a specific, yet under-explored derivative, 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one. While direct studies on this molecule are limited, this paper synthesizes data from structurally related quinazolinone analogs to project its therapeutic promise. By examining the influence of the chloro and trifluoromethyl substituents, we will delve into its potential as an anticonvulsant, anti-inflammatory, analgesic, and anticancer agent. This guide is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of potential mechanisms of action, proposed experimental workflows, and a foundation for future research and development.

Introduction: The Quinazolinone Core and the Significance of Substitution

The quinazolin-4(3H)-one ring system is a privileged scaffold in drug discovery, forming the backbone of numerous compounds with diverse biological properties.[1][2][3][4] Its versatile structure allows for substitutions at various positions, leading to a wide array of pharmacological effects, including but not limited to, anticonvulsant, anti-inflammatory, analgesic, and anticancer activities.[1][4][5][6][7][8]

The subject of this guide, 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, possesses two key substituents that are known to significantly influence biological activity:

• A chloro group at the 6-position: Halogenation, particularly chlorination, is a common strategy in medicinal chemistry to enhance potency and modulate pharmacokinetic properties. In the context of quinazolinones, chloro-substitution has been associated with potent anticonvulsant and antitumor activities.[9][10]

• A trifluoromethyl group at the 2-position: The trifluoromethyl group is a powerful bioisostere for a methyl group, offering increased metabolic stability and lipophilicity. Its strong electron-withdrawing nature can significantly alter the electronic properties of the molecule, often leading to enhanced biological activity. Trifluoromethyl-containing quinazolines have shown promise as anti-inflammatory and anticancer agents.[11][12]

This guide will, therefore, extrapolate the potential of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one based on the established activities of its chemical relatives.

Potential Biological Activities and Mechanisms of Action

Anticonvulsant Activity

The quinazolinone scaffold has a long-standing association with central nervous system (CNS) activity, with methaqualone being a well-known, albeit controversial, example.[13][14] Modern research continues to explore quinazolinone derivatives as safer and more effective anticonvulsant agents.[1][4][13][14]

Projected Mechanism of Action:

The anticonvulsant activity of many quinazolinone derivatives is attributed to their ability to modulate GABAergic neurotransmission.[13] Specifically, they are hypothesized to act as positive allosteric modulators of the GABA-A receptor, enhancing the inhibitory effects of GABA.[13] Additionally, some quinazolinones may exert their effects by interacting with other targets, such as voltage-gated sodium channels or carbonic anhydrase II.[13][15] The presence of a chloro group on the quinazolinone ring has been shown to be favorable for anticonvulsant activity.[9]

Diagram: Proposed Anticonvulsant Mechanism

Caption: Inhibition of the COX-2 pathway by the compound.

Anticancer Activity

The quinazolinone scaffold is a well-established pharmacophore in the design of anticancer agents. [16][17][18]Several clinically approved drugs, such as gefitinib and erlotinib, are quinazoline derivatives that target receptor tyrosine kinases. [18] Projected Mechanism of Action:

The anticancer potential of quinazolinone derivatives is diverse and can involve multiple mechanisms, including:

• Inhibition of Receptor Tyrosine Kinases (RTKs): Many quinazolinones act as ATP-competitive inhibitors of RTKs like EGFR, VEGFR, and others, which are crucial for cancer cell proliferation and survival. [16][18][19]* Induction of Apoptosis: Quinazolinone derivatives have been shown to induce programmed cell death (apoptosis) in cancer cells through various intrinsic and extrinsic pathways. [10][17]* Cell Cycle Arrest: These compounds can also halt the cell cycle at different phases, preventing cancer cell division. [16]* Inhibition of Tubulin Polymerization: Some derivatives interfere with the formation of the mitotic spindle by inhibiting tubulin polymerization. [16] The presence of both chloro and trifluoromethyl groups on the quinazolinone ring has been associated with potent anticancer activity in various studies. [10][18][20]

Diagram: Potential Anticancer Mechanisms

Caption: Multiple potential anticancer mechanisms of the compound.

Experimental Workflows and Protocols

To validate the projected biological activities of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, a series of well-established in vitro and in vivo assays are recommended.

Anticonvulsant Activity Assessment

Experimental Protocol: Maximal Electroshock (MES) Test

• Animals: Adult male Swiss albino mice (20-25 g).

• Compound Administration: The test compound is suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose) and administered intraperitoneally (i.p.) at various doses. A control group receives the vehicle only. A positive control group receives a standard anticonvulsant drug like diazepam or phenytoin. [4][14]3. Induction of Seizures: After a predetermined time (e.g., 30 or 60 minutes), seizures are induced using a convulsiometer to deliver an electrical stimulus (e.g., 50 mA for 0.2 seconds) through corneal electrodes.

• Observation: The mice are observed for the presence or absence of the tonic hind limb extension phase of the seizure.

• Data Analysis: The percentage of animals protected from seizures in the test groups is calculated and compared to the control groups. The ED50 (effective dose in 50% of animals) can be determined.

Anti-inflammatory Activity Assessment

Experimental Protocol: Carrageenan-Induced Paw Edema Assay

• Animals: Adult Wistar rats (150-200 g).

• Compound Administration: The test compound is administered orally (p.o.) or i.p. at various doses. A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug like indomethacin or diclofenac. [6]3. Induction of Inflammation: One hour after compound administration, 0.1 mL of 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Edema: The paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: The percentage inhibition of edema is calculated for each group relative to the control group.

Anticancer Activity Assessment

Experimental Protocol: MTT Cell Viability Assay

• Cell Lines: A panel of human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) and a non-cancerous cell line (e.g., HEK293) for cytotoxicity assessment.

• Cell Seeding: Cells are seeded in 96-well plates at a specific density and allowed to attach overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compound for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Incubation: After treatment, the medium is replaced with fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) and incubated.

• Formazan Solubilization: The MTT solution is removed, and the formazan crystals are dissolved in a solubilizing agent like DMSO.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated for each concentration, and the IC50 (half-maximal inhibitory concentration) is determined. [21]

Data Presentation: Projected Activity Profile

The following table summarizes the projected in vitro and in vivo activities of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one based on data from structurally similar compounds. These values are hypothetical and require experimental validation.

Biological Activity	Assay	Projected Endpoint	Reference Compound Class
Anticonvulsant	Maximal Electroshock (MES) Test	ED50: 10-50 mg/kg	Chloro-substituted quinazolinones [9]
Anti-inflammatory	Carrageenan-Induced Paw Edema	>50% inhibition at 20 mg/kg	Trifluoromethyl-containing quinazolinones [11]
Analgesic	Acetic Acid-Induced Writhing Test	Significant reduction in writhing	Chloro-substituted quinazolinones [6]
Anticancer	MTT Assay (e.g., on MCF-7 cells)	IC50: 1-10 µM	Chloro and trifluoromethyl-substituted quinazolines [10][18]

Conclusion and Future Directions

While direct experimental data on 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one is not yet available in the public domain, a comprehensive analysis of the existing literature on structurally related quinazolinone derivatives strongly suggests its potential as a multifaceted therapeutic agent. The presence of both a chloro and a trifluoromethyl group is a promising combination for potent anticonvulsant, anti-inflammatory, analgesic, and anticancer activities.

Future research should focus on the synthesis and in-depth pharmacological evaluation of this compound. The experimental workflows outlined in this guide provide a solid starting point for these investigations. Further studies should also include mechanism of action elucidation, pharmacokinetic profiling, and in vivo efficacy studies in relevant disease models. The exploration of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one and its analogs could lead to the discovery of novel and effective drug candidates for a range of therapeutic areas.

References

• Synthesis of Some Noval Qunazolinone Derivatives for their Anticonvulsant Activity. (URL: )

• Synthesis, In Vivo Anticonvulsant Activity Evaluation and In Silico Studies of Some Quinazolin-4(3H)-One Derivatives. MDPI. (URL: [Link])

• Synthesis and Anticonvulsant Activity of Some Quinazolin-4-(3H)-one Derivatives. PMC. (URL: [Link])

• Synthesis and Anticonvulsant Activity of Some New 2-Substituted 3-Aryl-4( 3H)-quinazolinones. (URL: )

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Protocols & Analytical Methods

using 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one in anticancer research

An In-Depth Guide to the Application of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one in Anticancer Research

Authored by: A Senior Application Scientist

Introduction: The Quinazolinone Scaffold as a Privileged Structure in Oncology

The quinazolinone core is a bicyclic heterocyclic system that has garnered significant attention in medicinal chemistry due to its wide spectrum of pharmacological activities.[1][2] This scaffold is not merely a synthetic curiosity; it is a "privileged structure" found in numerous natural alkaloids and serves as the backbone for several drugs approved by the U.S. Food and Drug Administration (FDA) for cancer therapy, including gefitinib, erlotinib, and lapatinib.[3][4] These agents primarily function by targeting key enzymes and proteins involved in cancer cell signaling, such as receptor tyrosine kinases.[5]

This guide focuses on a specific, promising derivative: 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one . The strategic placement of a chloro group at the 6-position and a trifluoromethyl group at the 2-position is a classic medicinal chemistry strategy intended to modulate the compound's electronic properties, lipophilicity, and metabolic stability, often enhancing its biological efficacy and pharmacokinetic profile.[6] This document provides a comprehensive overview of its potential mechanisms of action and detailed protocols for its evaluation as an anticancer agent.

Compound Profile and Handling

Before initiating any experimental work, it is crucial to understand the fundamental properties of the compound and handle it appropriately to ensure experimental reproducibility and safety.

Property	Value	Reference
IUPAC Name	6-chloro-2-(trifluoromethyl)quinazolin-4(3H)-one	[7]
CAS Number	1159265-31-2	[7]
Molecular Formula	C₁₅H₈ClF₃N₂O	[7]
Molecular Weight	324.68 g/mol	[7]
Appearance	Typically a white to off-white solid	N/A
Solubility	Soluble in DMSO and DMF; sparingly soluble in other organic solvents like methanol and ethanol; poorly soluble in water.	N/A

Stock Solution Preparation: For in vitro cellular assays, a 10 mM stock solution is typically prepared by dissolving the compound in sterile, cell culture-grade Dimethyl Sulfoxide (DMSO). Aliquot the stock solution into smaller volumes and store at -20°C or -80°C to minimize freeze-thaw cycles. The final concentration of DMSO in the cell culture medium should be kept below 0.5% (v/v) to avoid solvent-induced cytotoxicity.

Plausible Mechanisms of Anticancer Action

Quinazolinone derivatives are known to exert their anticancer effects through multiple mechanisms.[1][6] Based on the extensive body of literature for this class of compounds, 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one is hypothesized to act by disrupting critical cellular processes essential for tumor growth and survival.

Inhibition of Pro-Survival Signaling Pathways

A primary mechanism for many quinazolinone-based anticancer agents is the inhibition of protein kinases that drive cell proliferation and survival.[5] Key pathways include:

• PI3K/Akt/mTOR Pathway: This pathway is frequently hyperactivated in cancer and controls cell growth, metabolism, and survival. Inhibition of PI3Kα, a key node in this pathway, can block downstream signaling, leading to decreased proliferation and apoptosis.[5][8]

• Aurora Kinases: These are serine/threonine kinases crucial for mitotic progression. Their inhibition can lead to failed cell division and subsequent apoptosis.[9]

• EGFR Tyrosine Kinase: While many quinazolinones target the Epidermal Growth Factor Receptor (EGFR), the specific activity of this compound against EGFR would require experimental validation.[6]

Figure 1. Potential inhibition of the PI3K/Akt/mTOR signaling pathway.

Induction of Cell Cycle Arrest

By inhibiting key regulators of cell division, such as Aurora kinases or Cyclin-dependent kinases (CDKs), quinazolinone derivatives can halt the progression of the cell cycle.[6][10] This arrest, often occurring at the G2/M transition, prevents cancer cells from completing mitosis, which can be a direct trigger for apoptosis.[6][11]

Triggering of Apoptosis

Ultimately, effective anticancer agents induce programmed cell death, or apoptosis. This can be achieved through:

• The Intrinsic (Mitochondrial) Pathway: Cellular stress from pathway inhibition or cell cycle arrest can lead to the release of cytochrome c from the mitochondria, activating a cascade of executioner caspases (e.g., caspase-3 and -9) that dismantle the cell.[12]

• The Extrinsic Pathway: Some compounds may engage death receptors on the cell surface to initiate apoptosis.

The ability of quinazolinone compounds to induce apoptosis in tumor cells is a central focus in evaluating their therapeutic potential.[2]

Detailed Application Protocols

The following protocols provide a robust framework for the preclinical evaluation of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one.

Protocol 1: In Vitro Cytotoxicity Assessment via MTT Assay

Causality: This is the foundational assay to determine the dose-dependent cytotoxic effect of the compound on cancer cells. The principle lies in the ability of metabolically active, viable cells to reduce the yellow tetrazolium salt (MTT) into purple formazan crystals, providing a colorimetric readout of cell viability.[13][14]

Materials:

• Selected human cancer cell lines (e.g., MGC-803 gastric cancer, Bcap-37 breast cancer, PC3 prostate cancer)[15]

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

• Sterile, cell culture-grade DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Sterile 96-well flat-bottom plates

• Multichannel pipette and microplate reader

Step-by-Step Methodology:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the compound in complete medium from your 10 mM DMSO stock. A typical concentration range is 0.1, 1, 10, 50, and 100 µM.[13] Remove the old medium from the cells and add 100 µL of the diluted compound solutions. Include a "vehicle control" (medium with DMSO at the highest concentration used) and a "no treatment" control.

• Incubation: Incubate the plate for 48 or 72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of the 5 mg/mL MTT solution to each well and incubate for an additional 3-4 hours. Observe the formation of purple formazan crystals in viable cells.

• Formazan Solubilization: Carefully aspirate the medium from each well without disturbing the crystals. Add 150 µL of DMSO to each well to dissolve the formazan.[16] Gently pipette to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and use a non-linear regression (sigmoidal dose-response) to determine the half-maximal inhibitory concentration (IC₅₀).

Protocol 2: Cell Cycle Analysis by Propidium Iodide Staining and Flow Cytometry

Causality: This protocol is designed to determine if the compound's cytotoxic effect is mediated by halting cell cycle progression. Propidium Iodide (PI) is a fluorescent intercalating agent that stains DNA. The intensity of PI fluorescence is directly proportional to the amount of DNA in a cell, allowing for the differentiation of cells in G0/G1 (2n DNA), S (between 2n and 4n DNA), and G2/M (4n DNA) phases.[17] An accumulation of cells in a specific phase indicates cell cycle arrest.

Figure 2. Workflow for cell cycle analysis by flow cytometry.

Step-by-Step Methodology:

• Cell Seeding and Treatment: Seed approximately 0.5 x 10⁶ cells in 6-well plates and allow them to adhere overnight. Treat cells with the compound at concentrations around its IC₅₀ value (e.g., 0.5x, 1x, and 2x IC₅₀) for 24 or 48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Adherent cells are detached with trypsin, combined with the supernatant, and centrifuged at 300 x g for 5 minutes.

• Fixation: Discard the supernatant, wash the cell pellet once with ice-cold PBS, and resuspend in the residual PBS. While vortexing gently, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours (or overnight).

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in 500 µL of PI staining solution (containing PI and RNase A to degrade RNA and ensure only DNA is stained).

• Analysis: Incubate in the dark for 30 minutes at room temperature. Analyze the samples using a flow cytometer. Gate on the single-cell population and analyze the DNA content histogram to quantify the percentage of cells in each phase of the cell cycle.

Protocol 3: In Vivo Antitumor Efficacy in a Xenograft Model

Causality: Moving from in vitro to in vivo is a critical step to validate a compound's efficacy in a complex biological system. The cell line-derived xenograft (CDX) model, where human cancer cells are implanted into immunodeficient mice, provides an established platform to assess a drug's ability to inhibit tumor growth in a living organism.[18][19]

Figure 3. Experimental workflow for an in vivo xenograft study.

Step-by-Step Methodology:

• Animal Model: Use immunodeficient mice (e.g., Athymic Nude or SCID) aged 6-8 weeks. All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

• Cell Implantation: Harvest cancer cells in their logarithmic growth phase. Resuspend 1-5 x 10⁶ cells in 100-200 µL of a 1:1 mixture of sterile PBS and Matrigel. Subcutaneously inject the cell suspension into the flank of each mouse.[20]

• Tumor Growth Monitoring: Allow tumors to grow. Measure tumor dimensions with digital calipers 2-3 times per week and calculate the volume using the formula: (Length x Width²) / 2.

• Randomization and Treatment: Once tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (typically n=8-10 per group), e.g., Vehicle Control and Compound Treatment (e.g., 25 or 50 mg/kg).

• Drug Administration: Administer the compound via an appropriate route (e.g., intraperitoneal injection or oral gavage) daily or as determined by pharmacokinetic studies. The vehicle should be a safe, well-tolerated formulation (e.g., 0.5% CMC-Na, 5% DMSO in saline).

• Efficacy and Toxicity Monitoring: Continue to measure tumor volume and mouse body weight 2-3 times weekly to assess efficacy and systemic toxicity, respectively.

• Study Endpoint: The study typically concludes when tumors in the control group reach a predetermined size (~1500-2000 mm³) or after a fixed duration (e.g., 21 days). At the endpoint, mice are euthanized, and tumors are excised, weighed, and may be processed for further analysis (e.g., histology, Western blot).

Conclusion and Future Perspectives

6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one represents a promising scaffold for the development of novel anticancer therapeutics. The protocols outlined in this guide provide a systematic and robust approach to evaluate its in vitro cytotoxicity, elucidate its effects on the cell cycle, and confirm its in vivo antitumor efficacy. Positive results from these studies would warrant further investigation into its precise molecular targets, pharmacokinetic and pharmacodynamic properties, and potential for combination therapies, paving the way for its potential translation into a clinical candidate.

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Application Notes and Protocols for Antimicrobial Susceptibility Testing of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Promise of Quinazolinone Scaffolds in Antimicrobial Drug Discovery

The relentless evolution of antimicrobial resistance necessitates a continuous search for novel chemical entities with potent activity against pathogenic microorganisms. Among the privileged heterocyclic scaffolds in medicinal chemistry, the quinazolin-4(3H)-one core has emerged as a structure of significant interest.[1][2][3] Derivatives of this versatile scaffold have demonstrated a broad spectrum of pharmacological activities, including antibacterial, antifungal, antiviral, and anticancer properties.[2][3] The biological activity of quinazolinone derivatives is often modulated by the nature and position of substituents on the heterocyclic ring system.[1][3]

This document provides a comprehensive guide to the in vitro evaluation of the antimicrobial properties of a novel quinazolinone derivative, 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one . While specific data for this compound is presented illustratively, the protocols and principles outlined herein are broadly applicable to the screening of other novel antimicrobial agents. We will delve into the practical and theoretical considerations for determining key antimicrobial parameters, including the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC), employing widely accepted methodologies such as broth microdilution and agar well diffusion.

Scientific Rationale: From Inhibition to Eradication

The primary objective of antimicrobial susceptibility testing is to ascertain the lowest concentration of a drug that can inhibit the visible growth of a microorganism (MIC) and, subsequently, the lowest concentration that results in microbial death (MBC).[4][5][6] Understanding both bacteriostatic (growth-inhibiting) and bactericidal (killing) activity is crucial for the preclinical assessment of a potential new antibiotic.[6][7]

The choice of assay is dictated by the specific questions being addressed. The broth microdilution method is a quantitative technique that provides a precise MIC value and is considered a gold standard for susceptibility testing.[4][8][9] The agar well diffusion assay , while more qualitative, offers a simpler and more rapid initial screening method for assessing antimicrobial activity.[10][11][12] The determination of the MBC is a critical subsequent step to the MIC assay, providing deeper insight into the compound's potential to eradicate a pathogen.[5][6][13]

Experimental Workflows

Overall Antimicrobial Screening Workflow

Caption: A generalized workflow for the antimicrobial screening of a novel compound.

Detailed Protocols

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol is based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).[4][14]

Principle: This method determines the MIC of an antimicrobial agent by testing a range of concentrations against a standardized microbial inoculum in a liquid medium.[4][9] The MIC is the lowest concentration that inhibits visible growth after a specified incubation period.[4]

Materials:

• 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

• Dimethyl sulfoxide (DMSO, sterile)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• Sterile 96-well microtiter plates (U-bottom)

• Test microorganisms (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922, Candida albicans ATCC 90028)

• Positive control antibiotic (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

• Sterile saline (0.85%)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator

Procedure:

• Preparation of Compound Stock Solution:

  • Prepare a 1 mg/mL stock solution of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one in sterile DMSO. Further dilutions should be made in the appropriate broth.

• Preparation of Microbial Inoculum:

  • From a fresh (18-24 hour) culture on an appropriate agar plate, select several colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[15]

  • Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[7][15]

• Microtiter Plate Setup:

  • Dispense 100 µL of sterile broth into wells 2 through 12 of a 96-well microtiter plate.[7]

  • Add 200 µL of the compound stock solution (at twice the highest desired final concentration) to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing well, and continuing this process down to well 10.[7] Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (no compound), and well 12 will be the sterility control (no inoculum).[4]

• Inoculation and Incubation:

  • Add 100 µL of the standardized microbial inoculum to wells 1 through 11.[7]

  • Cover the plate and incubate at 35 ± 2°C for 16-20 hours for bacteria or 24-48 hours for fungi.[7][8]

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound in which there is no visible growth.[7][15]

Protocol 2: Agar Well Diffusion Assay

This method provides a qualitative assessment of antimicrobial activity.[10][11]

Principle: The test compound diffuses from a well through a solidified agar medium that has been seeded with a standardized microbial inoculum.[10] The presence of a zone of inhibition around the well indicates antimicrobial activity.

Materials:

• Mueller-Hinton Agar (MHA) for bacteria or Sabouraud Dextrose Agar (SDA) for fungi

• Sterile petri dishes

• Sterile cork borer (6-8 mm diameter)

• Materials from Protocol 1 (compound stock, inoculum, controls)

Procedure:

• Preparation of Agar Plates:

  • Prepare MHA or SDA and pour into sterile petri dishes to a uniform depth of 4 mm. Allow the agar to solidify.

• Inoculation:

  • Using a sterile cotton swab, evenly spread the standardized microbial inoculum (0.5 McFarland) over the entire surface of the agar plate.

• Well Creation and Compound Addition:

  • Aseptically create wells in the agar using a sterile cork borer.[10][16]

  • Carefully add a defined volume (e.g., 100 µL) of the 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one solution (at a specific concentration) into a well.

  • Add a positive control antibiotic and a negative control (solvent, e.g., DMSO) to separate wells.[11][17]

• Incubation and Measurement:

  • Incubate the plates at 37°C for 18-24 hours.[10]

  • Measure the diameter of the zone of inhibition (in mm) around each well.

Protocol 3: Determination of Minimum Bactericidal Concentration (MBC)

The MBC is determined following the MIC test.[6][13]

Principle: The MBC is the lowest concentration of an antimicrobial agent that results in a ≥99.9% reduction in the initial bacterial inoculum.[5][7]

Materials:

• Results from the MIC assay (Protocol 1)

• Sterile MHA or SDA plates

• Micropipette and sterile tips

Procedure:

• Subculturing:

  • From the wells of the MIC plate that show no visible growth (the MIC well and wells with higher concentrations), plate a 10 µL aliquot onto a sterile MHA or SDA plate.[7]

• Incubation:

  • Incubate the plates at 35 ± 2°C for 18-24 hours.[7]

• Determination of MBC:

  • After incubation, count the number of colonies on each plate. The MBC is the lowest concentration of the compound that results in a ≥99.9% kill of the initial inoculum.[6][7]

Data Presentation and Interpretation

Quantitative data should be summarized in a clear and concise format.

Table 1: Illustrative MIC and MBC Data for 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

Test Microorganism	Gram Stain/Type	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
Staphylococcus aureus	Gram-positive	8	16	2	Bactericidal
Escherichia coli	Gram-negative	32	>128	>4	Bacteriostatic
Candida albicans	Yeast	16	64	4	Fungicidal

Interpretation of MBC/MIC Ratio:

• An MBC/MIC ratio of ≤ 4 is generally considered indicative of bactericidal activity.[7]

• An MBC/MIC ratio of > 4 suggests bacteriostatic activity.

Table 2: Illustrative Agar Well Diffusion Assay Results

Test Microorganism	Zone of Inhibition (mm)
Staphylococcus aureus	18
Escherichia coli	12
Candida albicans	15

Mechanism of Action: A Look into Quinazolinone's Antimicrobial Strategy

The heterocyclic nature of the quinazolinone nucleus is thought to be key to its antimicrobial effects.[1] While the precise mechanism for 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one would require further investigation, derivatives of this class have been shown to act through various mechanisms, including:

• Inhibition of DNA Gyrase: Some quinazolinone derivatives have been found to target bacterial DNA gyrase, an essential enzyme involved in DNA replication.[18]

• Inhibition of Penicillin-Binding Proteins (PBPs): Certain quinazolinones act as non-β-lactam inhibitors of PBPs, which are crucial for bacterial cell wall synthesis.[19]

• Disruption of Biofilm Formation: Novel quinazolinone compounds have demonstrated the ability to inhibit the formation of bacterial biofilms, a key factor in chronic infections.[20]

Hypothetical Signaling Pathway Inhibition

Caption: A hypothetical pathway showing the inhibition of a key bacterial enzyme.

Conclusion and Future Directions

The protocols detailed in this application note provide a robust framework for the initial in vitro antimicrobial evaluation of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one and other novel quinazolinone derivatives. The determination of MIC, MBC, and qualitative assessment through agar diffusion are foundational steps in the drug discovery pipeline. Positive results from these assays would warrant further investigation into the compound's mechanism of action, spectrum of activity against a broader panel of clinical isolates, and in vivo efficacy in animal models of infection. The continued exploration of the quinazolinone scaffold holds significant promise for the development of the next generation of antimicrobial agents.

References

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• Wikipedia. (n.d.). Broth microdilution. [Link]

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• BMG Labtech. (2024, September 18). The minimum bactericidal concentration of antibiotics. [Link]

• Chemistry Notes. (2021, June 29). Antimicrobial activity by Agar well diffusion. [Link]

• Eco-Vector Journals Portal. (n.d.). Antimicrobial activity study of new quinazolin-4(3h)-ones against Staphylococcus aureus and Streptococcus pneumoniae. [Link]

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• iFyber. (n.d.). IN VITRO SCREENING FOR ANTIFUNGAL EFFICACY. [Link]

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• ResearchGate. (2025, August 7). The Antibacterial Activity of Quinazoline and Quinazolinone Hybrids. [Link]

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• JoVE. (2017, October 26). Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds. [Link]

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• ResearchGate. (2021, February 2). (PDF) Techniques for the Assessment of In Vitro and In Vivo Antifungal Combinations. [Link]

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• MDPI. (n.d.). New Quinazolin-4(3H)-one Derivatives Incorporating Hydrazone and Pyrazole Scaffolds as Antimicrobial Agents Targeting DNA Gyraze Enzyme. [Link]

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Application Notes and Protocols for the Evaluation of 6-Chloro-Substituted Quinazolin-4(3H)-one Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of 6-Chloro-Quinazolin-4(3H)-one Scaffolds

The quinazolin-4(3H)-one core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous compounds with a wide array of biological activities.[1][2][3][4] The incorporation of a chloro-substituent at the 6-position has been a key strategy in the development of potent therapeutic agents, particularly in the realm of oncology.[5] These derivatives have demonstrated significant in vitro cytotoxicity against various cancer cell lines and promising in vivo antitumor effects.[5][6] The trifluoromethyl group at the 2-position is also a common feature in bioactive molecules, often enhancing metabolic stability and cell permeability.[7]

This guide provides a comprehensive overview of the experimental protocols for the in vitro and in vivo evaluation of 6-chloro-substituted quinazolin-4(3H)-one derivatives, using a representative compound, herein referred to as CQT-1 (6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one) , as a model. The methodologies detailed below are designed to elucidate the compound's anticancer potential, mechanism of action, and preclinical efficacy.

Part 1: In Vitro Evaluation of Antitumor Activity

The initial assessment of a novel compound's anticancer potential involves a series of in vitro assays to determine its cytotoxic and cytostatic effects on cancer cells and to begin to unravel its mechanism of action.

Cell Viability and Cytotoxicity Assays

The fundamental first step is to assess the ability of CQT-1 to inhibit cancer cell growth and induce cell death. The choice of cell lines is critical and should represent a variety of cancer types to determine the compound's spectrum of activity.

Protocol 1: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Cancer cell lines (e.g., MGC-803, Bcap-37, PC3)[5]

• CQT-1 (dissolved in DMSO)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) with 10% FBS

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of CQT-1 in complete medium. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity. Add 100 µL of the diluted compound to the respective wells. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC₅₀ (half-maximal inhibitory concentration) value.

Table 1: Representative IC₅₀ Values for CQT-1 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC₅₀ (µM)
MGC-803	Gastric Carcinoma	5.2
Bcap-37	Breast Cancer	8.9
PC3	Prostate Cancer	12.5
HepG2	Hepatocellular Carcinoma	7.1

Apoptosis Assays

To determine if the observed cytotoxicity is due to programmed cell death (apoptosis), several assays can be employed.

Protocol 2: Annexin V-FITC/PI Staining for Apoptosis Detection by Flow Cytometry

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cells treated with CQT-1 (at IC₅₀ concentration)

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting: Treat cells with CQT-1 for 24-48 hours. Harvest the cells by trypsinization and collect both the adherent and floating cells.

• Cell Staining: Wash the cells with cold PBS and resuspend them in 1X binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The percentage of apoptotic cells (Annexin V-positive) can be quantified.[5]

Diagram 1: Experimental Workflow for In Vitro Apoptosis Analysis

Caption: Workflow for assessing CQT-1 induced apoptosis.

Mechanism of Action Studies

To understand how CQT-1 exerts its anticancer effects, it is crucial to investigate its impact on key cellular signaling pathways. Many quinazolinone derivatives have been shown to target protein kinases.[4]

Protocol 3: Western Blot Analysis of Signaling Pathways

Western blotting can be used to detect changes in the expression and phosphorylation status of proteins involved in cell survival, proliferation, and apoptosis.

Materials:

• Cancer cells treated with CQT-1

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Primary antibodies (e.g., against Akt, p-Akt, ERK, p-ERK, Bcl-2, Bax, Caspase-3)

• HRP-conjugated secondary antibodies

• Chemiluminescence substrate

Procedure:

• Protein Extraction: Lyse CQT-1 treated cells in RIPA buffer.

• Protein Quantification: Determine protein concentration using the BCA assay.

• SDS-PAGE and Transfer: Separate protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies overnight at 4°C.

• Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies. Visualize the protein bands using a chemiluminescence detection system.

Diagram 2: Hypothetical Signaling Pathway Affected by CQT-1

Caption: Potential mechanism of CQT-1 inducing apoptosis.

Part 2: In Vivo Evaluation of Antitumor Efficacy

Promising results from in vitro studies warrant further investigation in animal models to assess the compound's efficacy, pharmacokinetics, and toxicity in a living organism.

Xenograft Tumor Models

Human tumor xenograft models in immunocompromised mice are a standard for preclinical evaluation of anticancer agents.

Protocol 4: Subcutaneous Xenograft Model

Animals:

• Athymic nude mice (4-6 weeks old)

Procedure:

• Tumor Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10⁶ MGC-803 cells) into the flank of each mouse.

• Tumor Growth and Randomization: Allow the tumors to grow to a palpable size (e.g., 100-150 mm³). Randomize the mice into treatment and control groups.

• Compound Administration: Administer CQT-1 (e.g., via oral gavage or intraperitoneal injection) at various doses daily or on a specific schedule. The control group should receive the vehicle.

• Tumor Measurement: Measure the tumor dimensions with calipers every 2-3 days and calculate the tumor volume (Volume = 0.5 x length x width²).

• Body Weight Monitoring: Monitor the body weight of the mice as an indicator of toxicity.

• Endpoint: At the end of the study (e.g., after 21 days or when tumors in the control group reach a certain size), euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histology, western blotting).

Diagram 3: In Vivo Xenograft Study Workflow

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Comprehensive Analytical Characterization of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one: An Application Note

Abstract

This application note provides a comprehensive suite of analytical protocols for the characterization of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, a key heterocyclic scaffold in medicinal chemistry and drug development.[1] The structural complexity and synthetic relevance of quinazolinone derivatives necessitate robust, orthogonal analytical techniques to ensure identity, purity, and stability.[2] This guide presents detailed, field-proven methodologies for chromatographic analysis, structural elucidation, and physicochemical property determination, tailored for researchers, quality control analysts, and drug development professionals. The protocols herein are designed to be self-validating, emphasizing the causality behind experimental choices to ensure reliable and reproducible results.

Introduction

6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one (CAS No. 35982-55-9) belongs to the quinazolinone class of fused heterocyclic compounds.[3] This scaffold is of significant interest in pharmaceutical research due to its wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1] The incorporation of a trifluoromethyl group can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity. Accurate and thorough analytical characterization is a non-negotiable prerequisite for advancing such a compound through any research or development pipeline.

This document provides an integrated approach to characterization, combining chromatography for purity assessment with spectroscopic and thermal methods for definitive structural confirmation and physical property analysis.

Physicochemical Properties

A foundational understanding of the compound's physical properties is essential for handling, formulation, and quality control.

Table 1: Compound Identity and Properties

Property	Value
Chemical Name	6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one
CAS Number	35982-55-9
Molecular Formula	C₉H₄ClF₃N₂O
Molecular Weight	248.59 g/mol
Chemical Structure

Protocol 2.1: Melting Point Determination via Differential Scanning Calorimetry (DSC)

Principle: DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It provides a precise melting point (Tₘ), indicated by a sharp endothermic peak, which is a key indicator of purity.[4]

Instrumentation:

• Differential Scanning Calorimeter (e.g., TA Instruments Discovery Series, Mettler Toledo DSC)

• Aluminum crucibles with lids

• Crucible press

Methodology:

• Sample Preparation: Accurately weigh 2-4 mg of the compound into an aluminum crucible.

• Encapsulation: Crimp the lid onto the crucible to encapsulate the sample. Prepare an identical empty crucible to serve as the reference.

• Instrument Setup: Place the sample and reference crucibles into the DSC cell.

• Thermal Program:

  • Equilibrate at 25 °C.

  • Ramp the temperature from 25 °C to 300 °C at a rate of 10 °C/min under a nitrogen purge (50 mL/min).

• Data Analysis: Determine the onset and peak temperature of the endothermic event corresponding to melting. A sharp peak indicates high purity.

Scientist's Note: A heating rate of 10 °C/min provides a good balance between resolution and experimental time. The nitrogen atmosphere prevents oxidative degradation of the sample at elevated temperatures.

Protocol 2.2: Solubility Assessment

Principle: Determining the solubility in various solvents is critical for selecting appropriate vehicles for biological assays, analytical sample preparation, and formulation development.

Methodology:

• Prepare a stock solution of the compound in a highly soluble solvent like Dimethyl Sulfoxide (DMSO) at a high concentration (e.g., 50 mg/mL).

• In separate glass vials, add 1 mL of various test solvents (e.g., Water, Phosphate-Buffered Saline (PBS) pH 7.4, Methanol, Acetonitrile, Ethanol).

• Add small, incremental aliquots of the DMSO stock solution to each vial, vortexing for 30 seconds after each addition.

• Visually inspect for the first sign of persistent precipitation or cloudiness.

• Calculate the approximate solubility in each solvent. Confirmation can be achieved by analyzing the supernatant of a saturated solution via HPLC.

Chromatographic Analysis: Purity and Quantification

High-Performance Liquid Chromatography (HPLC) is the definitive technique for assessing the purity of pharmaceutical compounds.

Protocol 3.1: Reversed-Phase HPLC (RP-HPLC) for Purity Assessment

Principle: RP-HPLC separates compounds based on their hydrophobicity. The analyte partitions between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. Purity is determined by calculating the relative area of the main peak.

Caption: Predicted ¹H NMR assignments for aromatic protons.

Protocol 4.3: Fourier-Transform Infrared (FT-IR) Spectroscopy

Principle: FT-IR spectroscopy identifies the functional groups present in a molecule based on the absorption of infrared radiation, which excites molecular vibrations. [5] Instrumentation:

• FT-IR Spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Methodology:

• Background Scan: Record a background spectrum of the clean, empty ATR crystal.

• Sample Analysis: Place a small amount of the solid compound directly onto the ATR crystal and apply pressure to ensure good contact.

• Acquisition: Scan the spectrum, typically from 4000 to 400 cm⁻¹.

• Data Analysis: Identify characteristic absorption bands.

Table 3: Expected FT-IR Absorption Bands[6]

Wavenumber (cm⁻¹)	Vibration	Functional Group
3200 - 3000	N-H Stretch	Amide (lactam)
3100 - 3000	C-H Stretch	Aromatic
~1680	C=O Stretch	Amide I band (carbonyl)
~1610	C=N Stretch	Quinazoline ring
1350 - 1150	C-F Stretch	Trifluoromethyl group
850 - 750	C-Cl Stretch	Aryl chloride

Integrated Analytical Approach

No single technique is sufficient for complete characterization. The power of this approach lies in the orthogonal nature of the data, where each technique confirms and complements the others.

Integrated Characterization Workflow

Sources

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• 3. 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one | 35982-55-9 [sigmaaldrich.cn]
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cell culture assays with 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

An In-Depth Guide to Cellular Assays Featuring 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the design and execution of cell-based assays using 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one. This guide is built upon the established biological activities of the broader quinazolinone chemical class and provides detailed, field-proven protocols to investigate the potential of this specific compound as a therapeutic agent.

Introduction: The Quinazolinone Scaffold in Modern Drug Discovery

The quinazolinone core is a bicyclic heterocyclic structure that serves as a "privileged scaffold" in medicinal chemistry. This structural motif is present in numerous natural alkaloids and synthetic compounds, demonstrating a vast array of pharmacological activities.[1] In oncology, quinazolinone derivatives have been successfully developed into FDA-approved drugs that target key signaling molecules involved in cancer progression.[2] Their versatility allows for precise chemical modifications, enabling the modulation of various cellular pathways, including those governing cell death (apoptosis), proliferation, and survival.[1]

Compounds bearing the quinazolinone scaffold have been shown to act through diverse mechanisms, most notably as inhibitors of protein kinases such as the Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor (VEGFR), and components of the PI3K/Akt pathway.[2][3][4] The specific compound, 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one , incorporates two key substitutions: a chloro group at the 6-position and a trifluoromethyl group at the 2-position. Studies on analogous compounds suggest these features can significantly influence biological activity. For instance, 6-chloro-quinazolin derivatives have demonstrated potent antitumor effects and the ability to induce apoptosis in cancer cells.[1] Similarly, trifluoromethyl substitutions are a common strategy in medicinal chemistry to enhance metabolic stability and cell permeability. A trifluoromethyl quinazoline derivative, kzl054, has been shown to inhibit the proliferation of prostatic hyperplasia cells.[5]

This guide will provide detailed protocols to explore the cytotoxic and mechanistic properties of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, focusing on its potential as an anticancer agent.

Compound Handling and Preparation

Safety and Handling

As with any laboratory chemical, proper safety precautions are paramount.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves when handling the compound.

• Ventilation: Handle the solid compound and concentrated stock solutions in a chemical fume hood to avoid inhalation of dust or aerosols.

• Disposal: Dispose of waste according to institutional and local regulations for chemical waste.

Stock Solution Preparation and Storage

Accurate and consistent compound preparation is the foundation of reproducible biological data.

• Solvent Selection: 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one is expected to be poorly soluble in aqueous solutions. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions.

• Protocol for 10 mM Stock Solution:

  • Weigh out a precise amount of the compound (Molecular Weight: 248.59 g/mol ). For example, weigh 2.49 mg.

  • Add the appropriate volume of high-purity, anhydrous DMSO to achieve a 10 mM concentration (e.g., 1 mL for 2.49 mg).

  • Vortex thoroughly and, if necessary, use gentle warming (37°C) or sonication to ensure complete dissolution.

• Storage: Store the DMSO stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

• Experimental Dilutions: Prepare fresh dilutions from the stock solution in the appropriate cell culture medium for each experiment. The final DMSO concentration in the culture medium should be kept constant across all treatments (including vehicle controls) and should typically not exceed 0.5% to avoid solvent-induced cytotoxicity.

Hypothesized Mechanism of Action: Kinase Inhibition

Based on extensive literature on structurally related quinazolinones, a primary mechanism of action for this compound class is the inhibition of protein tyrosine kinases that are critical for cancer cell proliferation and survival.[2][3] The PI3K/Akt/mTOR and Ras/Raf/MEK/ERK pathways, often downstream of receptor tyrosine kinases like EGFR, are common targets.[6] We hypothesize that 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one may function by inhibiting one or more kinases in these pathways, leading to cell cycle arrest and apoptosis.

Caption: Hypothesized inhibition of pro-survival signaling pathways.

Core Application Protocols

The following protocols provide a robust framework for the initial characterization of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one.

Protocol 1: Cell Viability and Cytotoxicity Assessment (MTT Assay)

This colorimetric assay measures the metabolic activity of cells as an indicator of viability.[6] It is a fundamental first step to determine the compound's dose-dependent effect on cancer cell lines.

Workflow Diagram: Cytotoxicity Screening

Caption: General workflow for an MTT-based cytotoxicity assay.

Materials:

• Selected cancer cell lines (see Table 1)

• Complete growth medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• 96-well flat-bottom cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well in 100 µL of medium) and incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[6]

• Compound Treatment: Prepare serial dilutions of the compound in complete medium from your 10 mM DMSO stock. A typical starting dose range would be 0.01 µM to 100 µM.

• Remove the old medium from the wells and add 100 µL of the medium containing the various compound concentrations. Include "vehicle control" wells (medium with the same final concentration of DMSO) and "no-cell" blank wells.

• Incubation: Incubate the plate for the desired time period (e.g., 48 or 72 hours).[5]

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 3-4 hours at 37°C, allowing viable cells to metabolize MTT into purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[6] Mix gently on an orbital shaker for 15 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control: (Abs_treated / Abs_vehicle) * 100.

  • Plot the percent viability against the log of the compound concentration and use non-linear regression (sigmoidal dose-response) to calculate the IC₅₀ value.

Protocol 2: Apoptosis Induction by Flow Cytometry (Annexin V & Propidium Iodide Staining)

This assay quantifies the percentage of cells undergoing apoptosis. Annexin V binds to phosphatidylserine, which is translocated to the outer cell membrane during early apoptosis, while Propidium Iodide (PI) stains the DNA of late apoptotic or necrotic cells with compromised membranes.

Materials:

• Selected cancer cell line

• 6-well cell culture plates

• Annexin V-FITC/PI Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates (e.g., 0.5 x 10⁶ cells/well) and allow them to attach overnight.

• Treat the cells with the compound at concentrations around its determined IC₅₀ and 2x IC₅₀ for 24-48 hours. Include a vehicle control.

• Cell Harvesting: Collect both adherent and floating cells. To do this, first collect the supernatant (floating cells), then wash the adherent cells with PBS, trypsinize them, and combine them with the supernatant.

• Centrifuge the cell suspension at 300 x g for 5 minutes and wash the pellet twice with cold PBS.

• Staining: Resuspend the cells in 100 µL of 1X Binding Buffer provided in the kit.

• Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Add an additional 400 µL of 1X Binding Buffer to each sample.

• Data Acquisition: Analyze the samples on a flow cytometer within one hour.

• Data Analysis:

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induced by the compound.

Data Presentation and Interpretation

Systematic organization of experimental parameters and results is crucial for clear interpretation.

Table 1: Suggested Cell Lines and Starting Concentrations

Cell Line	Cancer Type	Rationale / Notes	Suggested Starting Concentration Range	Reference
MGC-803	Gastric Cancer	Shown to be sensitive to 6-chloro-quinazolin derivatives.[1]	0.1 µM - 100 µM	[1]
PC3	Prostate Cancer	A common prostate cancer line; relevant due to activity of trifluoromethyl quinazolines in prostate models.[1][5]	0.1 µM - 100 µM	[1]
HCT-116	Colorectal Cancer	Frequently used for cytotoxicity screening of quinazolinones.[7]	0.1 µM - 100 µM	[7]
MCF-7	Breast Cancer	Standard breast cancer cell line, sensitive to various quinazolinone inhibitors.[7]	0.1 µM - 100 µM	[7]
A549	Lung Cancer	A common model for non-small cell lung cancer, a key target for quinazolinone-based drugs.[4]	0.1 µM - 100 µM	[4]

Conclusion

6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one belongs to a class of compounds with significant therapeutic potential, particularly in oncology. While specific data on this molecule is emerging, the protocols and rationale provided in this guide, derived from extensive research on closely related analogs, offer a robust starting point for its comprehensive evaluation. By systematically assessing its effects on cell viability, apoptosis, and key signaling pathways, researchers can effectively elucidate its mechanism of action and determine its potential as a novel drug candidate.

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Application Notes and Protocols for In Vivo Evaluation of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide for researchers on the preclinical evaluation of the novel compound, 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, using established animal models. Drawing from the broad spectrum of biological activities associated with the quinazolinone scaffold, including anti-inflammatory, anticancer, and anticonvulsant effects, this guide details protocols for three distinct therapeutic areas. The following sections offer in-depth, field-proven insights into the selection of appropriate animal models, detailed experimental procedures, and critical considerations for data interpretation. The protocols are designed to be self-validating, incorporating essential controls and clear endpoints to ensure the generation of robust and reproducible data.

Introduction: The Therapeutic Potential of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

The quinazolinone core is a privileged scaffold in medicinal chemistry, with numerous derivatives exhibiting a wide array of pharmacological activities.[1][2] The presence of a chloro group at the 6-position and a trifluoromethyl group at the 2-position of the quinazolinone ring in the target compound suggests the potential for significant biological activity. Halogen and trifluoromethyl substitutions are known to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates, often enhancing efficacy and metabolic stability.[2]

Based on the established activities of structurally related quinazolinone derivatives, this guide will focus on protocols to investigate the potential of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one in three key therapeutic areas:

• Inflammation: Many quinazolinone derivatives have demonstrated potent anti-inflammatory properties.[3]

• Oncology: The quinazolinone scaffold is present in several approved and investigational anticancer agents.

• Neurological Disorders: Certain quinazolinones have shown anticonvulsant and other central nervous system activities.[4][5]

Crucial Preliminary Step: Dose-Range Finding and Acute Toxicity Study

Before initiating efficacy studies, it is imperative to determine the maximum tolerated dose (MTD) and the optimal effective dose of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one. A typical starting point for novel quinazoline derivatives in mouse models can range from 20-50 mg/kg, administered orally once daily.[6] A dose-escalation study in a small cohort of animals is essential.

Protocol for Acute Toxicity Assessment:

• Administer single doses of the compound at escalating concentrations (e.g., 10, 50, 100, 500, 1000 mg/kg) to different groups of mice (n=3-5 per group) via the intended route of administration (e.g., oral gavage, intraperitoneal injection).

• Monitor the animals closely for the first 4 hours and then daily for 14 days.

• Record any signs of toxicity, including changes in behavior, weight loss, and mortality.

• Perform gross necropsy and histopathological analysis of major organs at the end of the study to identify any target organ toxicity.

The results of this preliminary study will inform the dose selection for the efficacy models described below.

Evaluation of Anti-inflammatory Activity: Carrageenan-Induced Paw Edema Model

Scientific Rationale: The carrageenan-induced paw edema model is a well-established and highly reproducible model of acute inflammation.[7] Injection of carrageenan, a phlogistic agent, into the paw induces a biphasic inflammatory response characterized by the release of histamine, serotonin, bradykinin, and prostaglandins, leading to edema formation.[8][9] This model is particularly useful for screening compounds that may inhibit these inflammatory mediators.[10]

Experimental Workflow:

Caption: Workflow for the carrageenan-induced paw edema model.

Protocol:

• Animals: Use male Swiss albino mice (25-30g). Allow a one-week acclimatization period.[10]

• Grouping: Randomly divide the animals into the following groups (n=6 per group):

  • Vehicle Control (e.g., 0.5% Carboxymethyl cellulose in saline)

  • Positive Control (e.g., Indomethacin, 5 mg/kg, i.p.)[9]

  • Test Compound (Low, Medium, and High doses determined from the toxicity study)

• Procedure: a. Measure the initial volume of the right hind paw of each mouse using a plethysmometer.[10] b. Administer the vehicle, positive control, or test compound via the chosen route (e.g., oral gavage or intraperitoneal injection) 30-60 minutes before carrageenan injection.[8][9] c. Induce inflammation by injecting 0.1 mL of 1% w/v carrageenan solution in sterile saline into the sub-plantar surface of the right hind paw.[10] d. Measure the paw volume at 1, 2, 3, and 4 hours post-carrageenan injection.[9]

• Data Analysis:

  • Calculate the percentage of edema inhibition for each group at each time point using the following formula: % Inhibition = [(Vc - Vt) / Vc] * 100 Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.

  • Analyze the data using a one-way analysis of variance (ANOVA) followed by a suitable post-hoc test.

Table 1: Experimental Parameters for Carrageenan-Induced Paw Edema Model

Parameter	Description
Animal Species	Male Swiss albino mice
Animal Weight	25-30g
Inducing Agent	1% Carrageenan in saline
Positive Control	Indomethacin (5 mg/kg, i.p.)
Test Compound Doses	To be determined from acute toxicity studies
Administration Route	Oral gavage or Intraperitoneal
Primary Endpoint	Paw volume measurement
Time Points	0, 1, 2, 3, and 4 hours post-carrageenan

Evaluation of Anticancer Activity: Xenograft Tumor Model

Scientific Rationale: Xenograft models, where human cancer cells are implanted into immunocompromised mice, are a cornerstone of preclinical cancer drug development.[11][12] These models allow for the in vivo assessment of a compound's ability to inhibit tumor growth. Patient-derived xenograft (PDX) models, which involve the implantation of patient tumor tissue, are increasingly used as they better recapitulate the heterogeneity of human cancers.[12][13][14]

Experimental Workflow:

Caption: Workflow for a subcutaneous xenograft tumor model.

Protocol:

• Animals: Use 4-6 week old immunodeficient mice (e.g., Nude, SCID, or NSG). Allow a 3-5 day acclimatization period.[11]

• Cell/Tissue Preparation and Implantation:

  • Cell Line Xenograft: Harvest cancer cells in their logarithmic growth phase. Resuspend the cells in a sterile medium (e.g., PBS or Matrigel) at a concentration of 1-5 x 10⁷ cells/mL. Inject 100-200 µL of the cell suspension subcutaneously into the flank of each mouse.[15]

  • PDX Model: Implant a small piece of patient tumor tissue (approximately 2 mm³) into the interscapular fat pad of each mouse.[12]

• Tumor Growth and Grouping: a. Monitor tumor growth by measuring the length and width with digital calipers. Calculate tumor volume using the formula: Volume = (width)² x length/2.[11] b. When tumors reach an average volume of 50-100 mm³, randomize the mice into treatment groups (n=8-10 per group):

  • Vehicle Control
  • Positive Control (a standard-of-care chemotherapeutic for the chosen cancer type)
  • Test Compound (Low, Medium, and High doses)

• Treatment and Monitoring: a. Administer the vehicle, positive control, or test compound according to the determined dosing schedule. b. Measure tumor volume and body weight 2-3 times per week. c. Monitor the animals for any signs of toxicity.

• Endpoint and Analysis: a. Euthanize the mice when tumors in the control group reach the predetermined endpoint size (e.g., 1000-1500 mm³) or at the end of the treatment period.[15] b. Harvest the tumors, weigh them, and process them for further analysis (e.g., histology, biomarker analysis). c. Analyze the data by comparing the tumor growth inhibition in the treated groups to the control group.

Table 2: Experimental Parameters for Xenograft Tumor Model

Parameter	Description
Animal Species	Immunodeficient mice (Nude, SCID, NSG)
Animal Age	4-6 weeks
Implantation Site	Subcutaneous (flank or interscapular fat pad)
Tumor Source	Human cancer cell line or patient-derived tissue
Positive Control	Standard-of-care chemotherapy
Test Compound Doses	To be determined from toxicity studies
Administration Route	Dependent on compound properties
Primary Endpoints	Tumor volume, tumor weight
Secondary Endpoints	Body weight, clinical signs of toxicity

Evaluation of Anticonvulsant Activity: Pentylenetetrazole (PTZ)-Induced Seizure Model

Scientific Rationale: The pentylenetetrazole (PTZ)-induced seizure model is a widely used screening tool for potential anticonvulsant drugs.[16][17][18] PTZ is a GABA-A receptor antagonist that, at convulsive doses, induces generalized tonic-clonic seizures in rodents.[19] This model is effective in identifying compounds that can enhance GABAergic neurotransmission or modulate neuronal excitability.[4][20]

Experimental Workflow:

Caption: Workflow for the PTZ-induced seizure model.

Protocol:

• Animals: Use male albino mice (20-25g).

• Grouping: Randomly assign the animals to the following groups (n=8-12 per group):

  • Vehicle Control

  • Positive Control (e.g., Diazepam, 30 mg/kg, i.p.)[19]

  • Test Compound (Low, Medium, and High doses)

• Procedure: a. Administer the vehicle, positive control, or test compound 15-30 minutes before the PTZ injection.[19] b. Inject a convulsive dose of PTZ (e.g., 75-100 mg/kg, i.p.).[21] c. Immediately place each mouse in an individual observation chamber and observe for 30 minutes.

• Seizure Assessment:

  • Latency: Record the time to the onset of the first myoclonic jerk and the first generalized tonic-clonic seizure.

  • Severity: Score the seizure severity using a standardized scale (e.g., Racine scale).

  • Protection: Note the number of animals in each group that are protected from tonic-clonic seizures.

• Data Analysis:

  • Compare the latency to seizures and the seizure severity scores between the treated and control groups using appropriate statistical tests (e.g., Mann-Whitney U test or Kruskal-Wallis test).

  • Use Fisher's exact test to analyze the protection against seizures.

Table 3: Experimental Parameters for PTZ-Induced Seizure Model

Parameter	Description
Animal Species	Male albino mice
Animal Weight	20-25g
Convulsant Agent	Pentylenetetrazole (PTZ)
Positive Control	Diazepam (30 mg/kg, i.p.)
Test Compound Doses	To be determined from toxicity studies
Administration Route	Intraperitoneal or Oral
Primary Endpoints	Latency to seizures, seizure severity, protection from seizures
Observation Period	30 minutes post-PTZ injection

Ethical Considerations

All animal experiments must be conducted in accordance with the ethical guidelines for animal research and with the approval of the Institutional Animal Care and Use Committee (IACUC). The principles of the "Three Rs" (Replacement, Reduction, and Refinement) should be strictly followed to minimize animal suffering.

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Application Notes & Protocols: Experimental Formulation of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the formulation of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one for experimental use. Quinazolinone derivatives are a significant class of heterocyclic compounds known for their broad spectrum of biological activities, including potent anticancer effects.[1][2] However, like many kinase inhibitors and heterocyclic scaffolds, these compounds often exhibit poor aqueous solubility, posing a significant challenge for both in vitro and in vivo studies.[3] This guide details the physicochemical profile of the target compound, safety and handling procedures, and robust, step-by-step protocols for preparing stable and effective formulations for cell-based assays and preclinical animal models. The methodologies are designed to ensure maximal bioavailability and experimental reproducibility, explaining the scientific rationale behind each formulation choice.

Compound Profile & Physicochemical Characteristics

6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one belongs to the quinazolinone class of compounds, which are widely investigated as anticancer agents targeting various signaling pathways.[1][4] The structure, featuring a rigid heterocyclic core, a chloro-substituent, and a trifluoromethyl group, contributes to its pharmacological activity but also dictates its physical properties, primarily high lipophilicity and low aqueous solubility.[3]

Table 1: Physicochemical Properties of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

Property	Value	Source / Comment
CAS Number	35982-55-9	Guidechem[5]
Molecular Formula	C₉H₄ClF₃N₂O	Inferred from structure
Molecular Weight	248.60 g/mol	Inferred from structure
Appearance	Typically a white to off-white solid.	General observation for this class.
Aqueous Solubility	Predicted to be very low.	Quinazolinone derivatives are often classified as BCS Class II compounds (low solubility, high permeability).[3] Experimental verification is required.
LogP (Predicted)	~2.5 - 3.5	Estimated based on similar structures. High lipophilicity is expected, contributing to poor water solubility.
Primary Target Class	Kinase Inhibitors (e.g., VEGFR, AKT, PI3K), Microtubule Disruptors	Based on extensive research on the quinazolinone scaffold.[1][6][7]

Safety, Handling, and Storage

Proper handling of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one is imperative to ensure personnel safety and maintain compound integrity.

2.1. Hazard Identification While a specific Safety Data Sheet (SDS) for this exact compound is not universally available, data from structurally related chloro- and trifluoromethyl- substituted heterocyclic compounds suggest the following potential hazards:

• Harmful if swallowed, in contact with skin, or if inhaled.[8]

• Causes skin and serious eye irritation.[9]

• May cause respiratory irritation.[9]

2.2. Personal Protective Equipment (PPE) Always handle the compound inside a certified chemical fume hood.[10] The following PPE is mandatory:

• Gloves: Nitrile or other chemically resistant gloves.

• Eye Protection: Chemical safety goggles or a face shield.[11]

• Lab Coat: Standard laboratory coat.

• Respiratory Protection: If handling large quantities of powder outside a fume hood, a NIOSH-approved respirator is recommended.[11]

2.3. Storage Conditions Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, protected from light.[11] For long-term storage, refrigeration at 2-8°C is recommended.

Formulation Strategies & Protocols for In Vitro Use

The primary objective for in vitro studies is to create a homogenous solution that remains stable in aqueous cell culture media without precipitation. Given the compound's poor aqueous solubility, a multi-step approach starting with a high-concentration stock in an organic solvent is standard.

3.1. Rationale for Solvent Selection Dimethyl sulfoxide (DMSO) is the most common solvent for preparing stock solutions of poorly soluble compounds due to its high solvating power and miscibility with aqueous media. However, it is crucial to be aware that DMSO can have biological effects on its own. Therefore, the final concentration of DMSO in the assay medium should be minimized, typically kept below 0.5% (v/v), and ideally below 0.1%, to avoid solvent-induced artifacts.

3.2. Protocol 1: Preparation of a 10 mM DMSO Stock Solution

• Preparation: Tare a sterile, amber glass vial or microcentrifuge tube on an analytical balance.

• Weighing: Carefully weigh out 2.49 mg of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one powder.

  • Causality: Weighing a precise amount is critical for accurate final concentrations. Using an appropriate vial prevents loss of material.

• Solubilization: Add 1.0 mL of anhydrous, cell-culture grade DMSO to the vial.

• Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes. If necessary, gently warm the solution in a 37°C water bath or use a sonicator to facilitate complete dissolution.

  • Trustworthiness: Visually inspect the solution against a light source to ensure no solid particles remain. A clear, homogenous solution is required.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.

3.3. Protocol 2: Preparation of Aqueous Working Solutions for Cell-Based Assays

Direct dilution of the DMSO stock into aqueous media often leads to compound precipitation. The following protocol uses a surfactant to improve solubility and maintain stability.

• Intermediate Dilution: Prepare an intermediate dilution of the 10 mM DMSO stock solution in complete cell culture medium. For example, to achieve a final assay concentration of 10 µM, you might first dilute the stock 1:100 in media to get a 100 µM intermediate solution.

• Surfactant Addition (Optional but Recommended): To prevent precipitation in the final dilution, a non-ionic surfactant can be added to the final assay medium. Polysorbate 80 (Tween® 80) is a common choice.[3]

  • Prepare a stock solution of 10% Tween® 80 in sterile water.

  • Add the Tween® 80 stock to your final assay plate/vessel to achieve a final concentration of 0.01-0.1%.

  • Causality: Surfactants form micelles that encapsulate hydrophobic compounds, increasing their apparent solubility in aqueous solutions and preventing them from crashing out.[3]

• Final Dilution: Add the intermediate drug solution to the wells of your assay plate containing the final volume of cell culture medium (with or without surfactant). Mix gently by pipetting.

• Control Wells: Ensure all vehicle control wells contain the same final concentration of DMSO and any other excipients (e.g., Tween® 80) as the drug-treated wells. This is a self-validating step to ensure observed effects are due to the compound, not the formulation vehicle.

Formulation Strategies & Protocols for In Vivo Use

For animal studies, formulations must be non-toxic, biocompatible, and capable of achieving sufficient systemic exposure. The choice of vehicle is critical and depends on the route of administration (e.g., oral gavage, intravenous).

4.1. Rationale for In Vivo Vehicle Selection Due to very low water solubility, creating a true solution for in vivo dosing is often impractical. Therefore, aqueous suspensions are a common and effective approach. A suspending agent is used to ensure a uniform, homogenous dose can be administered.

Table 2: Common Excipients for In Vivo Formulation of Poorly Soluble Compounds

Excipient	Class	Typical Concentration	Rationale & Use
Carboxymethylcellulose (CMC)	Suspending Agent	0.5 - 1.0% (w/v)	Increases viscosity of the vehicle to prevent rapid settling of drug particles. Widely used for oral gavage.
Tween® 80	Surfactant / Wetting Agent	0.1 - 2.0% (v/v)	Reduces surface tension of drug particles, allowing them to be wetted by the aqueous vehicle, which is critical for forming a uniform suspension.
PEG 400	Co-solvent	10 - 30% (v/v)	Can increase solubility for some compounds, often used in combination with other excipients for oral or parenteral routes.
Captisol® (Sulfobutylether-β-cyclodextrin)	Solubilizer	20 - 40% (w/v)	Forms inclusion complexes with hydrophobic drugs, dramatically increasing aqueous solubility. Often used for IV formulations.

4.2. Protocol 3: Preparation of an Oral Suspension (e.g., 5 mg/mL in 0.5% CMC)

This protocol describes the preparation of a homogenous suspension suitable for oral gavage in rodents.

• Vehicle Preparation: Prepare the 0.5% CMC / 0.1% Tween® 80 vehicle.

  • Add 500 mg of sodium CMC to ~80 mL of sterile water while stirring vigorously with a magnetic stir bar.

  • Heat the solution to ~60°C while stirring to fully hydrate and dissolve the CMC. This may take 30-60 minutes.

  • Allow the solution to cool to room temperature.

  • Add 100 µL of Tween® 80 and mix well.

  • Adjust the final volume to 100 mL with sterile water.

  • Causality: Heating aids in the dissolution of CMC. Tween® 80 acts as a wetting agent for the hydrophobic drug powder.

• Drug Preparation: Calculate the required amount of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one for your desired concentration and final volume (e.g., for 10 mL of a 5 mg/mL suspension, weigh 50 mg).

• Mortar and Pestle: Place the weighed drug powder into a clean glass mortar.

• Wetting: Add a small amount of the vehicle (a few drops) to the powder and triturate (grind) with the pestle to form a smooth, uniform paste.

  • Trustworthiness: This step is critical. It ensures all drug particles are wetted by the vehicle, preventing clumping and ensuring a homogenous final suspension.

• Progressive Dilution: Gradually add more vehicle to the paste while continuously triturating, slowly increasing the volume in the mortar.

• Final Transfer: Once the suspension is easily pourable, transfer it to a graduated cylinder or volumetric flask. Rinse the mortar and pestle with the remaining vehicle and add the rinsing to the flask to ensure a complete transfer of the drug.

• Final Volume & Storage: Adjust to the final desired volume with the vehicle. Transfer to a suitable, labeled storage container. Store at 2-8°C.

• Dosing: Before each administration, the suspension must be thoroughly mixed (e.g., by vortexing or stirring) to re-suspend the particles and ensure uniform dosing.

Visualization of Workflows and Mechanisms

5.1. Experimental Formulation Workflow The following diagram outlines the decision-making and preparation process for formulating 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one.

Caption: Workflow for preparing experimental formulations.

5.2. Hypothetical Target Pathway: VEGFR-2 Signaling Quinazolinones are potent inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key driver of tumor angiogenesis.[6] Proper formulation is essential to accurately assess the inhibition of this pathway.

Caption: Potential inhibition of the VEGFR-2 signaling pathway.

References

• El-Sayed, N. A. E., et al. (2021). Design, molecular docking, in vitro, and in vivo studies of new quinazolin-4(3H)-ones as VEGFR-2 inhibitors with potential activity against hepatocellular carcinoma. Bioorganic Chemistry, 107, 104532. [Link]

• Hassan, A., et al. (2020). Synthesis, In Silico and In Vitro Assessment of New Quinazolinones as Anticancer Agents via Potential AKT Inhibition. Molecules, 25(20), 4793. [Link]

• Lv, K., et al. (2023). Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms. Molecules, 28(19), 6945. [Link]

• Al-Ostath, A., et al. (2023). Quinazolinones, the Winning Horse in Drug Discovery. Molecules, 28(2), 978. [Link]

• MDPI. (2023). Discovery of Novel 4-Hydroxyquinazoline Derivatives: In Silico, In Vivo and In Vitro Studies Using Primary PARPi-Resistant Cell Lines. Molecules, 28(20), 7083. [Link]

• Shinde, S., & Grampurohit, N. (2017). Solubility Enhancement of Synthesized Quinazolinone Derivative by Solid Dispersion Technique. ResearchGate. [Link]

• Zeid, I. F., et al. (2022). Synthesis, in-silico, and in-vitro study of novel chloro methylquinazolinones as PI3K-δ inhibitors, cytotoxic agents. Journal of the Iranian Chemical Society, 19, 4529–4541. [Link]

• Molecules. (2024). 4(3H)-Quinazolinone: A Natural Scaffold for Drug and Agrochemical Discovery. Molecules, 29(12), 2899. [Link]

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• 2. Quinazolinones, the Winning Horse in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. 4(3H)-Quinazolinone: A Natural Scaffold for Drug and Agrochemical Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Page loading... [guidechem.com]
• 6. Design, molecular docking, in vitro, and in vivo studies of new quinazolin-4(3H)-ones as VEGFR-2 inhibitors with potential activity against hepatocellular carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. fishersci.com [fishersci.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

Introduction

Welcome to the technical support center for the synthesis of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important fluorinated heterocyclic compound. Quinazolinones are a significant class of compounds in medicinal chemistry, known for a wide range of biological activities.[1][2] The introduction of a trifluoromethyl group at the 2-position can significantly enhance these properties.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) in a practical question-and-answer format. It aims to directly address the common challenges encountered during the synthesis, drawing on established chemical principles and field-proven insights to ensure the successful and efficient production of high-purity 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one.

General Synthetic Scheme

The most common and direct route to 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one involves a two-step process starting from 2-amino-5-chlorobenzoic acid. The general transformation is outlined below:

Caption: General synthetic pathway for 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one.

Troubleshooting and FAQs

Category 1: Issues with the Starting Material and Acylation Step

Question 1: I am seeing poor conversion of my starting material, 2-amino-5-chlorobenzoic acid, during the initial acylation with trifluoroacetic anhydride (TFAA). What are the likely causes and how can I improve the yield of the N-acylated intermediate?

Answer: This is a common issue that can often be traced back to a few key factors:

• Purity of Starting Material: 2-amino-5-chlorobenzoic acid can degrade over time, especially if not stored properly.[3][4] Before starting, ensure your material is pure and dry. Running a melting point or NMR spectrum can confirm its integrity.

• Reactivity of TFAA: Trifluoroacetic anhydride is highly reactive and susceptible to hydrolysis. Use a fresh bottle or a properly stored aliquot. The reaction should be conducted under anhydrous conditions (e.g., under a nitrogen or argon atmosphere) with dry solvents.

• Reaction Temperature: While the acylation is often exothermic, insufficient initial cooling can lead to side reactions. Conversely, if the reaction is too cold, the rate may be too slow. A common approach is to add the TFAA dropwise to a cooled solution (0-5 °C) of the aminobenzoic acid and then allow the reaction to warm to room temperature.

• Stoichiometry: While a 1:1 molar ratio is theoretically sufficient, using a slight excess of TFAA (e.g., 1.1-1.2 equivalents) can help drive the reaction to completion. However, a large excess should be avoided as it can complicate the workup.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for the acylation of 2-amino-5-chlorobenzoic acid.

Category 2: Challenges in the Cyclization Step

Question 2: My N-acylated intermediate is pure, but I am getting a low yield of the final quinazolinone product upon attempting cyclization. What conditions should I explore?

Answer: The cyclization step, which involves the intramolecular condensation and dehydration, is often the most challenging part of this synthesis. Several factors can influence its efficiency:

• Method of Cyclization:

  • Thermal Cyclization: Simply heating the N-acylated intermediate is often sufficient. The required temperature can vary significantly, typically in the range of 150-250 °C. A thermogravimetric analysis (TGA) of your intermediate could help identify the optimal temperature for dehydration.

  • Dehydrating Agents: If thermal cyclization is inefficient, chemical dehydrating agents can be employed. Acetic anhydride is a common choice, acting as both a solvent and a dehydrating agent. Other reagents like polyphosphoric acid (PPA) or Eaton's reagent can also be effective but may require more stringent workup procedures.

• Reaction Time: Incomplete reactions are a common cause of low yields. Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time.

• Solvent Choice: For thermal cyclizations, a high-boiling point, inert solvent such as diphenyl ether or Dowtherm A can be used to ensure a consistent reaction temperature.

Comparative Table of Cyclization Conditions:

Method	Temperature	Typical Reagents	Pros	Cons
Thermal (Neat)	150-250 °C	None	Simple, no additional reagents to remove.	High temperatures, potential for charring.
Thermal (Solvent)	180-260 °C	Diphenyl ether, Dowtherm A	Good temperature control.	High boiling point solvents can be difficult to remove.
Chemical Dehydration	80-140 °C	Acetic Anhydride, PPA	Lower reaction temperatures.	Reagent removal can be complex; potential for side reactions.

Category 3: Impurity Profile and Purification

Question 3: I have successfully synthesized the product, but I am struggling with purification. What are the common impurities and the best methods to remove them?

Answer: The primary impurities in this synthesis are typically unreacted starting materials and partially reacted intermediates.

• Common Impurities:

  • Unreacted 2-amino-5-chlorobenzoic acid: This can be present if the initial acylation was incomplete.

  • N-(2-Carboxy-4-chlorophenyl)trifluoroacetamide: The uncyclized intermediate will be a major impurity if the cyclization step is inefficient.

  • Hydrolyzed product: The trifluoromethyl group can be susceptible to hydrolysis under harsh acidic or basic conditions, leading to the formation of the corresponding carboxylic acid.[5][6][7]

• Purification Strategies:

  • Recrystallization: This is often the most effective method for purifying the final product. A variety of solvents can be screened, including ethanol, isopropanol, acetonitrile, or mixtures with water.

  • Acid-Base Extraction: The acidic nature of the starting material and the intermediate can be exploited. Washing an organic solution of the crude product with a mild base (e.g., sodium bicarbonate solution) can help remove these acidic impurities. The final product, being a weaker acid, should largely remain in the organic phase.

  • Column Chromatography: If recrystallization and extraction are insufficient, silica gel column chromatography can be employed. A gradient elution with a mixture of a non-polar solvent (e.g., hexanes or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol) is typically effective.

Experimental Protocols

Protocol 1: Synthesis of N-(2-Carboxy-4-chlorophenyl)trifluoroacetamide

• Suspend 2-amino-5-chlorobenzoic acid (1.0 eq) in a suitable solvent (e.g., THF or dioxane) in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the suspension to 0-5 °C in an ice bath.

• Add trifluoroacetic anhydride (1.1 eq) dropwise to the cooled suspension over 30 minutes, maintaining the internal temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

• Remove the solvent under reduced pressure. The resulting solid can be used in the next step without further purification or can be triturated with a non-polar solvent like hexanes to remove any residual TFAA.

Protocol 2: Cyclization to 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

• Method A: Thermal Cyclization (Neat)

  • Place the crude N-(2-Carboxy-4-chlorophenyl)trifluoroacetamide in a round-bottom flask equipped with a short-path distillation apparatus.

  • Heat the flask in a sand bath or heating mantle to 200-220 °C.

  • Water will begin to distill off as the cyclization proceeds.

  • Hold the reaction at this temperature for 1-2 hours, or until the evolution of water ceases.

  • Cool the reaction mixture to room temperature. The crude solid can then be purified by recrystallization.

• Method B: Cyclization with Acetic Anhydride

  • Reflux the crude N-(2-Carboxy-4-chlorophenyl)trifluoroacetamide in an excess of acetic anhydride for 2-4 hours.

  • Monitor the reaction by TLC/LC-MS.

  • Once the reaction is complete, cool the mixture and pour it into ice water to quench the excess acetic anhydride.

  • The precipitated solid can be collected by filtration, washed with water, and then purified.

References

• Al-Harbi, R. A. K. (2020). Synthesis and characterization of 2‐trifluoromethyl‐4(3H)‐quinazolinone derivatives with various 3‐substituents. Journal of Heterocyclic Chemistry, 57(2), 960-968. Available at: [Link]

• Jukić, M., Molnar, M., et al. (2021). Green chemistry approach to the synthesis of 3-substituted-quinazolin-4(3H)-ones. Polycyclic Aromatic Compounds, 41(5), 1069-1081. Available at: [Link]

• PubChem. (n.d.). 2-Amino-5-chlorobenzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• RSC Publishing. (2015). Transition-metal free synthesis of quinazolinones via tandem cyclization of 2-halobenzoic acids with amidines. RSC Advances, 5(73), 59265-59269. Available at: [Link]

• Taylor & Francis Online. (2021). Green chemistry approach to the synthesis of 3-substituted-quinazolin-4(3H)-ones. Available at: [Link]

• Wiley Online Library. (2021). Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. Angewandte Chemie International Edition. Available at: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. 2-Amino-5-chlorobenzoic acid | C7H6ClNO2 | CID 12476 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Amino-5-chlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Preparation of carboxylic arylphosphines by hydrolysis of the trifluoromethyl group - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Synthesis of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

Welcome to the technical support guide for the synthesis of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, improve yield, and ensure high product purity. This guide provides in-depth troubleshooting, answers to frequently asked questions, and optimized protocols grounded in established chemical principles.

Section 1: Reaction Overview and Mechanism

The synthesis of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one is a robust process, but its success hinges on careful control of reaction parameters. The most common and reliable method is a two-step synthesis starting from 2-amino-5-chlorobenzoic acid.[1]

Step 1: N-Acylation The first step involves the acylation of the amino group of 2-amino-5-chlorobenzoic acid with a trifluoroacetylating agent, typically trifluoroacetic anhydride (TFAA), to form the key intermediate, 2-(trifluoroacetamido)-5-chlorobenzoic acid.

Step 2: Cyclocondensation The intermediate is then cyclized by heating with a source of nitrogen, most commonly formamide. This step involves an intramolecular condensation to form the quinazolinone ring system.[2]

Below is a diagram illustrating the general synthetic pathway.

Caption: General two-step synthesis pathway.

Section 2: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format to help you diagnose and solve problems in your synthesis.

Issue 1: Very Low or No Product Yield

Q1: My overall yield is extremely low (<20%), or I'm recovering only starting material. What are the primary causes?

A1: This is a common issue that can usually be traced to one of three areas: the quality of starting materials, insufficient reactivity during the acylation step, or failed cyclization.

• Cause 1: Starting Material Purity. The purity of 2-amino-5-chlorobenzoic acid is critical. Impurities can interfere with the N-acylation step.[3][4]

  • Solution: Verify the purity of your starting material by melting point or NMR spectroscopy. If necessary, recrystallize it from an ethanol/water mixture.[5]

• Cause 2: Incomplete N-Acylation (Step 1). The reaction with trifluoroacetic anhydride (TFAA) may be incomplete. This can be due to moisture, which hydrolyzes TFAA, or insufficient activation.

  • Solution:

    • Moisture Control: Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

    • Reagent Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of TFAA to ensure complete conversion.

    • Catalyst: Add a catalytic amount of a non-nucleophilic base like pyridine to activate the amino group and neutralize the trifluoroacetic acid byproduct.

• Cause 3: Failed Cyclocondensation (Step 2). The cyclization with formamide requires high temperatures to proceed efficiently.

  • Solution:

    • Temperature Control: Ensure the reaction temperature reaches at least 150-180 °C. Use a high-boiling point solvent or neat formamide. Monitor the temperature of the reaction mixture itself, not the heating mantle.

    • Reaction Time: The cyclization can be slow. Ensure the reaction is heated for a sufficient duration (typically 3-5 hours). Monitor progress using Thin Layer Chromatography (TLC).

Issue 2: Formation of Multiple Byproducts

Q2: My TLC and NMR show the desired product, but also several significant impurities. What are these byproducts and how can I avoid them?

A2: Impurity generation is often related to side reactions stemming from harsh conditions or incorrect stoichiometry.

• Cause 1: Unreacted Intermediate. The most common "impurity" is often the uncyclized intermediate, 2-(trifluoroacetamido)-5-chlorobenzoic acid.

  • Solution: As mentioned in Q1, ensure the cyclization step is driven to completion by maintaining adequate temperature and reaction time. Extending the heating period by 1-2 hours can often resolve this.

• Cause 2: Decarboxylation. At the high temperatures used for cyclization, the carboxylic acid group of the starting material or intermediate can be lost, leading to chlorinated trifluoromethyl-aniline byproducts.

  • Solution: Avoid excessive temperatures (e.g., >190 °C) for prolonged periods. A carefully controlled temperature ramp and adherence to the optimal reaction time are crucial.

• Cause 3: Side Reactions with Formamide. Formamide can decompose at high temperatures, and its byproducts can react with your intermediates.

  • Solution: Use fresh, high-purity formamide. Consider using a pre-formed cyclizing reagent if this problem persists, although this alters the primary synthetic route.

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the best way to monitor the reaction's progress? A1: Thin Layer Chromatography (TLC) is the most effective method. Use a mobile phase like ethyl acetate/hexane (e.g., 1:1 or 2:1 ratio). The starting material (2-amino-5-chlorobenzoic acid) is highly polar and will have a low Rf. The acylated intermediate will be less polar (higher Rf), and the final quinazolinone product will have a distinct Rf value, often intermediate between the two. Staining with potassium permanganate or viewing under UV light can help visualize the spots.

Q2: My final product is difficult to purify. What is the recommended method? A2: The crude product often precipitates upon cooling the reaction mixture and adding water. However, this solid may still contain impurities.

• Primary Purification: Filtration and washing of the crude precipitate with cold water, followed by a non-polar solvent like hexane or diethyl ether, can remove many impurities.

• Recrystallization: The most effective method for achieving high purity is recrystallization. Suitable solvents include ethanol, isopropanol, or acetic acid. The choice of solvent depends on the specific impurities present.

• Column Chromatography: If recrystallization fails to yield a pure product, silica gel column chromatography is a reliable alternative, though it is less scalable. A gradient elution from hexane to ethyl acetate is typically effective.

Q3: Are there any high-yield, alternative synthetic methods I should consider? A3: Yes, modern synthetic methods can offer improved yields and milder conditions.

• Microwave-Assisted Synthesis: Microwave irradiation can significantly reduce reaction times and improve yields for the cyclization step by promoting efficient and uniform heating.[1]

• One-Pot Procedures: Some protocols combine the acylation and cyclization steps into a single "one-pot" reaction, which can improve efficiency by avoiding the isolation of the intermediate.[6][7] These often involve different reagents or catalysts.

• Alternative Cyclization Reagents: While formamide is common, other reagents can be used for the cyclization step, sometimes under milder conditions. However, this may require more specialized chemicals.

Q4: What are the key safety precautions when working with trifluoroacetic anhydride (TFAA)? A4: TFAA is highly corrosive, volatile, and reacts violently with water.

• Handling: Always handle TFAA in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (butyl rubber or neoprene are recommended), safety goggles, and a lab coat.

• Quenching: Add TFAA to the reaction mixture slowly and carefully. To quench any excess reagent, use a nucleophilic solvent like methanol or isopropanol in a controlled manner, preferably at a low temperature.

Section 4: Optimized Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis, incorporating best practices to maximize yield and purity.

Step 1: Synthesis of 2-(Trifluoroacetamido)-5-chlorobenzoic acid

• Place 2-amino-5-chlorobenzoic acid (1.0 eq) in an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet.

• Add anhydrous pyridine (2.5 eq) as the solvent and catalyst.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add trifluoroacetic anhydride (1.2 eq) dropwise via a syringe over 15-20 minutes. An exothermic reaction will occur.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Pour the reaction mixture into a beaker containing ice-cold water (10x the volume of pyridine used).

• Acidify the mixture to pH ~2 with concentrated HCl. A white precipitate of the intermediate will form.

• Stir for 30 minutes, then collect the solid by vacuum filtration.

• Wash the solid thoroughly with cold water and dry it under vacuum. The intermediate is typically used in the next step without further purification.

Step 2: Synthesis of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

• Combine the dried 2-(trifluoroacetamido)-5-chlorobenzoic acid (1.0 eq) and formamide (10-15 eq) in a round-bottom flask equipped with a reflux condenser.

• Heat the mixture in an oil bath to 160-170 °C.

• Maintain this temperature for 3-5 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the cooled mixture into a beaker of cold water. A solid product will precipitate.

• Stir for 30 minutes, then collect the crude product by vacuum filtration.

• Wash the solid with ample cold water, followed by a small amount of cold ethanol to remove residual formamide.

• Purify the crude product by recrystallization from ethanol to yield the final product as a white or off-white solid.

Table 1: Summary of Optimized Reaction Parameters

Parameter	Step 1: N-Acylation	Step 2: Cyclocondensation	Rationale
Key Reagents	Trifluoroacetic Anhydride	Formamide	Provides the trifluoroacetyl group and acts as the C2-N3 source for the ring.
Stoichiometry	1.2 eq TFAA	10-15 eq Formamide	Slight excess of TFAA ensures full acylation. Large excess of formamide acts as both reagent and solvent.
Temperature	0 °C to Room Temp.	160-170 °C	Controls exotherm of acylation; high temperature is required to drive cyclization.
Reaction Time	4-6 hours	3-5 hours	Sufficient time for completion, best confirmed by TLC.
Catalyst	Pyridine (solvent/catalyst)	None (thermal)	Activates the amine and neutralizes the acid byproduct.

Section 5: Troubleshooting Workflow

If you encounter issues, follow this logical workflow to diagnose the problem.

Caption: A systematic workflow for troubleshooting the synthesis.

References

• Musiol, R., & Sajewicz, M. (n.d.). Optimization of solid phase synthesis of quinazolin-4-ones. Der Pharma Chemica. [Link]

• Park, H. J., et al. (2022). Optimization of 2-Aminoquinazolin-4-(3H)-one Derivatives as Potent Inhibitors of SARS-CoV-2: Improved Synthesis and Pharmacokinetic Properties. Molecules. [Link]

• ResearchGate. (n.d.). Optimization of time on the synthesis of quinazolinones. [Link]

• ResearchGate. (n.d.). Optimization of quinazolinone 12 a formation. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinazolinones. [Link]

• PrepChem.com. (n.d.). Synthesis of 2-amino-5-chlorobenzoic acid. [Link]

• Wang, L., et al. (2015). A General Synthetic Procedure for 2-chloromethyl-4(3H)-quinazolinone Derivatives and Their Utilization in the Preparation of Novel Anticancer Agents with 4-Anilinoquinazoline Scaffolds. Molecules. [Link]

• Luo, H., et al. (2014). Synthesis and biological evaluation of novel 6-chloro-quinazolin derivatives as potential antitumor agents. European Journal of Medicinal Chemistry. [Link]

• Abdelal, A. M. (1992). Synthesis of Certain 6-Chloro 2-Substituted Quinazolin-4-Ones, 6-Chloro 2,4 Disubstituted Quinazolines and Related Fused Analogues as Counterparts of Folic Acid Analogues. Oriental Journal of Chemistry. [Link]

• Li, W., et al. (2018). An Oxidant-Free and Mild Strategy for Quinazolin-4(3H)-One Synthesis via CuAAC/Ring Cleavage Reaction. Molecules. [Link]

• Al-Suwaidan, I. A., et al. (2023). Quinazolinones, the Winning Horse in Drug Discovery. Pharmaceuticals. [Link]

• Wang, L., et al. (2022). Straightforward synthesis of quinazolin-4(3H)-ones via visible light-induced condensation cyclization. RSC Advances. [Link]

• PubChem. (n.d.). 2-amino-5-chlorobenzoic acid. [Link]

• PrepChem.com. (n.d.). Preparation of 2-amino-5-chlorobenzoic acid. [Link]

• Wu, Y., et al. (2021). Iron(III)-Mediated Synthesis of 2-(Trifluoromethyl)quinazolin-4(3H)-ones from Isatins and Trifluoroacetic Anhydride. Biomolecules. [Link]

• Park, C. H., et al. (2019). Quinazolinone Synthesis through Base-Promoted SNAr Reaction of ortho-Fluorobenzamides with Amides Followed by Cyclization. ACS Omega. [Link]

• Park, H. J., et al. (2022). Optimization of 2-Aminoquinazolin-4-(3H)-one Derivatives as Potent Inhibitors of SARS-CoV-2: Improved Synthesis and Pharmacokinetic Properties. MDPI. [Link]

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• 2. Quinazolinones, the Winning Horse in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Optimization of 2-Aminoquinazolin-4-(3H)-one Derivatives as Potent Inhibitors of SARS-CoV-2: Improved Synthesis and Pharmacokinetic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Trifluoromethylation in Quinazolinone Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of a trifluoromethyl (CF₃) group into organic molecules, particularly heterocyclic scaffolds like quinazolinones, can dramatically alter their physicochemical and biological properties.[1][2] This often leads to enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets, making trifluoromethylated quinazolinones highly valuable in medicinal chemistry and drug discovery.[1][3][4][5] However, the synthesis of these compounds is not without its challenges. This technical guide provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the trifluoromethylation of quinazolinones.

Section 1: Troubleshooting Low or No Product Yield

One of the most common issues in trifluoromethylation reactions is a low or nonexistent yield of the desired product. This can stem from a variety of factors, from reagent choice to reaction conditions.

FAQ 1.1: My reaction is not yielding any trifluoromethylated quinazolinone. What are the likely causes?

Answer: A complete lack of product formation often points to a fundamental issue with the reaction setup or the chosen methodology. Here’s a breakdown of potential culprits and how to address them:

• Inappropriate Trifluoromethylating Reagent: The choice of CF₃ source is critical and depends on the reaction mechanism (electrophilic, nucleophilic, or radical).[6]

  • For electrophilic trifluoromethylation of electron-rich quinazolinone systems, reagents like Umemoto's or Togni's reagents are often employed.[6][7] If your quinazolinone substrate is electron-deficient, these reagents may not be reactive enough.

  • For radical trifluoromethylation , reagents like the Langlois reagent (CF₃SO₂Na) or trifluoromethanesulfonyl chloride (CF₃SO₂Cl) are common choices, often requiring a radical initiator or photoredox catalyst.[6][8][9] Ensure your initiator or catalyst is active and compatible with your substrate.

  • For nucleophilic trifluoromethylation , Ruppert's reagent (TMSCF₃) is a popular choice, but it requires an anionic activation step.[6] The quinazolinone core itself is generally not susceptible to direct nucleophilic attack by a CF₃⁻ equivalent without prior activation.

• Incorrect Reaction Conditions: Temperature, solvent, and atmosphere can significantly impact the reaction outcome.

  • Temperature: Many trifluoromethylation reactions are sensitive to temperature. Radical reactions, for instance, may require specific temperatures for optimal initiation and propagation. Some electrophilic trifluoromethylations benefit from low temperatures to control side reactions.[7]

  • Solvent: The polarity and coordinating ability of the solvent can influence the solubility of reagents and the stability of intermediates. Aprotic solvents like DMF, acetonitrile, or dichloromethane are commonly used.

  • Atmosphere: Radical reactions are often sensitive to oxygen. Ensure your reaction is performed under an inert atmosphere (e.g., nitrogen or argon) if you are employing a radical pathway.

• Decomposition of Reagents: Trifluoromethylating reagents can be sensitive to moisture and light.[10] Ensure they are stored properly and handled under anhydrous conditions when necessary.

Troubleshooting Workflow: No Product Formation

Caption: Decision tree for troubleshooting no product formation.

FAQ 1.2: My yield is consistently low. How can I optimize the reaction?

Answer: Low yields suggest that the reaction is proceeding but is inefficient. Optimization is key.

• Stoichiometry: The ratio of the trifluoromethylating reagent, substrate, and any catalysts or additives is crucial. Systematically vary the equivalents of the CF₃ source. An excess may be necessary, but too much can lead to side reactions.

• Catalyst/Initiator Loading: In catalyzed reactions (e.g., photoredox or metal-catalyzed), the catalyst loading can have a significant impact. Both too little and too much catalyst can be detrimental. Screen a range of catalyst concentrations.

• Addition Rate/Order: The order and rate of reagent addition can be critical, especially for exothermic reactions or when dealing with unstable intermediates. Slow addition of a reagent can sometimes prevent decomposition and side product formation.

• Reaction Time and Temperature: Monitor the reaction progress over time using techniques like TLC, LC-MS, or ¹⁹F NMR to determine the optimal reaction time. A temperature screen can also identify the sweet spot for product formation versus decomposition.

Table 1: General Optimization Parameters for Trifluoromethylation Reactions

Parameter	Range to Explore	Rationale
CF₃ Reagent Equiv.	1.1 - 3.0	Ensure complete consumption of the starting material.
Catalyst Loading	0.5 - 10 mol%	Optimize for efficiency without promoting side reactions.
Temperature	-78 °C to 120 °C	Dependent on the specific reaction mechanism.[7][9]
Reaction Time	1 - 24 hours	Monitor for reaction completion and potential product degradation.

Section 2: Addressing Poor Regioselectivity

Achieving the desired regioselectivity is a common hurdle, particularly with substrates possessing multiple potential reaction sites.

FAQ 2.1: The CF₃ group is adding to the wrong position on my quinazolinone. How can I control the regioselectivity?

Answer: Regioselectivity in trifluoromethylation is governed by the electronic and steric properties of the quinazolinone substrate and the nature of the trifluoromethylating species.

• Electronic Effects:

  • Electrophilic Trifluoromethylation: The CF₃⁺ equivalent will preferentially attack the most electron-rich position of the quinazolinone ring. Directing groups that are electron-donating (e.g., -OR, -NR₂) will activate the ortho and para positions.

  • Radical Trifluoromethylation: The trifluoromethyl radical (CF₃•) is electrophilic in nature and will typically react at the most nucleophilic site.[8] However, the regioselectivity can be less predictable than in ionic reactions.

• Steric Hindrance: Bulky substituents on the quinazolinone ring can block access to adjacent positions, favoring trifluoromethylation at less sterically hindered sites.

• Directed C-H Functionalization: In some cases, a directing group can be used to guide the trifluoromethylation to a specific C-H bond, often with the aid of a transition metal catalyst.

Strategies to Improve Regioselectivity:

• Modify the Substrate: Introduce or remove directing groups to electronically favor the desired position. For example, a temporary blocking group can be installed to prevent reaction at an undesired site.

• Change the Reaction Type: If electrophilic trifluoromethylation gives the wrong isomer, consider a radical-based approach, as the selectivity determinants are different.

• Solvent Effects: The solvent can influence the regioselectivity by solvating intermediates or reagents differently.[8] Experiment with a range of solvents with varying polarities.

Section 3: Managing Side Reactions and Byproducts

The formation of unwanted byproducts can complicate purification and reduce the yield of the desired trifluoromethylated quinazolinone.

FAQ 3.1: I'm observing significant amounts of decomposition of my starting material. What's causing this?

Answer: Starting material decomposition can be caused by harsh reaction conditions or incompatibility with the reagents.

• Harsh Oxidants/Reductants: Some trifluoromethylation protocols employ strong oxidants (e.g., t-butyl hydroperoxide) or reductants.[6] These can degrade sensitive functional groups on your quinazolinone. Consider milder alternatives if possible.

• Photoredox Catalyst-Induced Decomposition: While powerful, photoredox catalysis can sometimes lead to substrate degradation if the excited-state catalyst has a redox potential sufficient to oxidize or reduce your starting material in an unproductive pathway.

• Thermal Instability: High reaction temperatures can lead to decomposition. If your quinazolinone is thermally sensitive, explore lower-temperature methods.

FAQ 3.2: I'm seeing byproducts from the reaction of the trifluoromethylating reagent with the solvent or other additives. How can I prevent this?

Answer: Trifluoromethylating reagents can be highly reactive and may react with components of the reaction mixture other than the intended substrate.

• Solvent Reactivity: Some solvents can be trifluoromethylated. For example, electron-rich aromatic solvents may compete with your substrate in electrophilic reactions. Choose a more inert solvent if this is suspected.

• Reaction with Additives: Bases, ligands, or other additives can also be targets for the trifluoromethylating agent. Ensure that all components of your reaction are compatible. For instance, some radical scavengers, if present as impurities, can inhibit the desired reaction.[11]

Mechanistic Overview of Common Trifluoromethylation Pathways

Caption: Simplified mechanisms for electrophilic and radical trifluoromethylation.

Section 4: Experimental Protocols

This section provides a general, representative protocol for a photoredox-catalyzed trifluoromethylation of a quinazolinone derivative. Note: This is a starting point and will require optimization for specific substrates.

Protocol 4.1: Photocatalytic Trifluoromethylation using CF₃SO₂Cl

Materials:

• Quinazolinone substrate

• Trifluoromethanesulfonyl chloride (CF₃SO₂Cl)

• Photoredox catalyst (e.g., Ru(bpy)₃Cl₂ or an organic photocatalyst)

• Base (e.g., an inorganic carbonate or an organic amine)

• Anhydrous, degassed solvent (e.g., acetonitrile or DMF)

• Reaction vessel suitable for photochemistry (e.g., a borosilicate glass vial)

• Light source (e.g., blue LEDs or a compact fluorescent lamp)

Procedure:

• To a reaction vial equipped with a magnetic stir bar, add the quinazolinone substrate (1.0 equiv), the photoredox catalyst (1-5 mol%), and the base (1.5-2.0 equiv).

• Seal the vial and evacuate and backfill with an inert gas (e.g., nitrogen or argon) three times.

• Add the anhydrous, degassed solvent via syringe.

• Add trifluoromethanesulfonyl chloride (1.5-3.0 equiv) via syringe.

• Place the reaction vial in front of the light source and begin stirring. Ensure the reaction is maintained at the desired temperature (often room temperature).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction (if necessary) and perform a standard aqueous workup.

• Purify the crude product by column chromatography to isolate the trifluoromethylated quinazolinone.

Conclusion

Troubleshooting trifluoromethylation reactions in quinazolinone synthesis requires a systematic approach that considers the interplay between the substrate, the chosen trifluoromethylating reagent, and the reaction conditions. By carefully analyzing the potential points of failure—from reagent stability and reactivity to regioselectivity and side reactions—researchers can effectively optimize their synthetic routes to these valuable compounds. This guide provides a framework for diagnosing and solving common experimental challenges, ultimately facilitating the successful synthesis of trifluoromethylated quinazolinones for applications in drug discovery and development.

References

• Charpentier, J., Früh, N., & Togni, A. (2015). Electrophilic Trifluoromethylation by Use of Hypervalent Iodine Reagents. Chemical Reviews, 115(2), 650–682. [Link]

• "Trifluoromethylation." Wikipedia, Wikimedia Foundation, [Link]

• Baran, P. S., et al. (2011). Innate C–H trifluoromethylation of heterocycles. Proceedings of the National Academy of Sciences, 108(35), 14411-14415. [Link]

• Nagib, D. A., & MacMillan, D. W. C. (2011). Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. Nature, 480(7376), 224–228. [Link]

• Prakash, G. K. S., & Yudin, A. K. (1997). Perfluoroalkylation with Organosilicon Reagents. Chemical Reviews, 97(3), 757–786. [Link]

• Almeida, S., Marti, R., Vanoli, E., Abele, S., & Tortoioli, S. (2018). One-Pot Synthesis of Trifluoromethylated Quinazolin-4(3H)-ones with Trifluoroacetic Acid as CF3 Source. The Journal of Organic Chemistry, 83(9), 5104–5113. [Link]

• Umemoto, T. (1996). Electrophilic Perfluoroalkylating Agents. Chemical Reviews, 96(5), 1757–1778. [Link]

• Langlois, B. R., Laurent, E., & Roidot, N. (1991). Trifluoromethylation of aromatic compounds with sodium trifluoromethanesulfinate under oxidative conditions. Tetrahedron Letters, 32(51), 7525–7528. [Link]

• Ma, J.-A., & Cahard, D. (2004). Asymmetric Fluorination, Trifluoromethylation, and Perfluoroalkylation Reactions. Chemical Reviews, 104(12), 6119–6146. [Link]

• Studer, A. (2012). A "Renaissance" in Radical Trifluoromethylation. Angewandte Chemie International Edition, 51(35), 8950–8964. [Link]

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• 1. Recent Trifluoromethylation Reactions. A Mini Review Paper – Oriental Journal of Chemistry [orientjchem.org]
• 2. scispace.com [scispace.com]
• 3. Synthesis, biological evaluation, and computational studies of some novel quinazoline derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quinazolinones, the Winning Horse in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, Synthesis, and Biological Evaluation of Novel Quinazoline Derivatives Possessing a Trifluoromethyl Moiety as Potential Antitumor Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Trifluoromethylation - Wikipedia [en.wikipedia.org]
• 7. BJOC - Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective [beilstein-journals.org]
• 8. Innate C-H trifluoromethylation of heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Synthesis of trifluoromethylated 2H-azirines through Togni reagent-mediated trifluoromethylation followed by PhIO-mediated azirination - PMC [pmc.ncbi.nlm.nih.gov]

identifying and minimizing side reactions in 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one synthesis

Technical Support Center: Synthesis of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

Welcome to the technical support center for the synthesis of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during its synthesis. We will move beyond simple procedural steps to explore the underlying chemical principles, enabling you to troubleshoot effectively and optimize your reaction outcomes.

Section 1: Troubleshooting Low Yield and Incomplete Conversion

Low product yield is one of the most frequently reported issues. This section addresses the common culprits and provides actionable solutions to drive your reaction to completion.

Question 1: My reaction yield is consistently low (<50%). What are the primary causes and how can I improve it?

Answer: Low yields in this synthesis typically stem from three main areas: inefficient activation of the carboxylic acid, incomplete cyclization, or issues with the starting materials.

• Inefficient Carboxylic Acid Activation: The initial step often involves the reaction of 2-amino-5-chlorobenzoic acid with a trifluoroacetylating agent, such as trifluoroacetic acid (TFA) or trifluoroacetic anhydride (TFAA). For this to proceed efficiently, the carboxylic acid group of the anthranilic acid must be activated to form a reactive intermediate. If using TFA, a strong dehydrating agent like propylphosphonic anhydride (T3P) is crucial to form the mixed anhydride in situ, which is necessary for the subsequent reaction.[1] Insufficient activation leads to a significant portion of unreacted anthranilic acid.

• Incomplete Cyclization: The formation of the quinazolinone ring is a critical cyclization step.[2][3] This step is highly dependent on temperature and the removal of water. Suboptimal temperatures may not provide enough energy to overcome the activation barrier for ring closure.[2] Microwave-assisted synthesis has been shown to improve yields by providing efficient and uniform heating, often shortening reaction times.[4][5]

• Starting Material Quality: Ensure the purity of your 2-amino-5-chlorobenzoic acid. Impurities can interfere with the reaction, potentially deactivating catalysts or participating in side reactions.

Solution Pathway:

• Verify Reagent Stoichiometry and Quality: Use pure starting materials and ensure accurate molar ratios. When using TFA as the trifluoromethyl source, an excess is not always better; focus on the stoichiometry of the activating agent (e.g., T3P).[1]

• Optimize Reaction Temperature: If running the reaction under conventional heating, ensure the temperature is maintained consistently. A temperature range of 110-130°C is often effective for quinazolinone synthesis.[6][7] Consider exploring microwave irradiation as an alternative for better energy transfer and potentially higher yields.[5][8]

• Ensure Anhydrous Conditions: Water can hydrolyze key intermediates and impede the dehydration necessary for cyclization. Use dry solvents and handle hygroscopic reagents under an inert atmosphere.

Question 2: My TLC and LC-MS analyses show a significant amount of the 2-amino-5-chlorobenzamide intermediate, but it's not converting to the final product. What's happening?

Answer: This indicates that the initial acylation of the amine with the trifluoroacetyl group is successful, but the final intramolecular cyclization to form the quinazolinone ring is stalled. This is a classic bottleneck in quinazolinone synthesis.

The mechanism involves the formation of an N-(2-carbamoyl-4-chlorophenyl)-2,2,2-trifluoroacetamide intermediate. The cyclization of this intermediate to the desired product requires the loss of a water molecule, a process that is often the rate-limiting step and requires specific conditions to proceed efficiently.

Troubleshooting Steps:

• Choice of Dehydrating Agent/Activator: The power of your activating agent is critical. While agents like acetic anhydride are used for simpler quinazolinones, the electron-withdrawing nature of the trifluoromethyl group requires a more potent activator.[9] Using triflic anhydride (Tf₂O) or propylphosphonic anhydride (T3P) can effectively promote this cyclization.[1][10] T3P, for instance, is highly effective as both a coupling and dehydrating agent in a one-pot synthesis from anthranilic acids.[1]

• Solvent Effects: The choice of solvent can influence the reaction pathway. High-boiling point aprotic polar solvents like DMSO or DMF are commonly used as they can effectively solvate the intermediates and facilitate the reaction at higher temperatures.[2][6]

• Catalysis: While often performed under thermal conditions, some quinazolinone syntheses benefit from acid or base catalysis to promote the cyclization step. A small amount of a Brønsted acid like p-toluenesulfonic acid can sometimes facilitate the dehydration.[11]

Section 2: Identifying and Minimizing Key Side Reactions

Understanding potential side products is crucial for developing a robust purification strategy and optimizing reaction conditions to favor the desired product.

Question 3: I've isolated my main product, but I have a persistent impurity with a lower molecular weight. What is the likely identity of this side product?

Answer: A very common side product in this type of synthesis is the corresponding 6-chloro-2-(trifluoromethyl)-4H-3,1-benzoxazin-4-one .

This intermediate is formed by the intramolecular cyclization between the activated carboxylic acid and the trifluoroacetamide group before the intended reaction with an external nitrogen source (if one is used) or before the correct rearrangement and cyclization to the quinazolinone.[5][12] Its formation is particularly favored if the reaction is not heated sufficiently after the initial acylation or if there's a delay in the step that incorporates the N3 nitrogen of the quinazolinone ring.

dot

Caption: Reaction pathway showing the formation of the desired product and the key benzoxazinone side product.

Minimization Strategy: The most effective way to minimize the formation of the benzoxazinone is to use a one-pot synthesis protocol where the cyclization conditions are established from the outset. For instance, in the method described by Tortoioli et al., the anthranilic acid, TFA, and T3P are reacted, followed by the addition of an amine (or ammonia source) in a sequential cascade, which drives the reaction towards the quinazolinone product.[1] This avoids the isolation of the potentially problematic benzoxazinone intermediate.

Question 4: My mass spectrum shows a peak corresponding to a dimer of my starting material. Why does this happen and how can I prevent it?

Answer: The formation of a dimer, specifically 2-(4-chloro-2-carboxyanilino)benzoic acid or a cyclized derivative, can occur through the self-condensation of two molecules of 2-amino-5-chlorobenzoic acid.[4] This side reaction is typically promoted by very high temperatures or the presence of certain catalysts that can facilitate intermolecular amide bond formation.

Prevention:

• Controlled Temperature: Avoid excessive heating. While high temperatures are needed for cyclization, runaway temperatures can promote intermolecular side reactions.

• Stoichiometry: Ensure the trifluoroacetylating agent is present in a sufficient amount to quickly acylate the amine group of the anthranilic acid. This effectively protects the amine from acting as a nucleophile towards another molecule of anthranilic acid.

• Order of Addition: Add the activating agent (e.g., T3P) to the mixture of anthranilic acid and TFA. This promotes the formation of the desired active species before self-condensation can occur.

Section 3: Experimental Protocols and Optimization

This section provides a validated starting protocol and a data-driven guide to optimization.

Protocol 1: Optimized One-Pot Synthesis

This protocol is adapted from a robust method utilizing TFA as the trifluoromethyl source and T3P as the activating/dehydrating agent.[1]

Materials:

• 2-Amino-5-chlorobenzoic acid

• Trifluoroacetic acid (TFA)

• Propylphosphonic anhydride (T3P), 50% solution in ethyl acetate

• Ammonium hydroxide (or other amine source)

• Ethyl acetate (EtOAc)

• Saturated sodium bicarbonate (NaHCO₃) solution

Procedure:

• To a clean, dry flask under an inert atmosphere (N₂ or Ar), add 2-amino-5-chlorobenzoic acid (1.0 eq).

• Add ethyl acetate as the solvent (approx. 5-10 mL per gram of starting material).

• Add trifluoroacetic acid (1.1 eq) to the suspension and stir for 10 minutes at room temperature.

• Slowly add the T3P solution (2.5 eq) dropwise, keeping the internal temperature below 40°C. An ice bath may be necessary.

• Stir the reaction mixture at room temperature for 1-2 hours. Monitor the formation of the intermediate by TLC or LC-MS.

• Once the formation of the activated species is complete, add your nitrogen source. For the parent compound, slowly add concentrated ammonium hydroxide (2.0 eq).

• Heat the reaction mixture to 60-70°C and stir for 4-6 hours, or until the reaction is complete as monitored by TLC/LC-MS.

• Cool the reaction to room temperature and quench by slowly adding saturated NaHCO₃ solution until the pH is ~8.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

Table 1: Parameter Optimization Guide

Parameter	Standard Condition	Variation for Optimization	Expected Outcome of Variation
Temperature	60-70°C	Increase to 80-100°C	May increase reaction rate but could also promote side reactions.
T3P Equivalents	2.5 eq	Decrease to 2.0 eq or increase to 3.0 eq	Lower equivalents may lead to incomplete conversion; higher may be unnecessary.
Solvent	Ethyl Acetate	Toluene, Acetonitrile	Higher boiling solvents may improve cyclization efficiency.
Reaction Time	4-6 hours	2-12 hours	Optimize based on TLC/LC-MS monitoring to avoid product degradation.

Section 4: Frequently Asked Questions (FAQs)

dot

Caption: A troubleshooting workflow for common synthesis issues.

Question 5: What is the specific role of trifluoroacetic anhydride (TFAA) and why is it sometimes used instead of TFA?

Answer: Trifluoroacetic anhydride (TFAA) is the anhydride of trifluoroacetic acid and is a much more powerful trifluoroacetylating agent.[9] It can react directly with the 2-amino-5-chlorobenzoic acid without needing an additional activating agent like T3P. It serves a dual purpose: it provides the trifluoromethyl group and simultaneously acts as a potent dehydrating agent, driving the cyclization to form the benzoxazinone intermediate, which can then be converted to the quinazolinone.[9] While highly effective, TFAA is more expensive and highly reactive, requiring careful handling. The use of TFA with T3P is often a more cost-effective and controllable alternative.[1]

Question 6: Beyond TLC and LC-MS, what are the definitive analytical techniques for characterizing the final product and its impurities?

Answer:

• Nuclear Magnetic Resonance (NMR): ¹H NMR is essential for confirming the overall structure. You should see characteristic aromatic signals for the quinazolinone core and the absence of the broad carboxylic acid and amine protons from the starting material. ¹⁹F NMR is invaluable for confirming the presence and purity of the -CF₃ group, which will appear as a singlet. ¹³C NMR will confirm the carbon skeleton.

• Infrared (IR) Spectroscopy: Look for the characteristic C=O stretch of the amide in the quinazolinone ring (typically around 1680-1700 cm⁻¹) and the disappearance of the carboxylic acid C=O stretch from the starting material.

• High-Resolution Mass Spectrometry (HRMS): This provides an exact mass, allowing you to confirm the elemental composition of your product and confidently identify any impurities.

References

• Taylor & Francis Online. (n.d.). Green chemistry approach to the synthesis of 3-substituted-quinazolin-4(3H). Retrieved from [Link]

• Synthesis of Quinozoline-4-(3H)-one and Quinolone Derivatives Via Organic Clay as a Catalyst. (n.d.). Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 4(3H)–quinazolinones by cyclocondensation of anthranilic.... Retrieved from [Link]

• CyberLeninka. (n.d.). OPTIMAL SYNTHESIS OF QUINAZOLIN-4-ONE. Retrieved from [Link]

• Generis Publishing. (n.d.). SYNTHESIS OF SOME QUINAZOLIN-4-ONE SERIES HETEROCYCLIC COMPOUNDS AND THEIR BIOLOGICAL ACTIVITIES. Retrieved from [Link]

• National Institutes of Health. (n.d.). Triflic anhydride mediated synthesis of 3,4-dihydroquinazolines: a three-component one-pot tandem procedure. Retrieved from [Link]

• Organic Chemistry Portal. (2018). One-Pot Synthesis of Trifluoromethylated Quinazolin-4(3H)-ones with Trifluoroacetic Acid as CF3 Source. Retrieved from [Link]

• Wikipedia. (n.d.). Trifluoroacetic anhydride. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinazolinones. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of Some New Quinazolinone Derivatives and Evaluation of Their Antimicrobial Activities. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Optimization of solid phase synthesis of quinazolin-4-ones. Retrieved from [Link]

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• 3. ijarsct.co.in [ijarsct.co.in]
• 4. tandfonline.com [tandfonline.com]
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• 8. researchgate.net [researchgate.net]
• 9. Trifluoroacetic anhydride - Wikipedia [en.wikipedia.org]
• 10. Triflic anhydride mediated synthesis of 3,4-dihydroquinazolines: a three-component one-pot tandem procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quinazolinone synthesis [organic-chemistry.org]
• 12. Synthesis of Some New Quinazolinone Derivatives and Evaluation of Their Antimicrobial Activities - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Trifluoromethylated Quinazolinone Synthesis

Welcome to the technical support center for the synthesis of trifluoromethylated quinazolinones. These fluorinated heterocycles are pivotal pharmacophores in modern drug discovery, and their efficient synthesis is a common goal in medicinal chemistry labs.[1][2][3] This guide is designed to provide researchers, scientists, and drug development professionals with practical, field-tested insights into optimizing reaction conditions and troubleshooting common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 2-trifluoromethyl-4(3H)-quinazolinones?

A1: The most prevalent and reliable method starts from anthranilic acid. This two-step approach involves the initial acylation of anthranilic acid with a trifluoroacetylating agent (like trifluoroacetic anhydride) to form a 2-(trifluoromethyl)benzoxazinone intermediate. This intermediate is then reacted with an amine (or ammonia source) to yield the desired 2-trifluoromethyl-4(3H)-quinazolinone.[1] This method is widely adopted due to its high yields and the commercial availability of starting materials.[1][4] Alternative strategies include cascade reactions of isatins with trifluoroacetimidoyl chlorides, which can also provide good yields.[5]

Q2: Why is the choice of solvent critical for quinazolinone synthesis?

A2: Solvent selection is paramount as it influences reactant solubility, reaction rates, and even the reaction pathway.[6][7] For many quinazolinone syntheses, polar aprotic solvents like DMSO (Dimethyl Sulfoxide) and DMF (Dimethylformamide) are preferred because they effectively dissolve the starting materials and intermediates, facilitating the reaction.[6][7] In some cases, polar protic solvents such as ethanol or water have also been shown to give excellent yields.[6][7] Conversely, non-polar solvents like toluene or THF can be ineffective and may even favor the formation of undesired side-products like benzimidazoles.[6][7]

Q3: How do I choose the right base for my reaction?

A3: The base is crucial for promoting the necessary deprotonation and cyclization steps.[7] The choice depends on the specific reaction mechanism. For syntheses involving SNAr reactions, a strong inorganic base like Cesium Carbonate (Cs₂CO₃) in DMSO has proven effective.[8] In other protocols, organic bases such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) may be optimal.[9] If a reaction is sluggish, the base may not be strong enough to deprotonate the starting material efficiently, leading to an incomplete reaction.[7] It is often necessary to screen a few bases to find the optimal conditions for a specific substrate.

Q4: How can I effectively monitor the reaction progress?

A4: Thin Layer Chromatography (TLC) is the most common, rapid, and cost-effective method for monitoring reaction progress.[9] By co-spotting the reaction mixture with the starting materials on a TLC plate, you can visually track the consumption of reactants and the appearance of the product spot. The reaction is generally considered complete when the starting material spot is no longer visible by TLC.[9] For more quantitative analysis, LC-MS (Liquid Chromatography-Mass Spectrometry) is an excellent tool to confirm product formation and identify any major byproducts.

Troubleshooting Guide

This section addresses specific problems you might encounter during the synthesis of trifluoromethylated quinazolinones.

Problem 1: Low to No Product Yield

Low or no yield is one of the most common issues. This can often be traced back to several key factors. The following workflow can help diagnose the root cause.

Caption: A troubleshooting workflow for diagnosing low product yield.

Potential Causes & Suggested Solutions

Potential Cause	Suggested Solution & Explanation
Poor Starting Material Quality	Verify the purity of your starting materials (e.g., anthranilic acid, trifluoroacetic anhydride) via NMR, GC-MS, or melting point.[6] Impurities can engage in side reactions, consuming reagents and lowering the yield. Action: Purify materials by recrystallization (solids) or distillation (liquids) before use.[6]
Suboptimal Reaction Temperature	Many cyclization reactions require heating to overcome the activation energy barrier.[6] However, excessive heat can cause decomposition. Action: Set up small-scale parallel reactions at different temperatures (e.g., room temperature, 50 °C, 80 °C, 120 °C) and monitor by TLC to find the sweet spot.[6]
Incorrect Solvent Choice	As discussed in the FAQs, solvent polarity is critical. Poor solubility of reactants will lead to a slow or stalled reaction.[7] Action: If using a non-polar solvent like toluene, switch to a polar aprotic solvent like DMSO or DMF.[6][7] Run a solvent screen with small-scale reactions to identify the best performer.[6]
Decomposition or Air Sensitivity	Intermediates or the final product might be unstable under the reaction conditions or sensitive to oxygen.[6] Action: Perform the reaction under an inert atmosphere (Nitrogen or Argon).[6] Use degassed solvents and ensure all glassware is thoroughly dried. To test for product stability, subject a small, purified sample to the reaction conditions and monitor for decomposition.[6]

Problem 2: Incomplete Reaction & Formation of Benzoxazinone Intermediate

A common issue in the two-step synthesis from anthranilic acid is the stalling of the reaction after the formation of the 2-trifluoromethyl-3,1-benzoxazin-4-one intermediate.

Caption: Stalling at the benzoxazinone intermediate step.

Potential Causes & Suggested Solutions

• Cause: Insufficient amount or reactivity of the amine source. The benzoxazinone is formed but the subsequent nucleophilic attack and ring-opening/cyclization does not proceed efficiently.

  • Solution: Ensure you are using at least one equivalent of the amine. For less reactive amines, you may need to increase the stoichiometry (e.g., 1.2-1.5 equivalents). If using a salt like ammonium acetate as an ammonia source, ensure conditions are sufficient to liberate free ammonia.[9]

• Cause: The reaction conditions (temperature, solvent) are not optimal for the second step. The energy barrier for the ring-opening may not be met.

  • Solution: Increase the reaction temperature after the formation of the intermediate is confirmed by TLC.[9] Switching to a higher-boiling polar solvent like DMSO can also facilitate this step.[10]

• Cause: The benzoxazinone intermediate is susceptible to hydrolysis if water is present in the reaction mixture, leading to the formation of N-(trifluoroacetyl)anthranilic acid, which may not cyclize under the same conditions.

  • Solution: Ensure all reagents and solvents are anhydrous. Perform the reaction under a dry, inert atmosphere.

Problem 3: Product Purification Challenges

Even with a successful reaction, isolating a pure product can be challenging.

Potential Causes & Suggested Solutions

• Issue: Product precipitates out of the reaction mixture with impurities.

  • Solution: Instead of direct filtration, try an extractive workup. After cooling, pour the reaction mixture into ice water to precipitate the crude solid.[9] Dissolve this solid in an organic solvent (e.g., Ethyl Acetate) and wash with a dilute acid (e.g., 1M HCl) to remove basic impurities, followed by a wash with brine.[9]

• Issue: Product is difficult to separate from starting materials or byproducts by column chromatography.

  • Solution: Recrystallization is often a superior method for purifying quinazolinones.[9] Test various solvents (e.g., ethanol, isopropanol, ethyl acetate/hexanes mixtures) to find one where the product has high solubility at high temperatures and low solubility at room temperature.[6]

• Issue: Product appears to be lost or irreversibly adsorbed onto the silica gel column.

  • Solution: The slightly basic nature of the quinazolinone nitrogen can sometimes lead to strong adsorption on acidic silica gel. Try neutralizing the silica gel by running a solvent system containing a small amount of triethylamine (e.g., 0.5-1%) through the column before loading your sample. Alternatively, use a different stationary phase like alumina.

Example Experimental Protocol

Synthesis of 2-(Trifluoromethyl)-3-phenyl-4(3H)-quinazolinone

This protocol is a representative example adapted from established methodologies.[1]

Step 1: Synthesis of 2-(Trifluoromethyl)-4H-3,1-benzoxazin-4-one

• In an oven-dried round-bottom flask under a Nitrogen atmosphere, dissolve anthranilic acid (1.0 eq) in a suitable anhydrous solvent (e.g., THF or Dioxane).

• Cool the mixture to 0 °C in an ice bath.

• Add trifluoroacetic anhydride (1.2 eq) dropwise with vigorous stirring.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring the consumption of anthranilic acid by TLC.

• Upon completion, remove the solvent under reduced pressure to yield the crude benzoxazinone intermediate, which can often be used in the next step without further purification.

Step 2: Synthesis of 2-(Trifluoromethyl)-3-phenyl-4(3H)-quinazolinone

• Dissolve the crude 2-(trifluoromethyl)-4H-3,1-benzoxazin-4-one (1.0 eq) in a polar aprotic solvent like DMSO or DMF.[11]

• Add aniline (1.1 eq) to the solution.

• Heat the reaction mixture to 100-120 °C and stir for 4-8 hours. Monitor the formation of the product by TLC.[11]

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a beaker of ice water to precipitate the crude product.[9]

• Collect the solid by vacuum filtration, wash thoroughly with water, and air dry.

• Purify the crude solid by recrystallization from ethanol to obtain the final product.[9]

References

• Troubleshooting low yields in the synthesis of 2-substituted quinazolines. Benchchem.
• Technical Support Center: Optimization of 4(3H)-Quinazolinone Synthesis. Benchchem.
• Musiol, R., & Sajewicz, M. Optimization of solid phase synthesis of quinazolin-4-ones. Der Pharma Chemica.
• Optimization of Reaction Conditions for the Synthesis of Quinazolin-4(3H)-one. ResearchGate.
• Quinazolinone Synthesis through Base-Promoted SNAr Reaction of ortho-Fluorobenzamides with Amides Followed by Cyclization. ACS Omega.
• Optimization of Reaction Conditions. ResearchGate.
• Quinazoline Synthesis Technical Support Center: Troubleshooting and FAQs. Benchchem.
• Synthesis of quinazolinones. Organic Chemistry Portal.
• Synthesis of Medicinally Important Quinazolines and Their Derivatives: A Review.
• Synthesis and characterization of 2‐trifluoromethyl‐4(3H)‐quinazolinone derivatives with various 3‐substituents. ResearchGate.
• Synthesis of 2‐trifluoromethyl Quinolines. ResearchGate.
• Design, Synthesis, and Biological Evaluation of Novel Quinazoline Derivatives Possessing a Trifluoromethyl Moiety as Potential Antitumor Agents. ResearchGate.
• Synthetic approaches for the synthesis of 2‐trifluoromethyl quinolines. ResearchGate.
• Design, Synthesis, and Biological Evaluation of Novel Quinazoline Derivatives Possessing a Trifluoromethyl Moiety as Potential Antitumor Agents. PubMed.
• Exploring Heterocyclic Chemistry: Synthesis of Trifluoromethyl Quinolines.
• Synthesis and Characterization of New 8-trifluloromethyl Quinazolin-2,4-(3H)-Dione Nucleosides. Semantic Scholar.
• Synthesis and Evaluation of 2‑Substituted Quinazolin-4(3H)‑ones as Potential Antileukemic Agents. National Institutes of Health.

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• 2. researchgate.net [researchgate.net]
• 3. Design, Synthesis, and Biological Evaluation of Novel Quinazoline Derivatives Possessing a Trifluoromethyl Moiety as Potential Antitumor Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. Quinazolinone synthesis [organic-chemistry.org]
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• 8. pubs.acs.org [pubs.acs.org]
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• 10. researchgate.net [researchgate.net]
• 11. Synthesis and Evaluation of 2‑Substituted Quinazolin-4(3H)‑ones as Potential Antileukemic Agents - PMC [pmc.ncbi.nlm.nih.gov]

stability issues of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one in solution

Welcome to the technical support resource for 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one. This guide is designed for researchers, scientists, and drug development professionals to address common stability and handling challenges encountered during experimental work. As Senior Application Scientists, we have compiled this information based on the chemical principles of the quinazolinone scaffold and data from related analogues to provide both practical solutions and the underlying scientific rationale.

Troubleshooting Guide: Solution-Based Stability Issues

This section addresses specific problems you may encounter in the lab. Each issue is followed by an analysis of potential causes and a step-by-step protocol for resolution.

Issue 1: Compound Precipitates from Solution During Storage or Upon Dilution into Aqueous Media

Plausible Causes: This is the most common issue encountered with quinazolinone derivatives. These compounds often exhibit low aqueous solubility and can be classified as BCS Class II agents (low solubility, high permeability).[1] Precipitation can be triggered by several factors:

• Temperature-Dependent Solubility: The compound's solubility in organic solvents like DMSO can decrease significantly at lower temperatures (e.g., 4°C or -20°C).[1]

• Solvent Shift: Diluting a concentrated organic stock solution (e.g., in DMSO) into an aqueous buffer for an assay changes the solvent environment dramatically, causing the compound to crash out if its aqueous solubility limit is exceeded.

• pH-Dependent Solubility: The 4(3H)-quinazolinone scaffold contains basic nitrogen atoms.[1] At neutral or alkaline pH, the molecule is uncharged and less soluble in water. At acidic pH, it can become protonated and more soluble.

Troubleshooting Protocol & Solutions:

• Confirm Redissolution of Stock: If storing DMSO stock solutions at -20°C or -80°C, always bring the vial to room temperature and vortex thoroughly to ensure any precipitate has fully redissolved before making dilutions.[1]

• Optimize Dilution Strategy:

  • Method: Perform serial dilutions. Instead of a single large dilution, dilute the stock in smaller steps, first into a mix of organic solvent and aqueous buffer, before the final dilution into the purely aqueous medium.

  • Rationale: This gradual change in solvent polarity can prevent the sudden precipitation of the compound.

• Leverage pH to Enhance Solubility:

  • Method: For assays that can tolerate it, consider using a buffer with a slightly acidic pH (e.g., pH 5.0-6.5). The solubility of quinazolinone-based compounds, which are often weak bases, increases at lower pH where they become ionized.[1]

  • Caution: Ensure the pH change does not negatively impact your assay's biological components or the compound's stability over the experiment's duration.

• Employ Solubility Enhancers:

  • Method: Introduce co-solvents (e.g., ethanol, PEG-400) or complexation agents like hydroxypropyl-β-cyclodextrin (HP-β-CD) into your final aqueous solution.[1]

  • Rationale: These agents can form complexes with the compound, effectively increasing its apparent aqueous solubility.

Issue 2: Inconsistent Assay Results or Loss of Compound Potency Over Time

Plausible Causes: Inconsistent results often point to chemical degradation of the compound in the assay medium. The quinazolinone ring, while generally stable, can degrade under certain conditions.[2][3]

• Hydrolytic Degradation: The lactam bond in the quinazolinone ring is susceptible to hydrolysis under harsh acidic or basic conditions, especially when heated.[2][4][5] This opens the pyrimidine ring and renders the molecule inactive.

• Photodegradation: Exposure to light, particularly UV, can induce degradation in aromatic heterocyclic systems.[4]

• Oxidative Degradation: While the core is relatively stable to oxidation, reactive oxygen species in media or the presence of certain additives could potentially cause degradation.[2]

Troubleshooting Protocol & Solutions:

• Perform a Forced Degradation Study: To understand the compound's liabilities, it is essential to perform a forced degradation (stress testing) study. This will identify the conditions under which the compound degrades and help develop a stability-indicating analytical method.[6][7]

• Develop a Stability-Indicating HPLC Method:

  • Objective: The goal is to develop an HPLC method that can separate the intact parent compound from all potential degradation products.

  • Workflow:

    • Subject the compound to stress conditions as outlined in the table below.

    • Analyze the stressed samples by HPLC, optimizing the mobile phase, gradient, and column to achieve baseline separation between the parent peak and any new peaks that appear.

    • A photodiode array (PDA) detector is crucial for comparing the UV spectra of the peaks to confirm they are not the parent compound.

• Control Environmental Factors:

  • pH: Ensure the pH of your assay buffer is within a stable range for the compound, avoiding strongly acidic or basic conditions. Quinazolinones are generally stable in cold, dilute acidic and alkaline solutions but can be destroyed if boiled.[2][5]

  • Light: Protect solutions from direct light by using amber vials or covering containers with aluminum foil.[3] This is a critical and often overlooked variable.

  • Temperature: Prepare solutions fresh and, if they must be stored, keep them at recommended temperatures (see FAQ section) for a validated period. Avoid repeated freeze-thaw cycles.

Frequently Asked Questions (FAQs)

Q1: What are the primary drivers of instability for 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one in solution?

The stability of this molecule is governed by its quinazolinone core and its substituents. The primary concerns are:

• Hydrolysis: The lactam ring in the quinazolinone structure can undergo hydrolysis, particularly at extreme pH values (e.g., < pH 2 or > pH 10) and elevated temperatures. Studies on similar quinazoline derivatives show significant decomposition in 0.1 M HCl and complete degradation in 0.1 M NaOH at 80°C.[4]

• Photostability: Aromatic heterocycles are often susceptible to photodegradation. Exposure to high-intensity light or UV sources can lead to the formation of a cluster of degradation products.[4]

• Solubility-Related Instability: As detailed in the troubleshooting guide, poor solubility in aqueous buffers is a major practical issue that can be mistaken for chemical instability. The compound precipitating out of solution is a physical instability that leads to a lower effective concentration.[1]

Q2: What are the recommended storage conditions for this compound?

To ensure long-term integrity, follow these storage guidelines based on best practices for related compounds.[3]

Form	Storage Temperature	Recommended Duration	Notes
Solid Powder	-20°C	≥ 3 years	Store in a tightly sealed container, protected from light and moisture.
In Solvent (e.g., DMSO)	-80°C	≤ 6 months	Use anhydrous, high-quality DMSO.[1] Aliquot to avoid freeze-thaw cycles. Before use, warm to room temperature and vortex to ensure complete dissolution.

Q3: How do the chloro- and trifluoromethyl- substituents affect stability?

• 6-Chloro Group: Halogen substitutions on the benzene ring of the quinazolinone scaffold are common in bioactive molecules.[8] The electron-withdrawing nature of chlorine can influence the electron density of the ring system, potentially affecting its susceptibility to certain reactions, but it does not fundamentally alter the primary degradation pathways like hydrolysis.

• 2-(Trifluoromethyl) Group: The -CF3 group is a strong electron-withdrawing group known to enhance the metabolic stability and resistance to enzymatic degradation of many drug molecules.[9] This increased chemical robustness can make the molecule less susceptible to certain oxidative degradation pathways.

Q4: Can you provide a general protocol for a forced degradation study?

A forced degradation study is essential for identifying degradation pathways and developing a stability-indicating method.[6][7] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[10]

Table 1: Recommended Conditions for Forced Degradation Studies

Stress Condition	Reagent/Method	Typical Conditions	Notes
Acid Hydrolysis	0.1 M - 1 M HCl	Room temp to 60°C	Neutralize sample with NaOH before HPLC analysis.[11]
Base Hydrolysis	0.1 M - 1 M NaOH	Room temp to 60°C	Neutralize sample with HCl before HPLC analysis.[11]
Oxidation	3% - 30% H₂O₂	Room temperature	Protect from light during the study.
Thermal Degradation	Dry Heat (Solid)	80°C - 100°C	Monitor for changes in physical appearance (color, melting).

| Photodegradation | ICH Option 1 or 2 | Overall illumination ≥ 1.2 million lux-hours; UV energy ≥ 200 watt-hours/m² | Expose both solid and solution samples. Include a dark control.[3] |

Visualized Workflows and Pathways

Forced Degradation Experimental Workflow

The following diagram outlines the logical steps for conducting a forced degradation study to assess the stability of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one.

Caption: Workflow for a forced degradation study.

Hypothesized Hydrolytic Degradation Pathway

Based on the known chemistry of the 4(3H)-quinazolinone scaffold, the primary hydrolytic degradation pathway involves the opening of the lactam ring.

Caption: Potential hydrolysis of the quinazolinone ring.

References

• Al-Ostath, A., et al. (2023). Quinazolinones, the Winning Horse in Drug Discovery. Molecules, 28(2), 859. Available at: [Link]

• Singh, S., et al. (2003). The ICH guidance in practice: stress decomposition studies on three piperazinyl quinazoline adrenergic receptor-blocking agents and comparison of their degradation behaviour. Journal of Pharmaceutical and Biomedical Analysis, 31(4), 775-83. Available at: [Link]

• da Silva, J. B. B., et al. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Journal of Organic Chemistry, 17, 2968-2979. Available at: [Link]

• Kappenberg, F., et al. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Archives. Available at: [Link]

• Błaszczak-Świątkiewicz, K., et al. (2012). Determination of the Stabilities of New Quinazoline Derivatives by HPLC. Acta Poloniae Pharmaceutica, 69(4), 763-7. Available at: [Link]

• Dubey, A., et al. (2020). 3-Trifluoromethyl-3-aryldiazirine photolabels with enhanced ambient light stability. Chemical Communications, 56(64), 9208-9211. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2018). 4(3 H )-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological Properties. ResearchGate. Available at: [Link]

• Jiang, J., et al. (2013). Quinazoline derivatives: synthesis and bioactivities. Bioorganic & Medicinal Chemistry Letters, 23(11), 3243-3249. Available at: [Link]

• Militaru, G., et al. (2011). Stability Characterization of Quinazoline Derivative BG1188 by Optical Methods. AIP Conference Proceedings. Available at: [Link]

• Vijayakumar, B., et al. (2013). Quinazoline derivatives & pharmacological activities: a review. International Journal of Medicinal Chemistry & Analysis. Available at: [Link]

• Venkatesh, D. N., & Kumar, S. D. S. (2016). Forced Degradation Studies. MedCrave Online. Available at: [Link]

• Pharmaguideline. (2014). Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline. Available at: [Link]

• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research. Available at: [Link]

• Pharma Guideline. (2018). Forced Degradation Study in Pharmaceuticals. YouTube. Available at: [Link]

• Desai, N. C., et al. (2016). Quinazolinone and quinazoline derivatives: recent structures with potent antimicrobial and cytotoxic activities. Research on Chemical Intermediates, 42, 2473-2505. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Quinazolinones, the Winning Horse in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. The ICH guidance in practice: stress decomposition studies on three piperazinyl quinazoline adrenergic receptor-blocking agents and comparison of their degradation behaviour - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 7. biomedres.us [biomedres.us]
• 8. Quinazolinone and quinazoline derivatives: recent structures with potent antimicrobial and cytotoxic activities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. BJOC - Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases [beilstein-journals.org]
• 10. youtube.com [youtube.com]
• 11. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

overcoming poor solubility of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one in assays

A-GS-TSC-24-01 | Lead Application Scientist: Dr. Evelyn Reed

Overcoming Assay Complications with 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and foundational knowledge for working with the poorly soluble compound 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one (CAS: 35982-55-9) . Our goal is to equip you with the expertise to overcome solubility hurdles and ensure the integrity of your experimental data.

The quinazolinone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds investigated for a wide range of biological activities.[1] However, the very features that often contribute to high target affinity, such as aromatic rings and hydrogen bonding capabilities, frequently result in poor aqueous solubility. This can lead to significant challenges in obtaining reliable and reproducible data in biological assays.

This document is structured as a series of frequently asked questions (FAQs) that directly address common problems encountered in the lab, from initial stock solution preparation to final assay execution.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am having trouble dissolving the initial powder of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one. What is the recommended starting procedure?

A1: Initial Solubilization Challenges

This is the most common issue encountered with this class of compounds. The flat, rigid structure of the quinazolinone core, combined with the hydrophobic trifluoromethyl and chloro- groups, leads to high crystal lattice energy, making it resistant to dissolution.

Core Recommendation: The primary solvent for initial solubilization should be 100% anhydrous Dimethyl Sulfoxide (DMSO).

• Rationale: DMSO is a powerful, polar aprotic solvent capable of disrupting the intermolecular forces holding the crystal lattice together. For many quinazolinone derivatives, it is the solvent of choice for creating high-concentration stock solutions.[2][3]

Troubleshooting Protocol:

• Use Anhydrous DMSO: Water in DMSO can significantly reduce its solvating power for hydrophobic compounds. Always use fresh, high-purity, anhydrous DMSO.[4]

• Increase Solvent Volume: Do not try to make an overly concentrated stock solution initially. Start with a larger volume of DMSO than you might typically use.

• Apply Gentle Energy: If the compound remains insoluble at room temperature, gentle warming and sonication are highly effective.

  • Warming: Place the vial in a water bath set to 30-40°C for 5-10 minutes. Avoid excessive heat, which could degrade the compound.

  • Ultrasonication: Use a bath sonicator to apply mechanical energy, which helps to break apart solid aggregates and accelerate dissolution.[4]

• Vortex Thoroughly: After warming or sonicating, vortex the solution vigorously for 1-2 minutes to ensure homogeneity.

If solubility is still an issue, a different primary solvent may be required, such as N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP), but their compatibility with your specific assay must be verified.

Q2: My DMSO stock solution is clear at room temperature, but a precipitate forms when I store it at -20°C. How can I prevent this?

A2: Temperature-Dependent Solubility

This phenomenon occurs because the solubility of the compound in DMSO is temperature-dependent.[4] As the temperature drops, the solvating capacity of DMSO decreases, and the compound crashes out of solution.

Best Practices for Storage:

• Room Temperature Storage: If the compound's stability data permits, storing the 100% DMSO stock solution at room temperature is the simplest solution.[4] Most quinazolinone compounds are stable in anhydrous DMSO for extended periods under these conditions.

• Pre-Assay Re-dissolution: If refrigeration is mandatory for stability, you must ensure the compound is fully re-dissolved before use. Before taking an aliquot, warm the entire stock vial to room temperature (or 37°C) and vortex vigorously until no solid material is visible. Failure to do this is a major source of assay variability.

Q3: When I dilute my DMSO stock into my aqueous assay buffer, the solution turns cloudy, or I see visible precipitate. What's happening and how do I fix it?

A3: Aqueous Buffer Precipitation

This is a classic sign of a compound exceeding its solubility limit in the final assay buffer. Even a small percentage of DMSO (typically 0.1% to 1%) may not be sufficient to keep a highly hydrophobic compound in solution. The compound molecules, once forced out of the favorable DMSO environment, aggregate and precipitate in the aqueous medium.

This is the most critical solubility issue to address, as precipitated compound is not available to interact with the biological target, leading to a dramatic underestimation of potency (e.g., artificially high IC50 values).

Below is a decision-making workflow and a summary table of solubilization strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Addressing Cytotoxicity of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one in Control Cells

Introduction

Welcome to the technical support guide for 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one. This document is designed for researchers, scientists, and drug development professionals who are utilizing this compound in their in vitro experiments. Quinazolinone derivatives are a significant class of heterocyclic compounds with a broad range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2][3] Specifically, 4(3H)-quinazolinones are a common scaffold in drug development due to their ability to interact with various biological targets.[1]

However, like many small molecules, off-target cytotoxicity in control cell lines can be a significant hurdle in accurately assessing the compound's specific effects. This guide provides in-depth troubleshooting strategies, detailed experimental protocols, and frequently asked questions to help you navigate and mitigate unexpected cytotoxicity in your control cells, ensuring the integrity and reliability of your experimental data.

Frequently Asked Questions (FAQs)

Q1: What is the expected baseline cytotoxicity of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one in common control cell lines?

A1: The baseline cytotoxicity can vary significantly depending on the cell line, its metabolic activity, and proliferation rate. While specific data for this exact compound is not extensively published, related quinazolinone derivatives have shown a wide range of IC50 values against various cell lines.[4][5] It is crucial to establish a baseline for your specific control cell line by performing a dose-response curve.

Q2: My vehicle control (e.g., DMSO) is showing cytotoxicity. What should I do?

A2: This is a common issue. Ensure the final concentration of your solvent is at a non-toxic level, typically below 0.5% v/v.[6] Always run a vehicle-only control to determine the solvent's effect on cell viability. If toxicity persists, consider using a different, less toxic solvent or reducing the final concentration.

Q3: Could the observed cytotoxicity be due to impurities in my compound stock?

A3: Absolutely. Impurities from the synthesis of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one can be highly cytotoxic.[6] It is essential to verify the purity of your compound, ideally through methods like HPLC or LC-MS, before starting your experiments.

Q4: How does cell passage number affect cytotoxicity results?

A4: High passage numbers can lead to genetic drift and altered cellular phenotypes, making cells more susceptible to chemical-induced stress.[7] It is best practice to use cells within a consistent and low passage number range for all experiments to ensure reproducibility.[7]

Q5: Can media components interfere with the cytotoxicity assay?

A5: Yes, components in the cell culture medium, such as phenol red or high concentrations of certain substances, can interfere with colorimetric or fluorometric assays, leading to high background signals or quenching of fluorescence.[7][8][9] It is advisable to run a "media only" control to check for interference.[7]

Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common issues related to unexpected cytotoxicity of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one in control cells.

Problem 1: Higher-than-Expected Cytotoxicity in Control Cells

Potential Causes & Step-by-Step Solutions

Potential Cause	Diagnostic Step	Proposed Solution
Compound Concentration Too High	Perform a comprehensive dose-response curve (e.g., 10-point, 3-fold serial dilution) to accurately determine the IC50 value in your specific control cell line.	Based on the IC50, select a non-toxic concentration range for your subsequent experiments.
Solvent Toxicity	Run a vehicle control with the same final solvent concentration used for the compound.	Ensure the final solvent (e.g., DMSO) concentration is <0.5% v/v. If toxicity is still observed, consider alternative solvents or reducing the concentration further.[6]
Incorrect Incubation Time	Conduct a time-course experiment (e.g., 24, 48, 72 hours) to assess the time-dependency of the cytotoxic effect.[9]	Shorten the incubation period if cytotoxicity is time-dependent and not relevant to the primary experimental endpoint.
Poor Cell Health or Suboptimal Density	Examine cells under a microscope for normal morphology before and during the experiment. Ensure cells are seeded at an optimal density and are not over-confluent.[6][7]	Use healthy, low-passage cells and optimize seeding density to avoid stressing the cells, which can increase their sensitivity to the compound.[7]
Compound Degradation/Instability	Prepare fresh dilutions of the compound for each experiment from a new aliquot. Avoid repeated freeze-thaw cycles.[7]	Store stock solutions in small, single-use aliquots at -20°C or -80°C, protected from light.[7]

Experimental Workflow for Diagnosing High Cytotoxicity

Caption: Troubleshooting workflow for high cytotoxicity.

Problem 2: Inconsistent Cytotoxicity Results Between Experiments

Potential Causes & Step-by-Step Solutions

Potential Cause	Diagnostic Step	Proposed Solution
Variability in Cell Seeding	Review cell counting and seeding procedures. Check for cell clumping.	Ensure a homogenous cell suspension before seeding. Use a multichannel pipette for consistency and consider using the inner wells of the plate to avoid "edge effects".[7]
Pipetting Errors	Calibrate pipettes regularly. Use reverse pipetting for viscous solutions.	Standardize pipetting techniques across all experiments.
Compound Degradation	Prepare fresh dilutions for each experiment from a new aliquot.	Aliquot stock solutions into single-use volumes to prevent repeated freeze-thaw cycles.[7]
Inconsistent Cell Passage Number	Maintain a detailed log of cell passage numbers for each experiment.	Use cells within a narrow and consistent passage number range for all related experiments.[7]
Mycoplasma Contamination	Regularly test cell cultures for mycoplasma contamination.	If present, discard the contaminated cell stock and start with a fresh, certified mycoplasma-free vial.

Potential Mechanisms of Off-Target Cytotoxicity

While the specific off-target effects of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one are not extensively documented, the quinazolinone scaffold is known to interact with a variety of cellular targets, which could contribute to cytotoxicity in control cells.

• Kinase Inhibition: Many quinazolinone derivatives are potent inhibitors of various kinases, such as EGFR, VEGFR, and PI3K, which are crucial for cell survival and proliferation even in non-cancerous cells.[4][10][11]

• Induction of Apoptosis: Some quinazolinone compounds can induce apoptosis through the activation of caspase cascades.[12]

• Cell Cycle Arrest: Certain derivatives can cause cell cycle arrest, which, if prolonged, can lead to cell death.[10][13]

Potential Signaling Pathway Involvement

Caption: Potential off-target signaling pathway.

Experimental Protocols

Protocol 1: MTT Cytotoxicity Assay

This protocol provides a standard method for assessing cell viability based on the metabolic activity of the cells.

Materials:

• 96-well cell culture plates

• Control cells in culture

• 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

• Vehicle (e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density and incubate overnight.

• Compound Treatment: Prepare serial dilutions of the compound in culture medium. Add the diluted compound and vehicle controls to the appropriate wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.

• Solubilization: Add the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.[7]

• Absorbance Measurement: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.[7]

• Data Analysis: Subtract the background absorbance from all readings. Calculate the percentage of cell viability relative to the vehicle control.[7]

Protocol 2: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay measures cytotoxicity by quantifying the release of LDH from damaged cells into the culture medium.

Materials:

• 96-well cell culture plates

• Control cells in culture

• 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

• Vehicle (e.g., DMSO)

• LDH assay kit (containing LDH detection reagent)

• Lysis solution (for positive control)

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1-3 from the MTT assay protocol.

• Prepare Controls: Include a "no cell" background control and a "maximum LDH release" positive control by adding lysis solution to designated wells.[9]

• Sample Collection: Carefully transfer the cell culture supernatant to a new 96-well plate.

• LDH Reaction: Add the LDH detection reagent to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for the time specified in the kit instructions, protected from light.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength.

• Data Analysis: Correct for background by subtracting the "no cell" control from all sample readings. Calculate the percentage of cytotoxicity relative to the maximum LDH release control.[8]

References

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

• National Center for Biotechnology Information. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Retrieved from [Link]

• ResearchGate. (2024). Calcein AM Cytotoxicity Assay Troubleshooting? Retrieved from [Link]

• Zeid, M. I., Mohamed, S. A., et al. (2021). Synthesis, in-silico, and in-vitro study of novel chloro methylquinazolinones as PI3K-δ inhibitors, cytotoxic agents. Journal of Saudi Chemical Society, 25(10), 101323.

• Spandidos Publications. (n.d.). Quinazolinone derivatives as potential anti-tumor agents: Structural features and molecular mechanisms in inducing cell death (Review). Retrieved from [Link]

• Fomina-Yadlin, D., et al. (2015). Use of a small molecule cell cycle inhibitor to control cell growth and improve specific productivity and product quality of recombinant proteins in CHO cell cultures. Biotechnology and Bioengineering, 112(8), 1638-1651.
• Lee, J. H., et al. (2022). Antiproliferative Activity of a New Quinazolin-4(3H)-One Derivative via Targeting Aurora Kinase A in Non-Small Cell Lung Cancer. International Journal of Molecular Sciences, 23(11), 6219.

• Promega Corporation. (2021, October 22). Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An [Video]. YouTube. [Link]

• MDPI. (2025). New Quinazolin-4(3H)-one Derivatives as Potential Antitumoral Compounds: Synthesis, In Vitro Cytotoxicity Against the HepG2 Cell Line, and In Silico VEGFR-2 Targeting-Based Studies. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Quinazolinone and quinazoline derivatives: recent structures with potent antimicrobial and cytotoxic activities. Retrieved from [Link]

• MDPI. (n.d.). Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms. Retrieved from [Link]

• Nature. (2021). Quinazolin-4(3H)-one based potential multiple tyrosine kinase inhibitors with excellent cytotoxicity. Retrieved from [Link]

• National Center for Biotechnology Information. (2017). Synthesis of 4(3H)quinazolinimines with selective cytotoxic effect on human acute promyelocytic leukemia cells. Retrieved from [Link]

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• 2. Quinazolinone and quinazoline derivatives: recent structures with potent antimicrobial and cytotoxic activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. New Quinazolin-4(3H)-one Derivatives as Potential Antitumoral Compounds: Synthesis, In Vitro Cytotoxicity Against the HepG2 Cell Line, and In Silico VEGFR-2 Targeting-Based Studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
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• 12. Synthesis of 4(3H)quinazolinimines with selective cytotoxic effect on human acute promyelocytic leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Use of a small molecule cell cycle inhibitor to control cell growth and improve specific productivity and product quality of recombinant proteins in CHO cell cultures - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refining Analytical Methods for Impure 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one Samples

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during the analysis of impure samples of this compound. Our goal is to equip you with the expertise to refine your analytical methods, ensuring data integrity and accelerating your research.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one sample?

A1: Impurities often originate from unreacted starting materials or byproducts of the synthesis process.[1] Common starting materials for quinazolinone synthesis include anthranilic acid derivatives.[2][3][4] Therefore, you might encounter residual 2-amino-5-chlorobenzoic acid or related compounds. Byproducts can also form during the cyclization step of the synthesis.[1]

Q2: My HPLC chromatogram shows significant peak tailing for the main compound. What is the primary cause and how can I fix it?

A2: Peak tailing for quinazolinone compounds, which are often basic, is typically due to interactions between the basic nitrogen groups of your analyte and acidic residual silanol groups on silica-based HPLC columns.[5] To mitigate this, consider lowering the mobile phase pH to between 2.5 and 3.5. This protonates the analyte and minimizes secondary interactions with the stationary phase.[5] Using an end-capped or a base-deactivated column is also a highly effective solution.[5]

Q3: I'm observing inconsistent retention times in my HPLC analysis. What are the likely culprits?

A3: Fluctuating retention times can stem from several factors, including insufficient column equilibration, variations in column temperature, or minor inconsistencies in the mobile phase composition.[5] It is crucial to ensure your column is thoroughly equilibrated before each run. Employing a column oven will maintain a stable temperature. Precise and consistent preparation of your mobile phase is also essential.[5]

Q4: I am struggling to achieve good resolution between my main peak and a closely eluting impurity. What steps can I take?

A4: Optimizing the mobile phase is often the key to improving poor resolution.[5] Subtle adjustments to the pH or the organic solvent ratio in your mobile phase can significantly impact selectivity and enhance the separation of peaks that are close together.[5]

In-Depth Troubleshooting Guides

This section provides detailed, step-by-step guidance for troubleshooting common issues with specific analytical techniques used for 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one.

High-Performance Liquid Chromatography (HPLC)

Issue 1: Persistent Peak Tailing Despite pH Adjustment

If you've adjusted the mobile phase pH and are still observing peak tailing, the issue may be related to other factors. Here’s a systematic approach to further troubleshoot:

Troubleshooting Workflow for HPLC Peak Tailing

Caption: A workflow for resolving NMR signal assignment challenges.

Step-by-Step Protocol:

• Acquire a ¹⁹F NMR Spectrum: This is a crucial first step. Since ¹⁹F is a 100% naturally abundant spin-1/2 nucleus, ¹⁹F NMR is highly sensitive. [6]The chemical shift of the -CF3 group will provide a starting point for further analysis. The large chemical shift range of ¹⁹F NMR reduces the likelihood of signal overlap. [6][7]2. Perform 2D NMR Experiments:

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment will show correlations between protons and the carbons they are directly attached to.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons over two to three bonds. This is particularly useful for identifying the carbon attached to the -CF3 group by observing its correlation with nearby protons.

• Utilize ¹⁹F Decoupling: When acquiring a ¹H or ¹³C NMR spectrum, decoupling the ¹⁹F nucleus will simplify the spectrum by removing C-F and H-F coupling, resulting in sharper signals for the carbons and protons near the -CF3 group.

Mass Spectrometry (MS)

Issue 3: Interpreting the Isotopic Pattern in the Mass Spectrum

The presence of a chlorine atom in 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one results in a characteristic isotopic pattern for the molecular ion peak.

Explanation of the Isotopic Pattern:

Chlorine has two stable isotopes: ³⁵Cl (approximately 75.8% abundance) and ³⁷Cl (approximately 24.2% abundance). [8]This means that in a mass spectrum, you will observe two molecular ion peaks separated by 2 m/z units.

• M+ peak: Corresponds to the molecule containing the ³⁵Cl isotope.

• M+2 peak: Corresponds to the molecule containing the ³⁷Cl isotope.

The relative intensity of the M+ peak to the M+2 peak will be approximately 3:1, reflecting the natural abundance of the chlorine isotopes. [9][10]This characteristic pattern is a strong indicator of the presence of a single chlorine atom in the molecule. [9][10]Any fragments containing the chlorine atom will also exhibit this 3:1 isotopic pattern. [10] Logical Relationship Diagram for MS Isotopic Pattern

Caption: The relationship between chlorine isotopes and the observed mass spectrum.

References

• Devarajegowda, H. C., et al. (2011). 6-Chloro-2-cyclopropyl-4-(trifluoromethyl)quinoline. PMC, NIH. [Link]

• Chemistry LibreTexts. (2023). Organic Compounds Containing Halogen Atoms. [Link]

• ResearchGate. 1 H-NMR spectra for synthesized quinazoline semicarbazone derivatives.... [Link]

• Al-Suwaidan, I. A., et al. (2010). A General Synthetic Procedure for 2-chloromethyl-4(3H)-quinazolinone Derivatives and Their Utilization in the Preparation of Novel Anticancer Agents with 4-Anilinoquinazoline Scaffolds. PMC, NIH. [Link]

• Chen, Y.-L., et al. (2022). Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA). NIH. [Link]

• OuYang, Y., et al. (2016). Synthesis of N-4-(4-chloro-3-trifluoromethyl-phenyl)-7-methoxy-quinazoline-4,6-diamine. ResearchGate. [Link]

• DiVA portal. (2017). Quantitative NMR spectroscopy on fluorine- containing drugs - a comparative study on pharmaceutical raw materials and different. [Link]

• Spectroscopy Online. (2023). Halogenated Organic Compounds. [Link]

• ResearchGate. HPLC analysis of 125 I labeled quinazoline derivatives. [Link]

• Google Patents. CN102702115A - Synthetic method of 4-chloro-7-fluoro-6-nitro quinazoline.

• NIH. (2023). Fast 19F Magic-Angle-Spinning NMR Crystallography for Structural Characterization of Fluorine-Containing Pharmaceutical Compounds. [Link]

• ResearchGate. (2010). A General Synthetic Procedure for 2-chloromethyl-4(3H)-quinazolinone Derivatives and Their Utilization in the Preparation of Novel Anticancer Agents with 4-Anilinoquinazoline Scaffolds. [Link]

• MDPI. (2022). Visible Light Promotes Cascade Trifluoromethylation/Cyclization, Leading to Trifluoromethylated Polycyclic Quinazolinones, Benzimidazoles and Indoles. [Link]

• Chemguide. mass spectra - the M+2 peak. [Link]

• ResearchGate. Figure S19. 13 C NMR spectra of 2-(2-fluorophenyl)quinazolin-4(3H)-one.... [Link]

• Longdom Publishing. (2017). Synthesis, Characterisation and Biological Evaluation of Quinazoline Derivatives as Novel Anti-Microbial Agents. [Link]

• Shimadzu Scientific Instruments. Diagnosing HPLC Chromatography Problems & Troubleshooting. [Link]

• ChemRxiv. (2023). qNMR fluorine pollution analysis: perspectives on PFAS exposure characterisation using 19F NMR. [Link]

• PubMed. (2003). HPLC assay in plasma and preliminary pharmacokinetic study of a quinazolinone derivative with spasmolytic effect. [Link]

• MSU chemistry. Mass Spectrometry. [Link]

• YouTube. (2019). Mass Spectroscopy - Halo-isotopes | A Level Chemistry | EDEXCEL. [Link]

• PubMed. (2016). 2-(4-Fluorophenyl)-quinazolin-4(3H)-one as a novel tyrosinase inhibitor: Synthesis, inhibitory activity, and mechanism. [Link]

Sources

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• 2. Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
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• 6. Fast 19F Magic-Angle-Spinning NMR Crystallography for Structural Characterization of Fluorine-Containing Pharmaceutical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Researcher's Guide to Validating the Anticancer Activity of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

This guide provides a comprehensive framework for the initial validation of the anticancer potential of the novel compound, 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one. Quinazolinone scaffolds are prevalent in both natural products and synthetic molecules, exhibiting a wide array of biological activities, including potent antitumor effects.[1][2] Several quinazolinone-based drugs, such as gefitinib and erlotinib, have been approved for cancer therapy, primarily targeting protein kinases.[3][4] The structural features of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one—specifically the electron-withdrawing chloro and trifluoromethyl groups—suggest it may possess unique pharmacological properties worthy of investigation.

This document is designed for researchers in drug discovery and oncology, offering detailed experimental protocols and the scientific rationale behind them. We will proceed from foundational in vitro cytotoxicity assays to outlining a robust in vivo xenograft model, providing a complete roadmap for a preliminary assessment of this compound's therapeutic promise.

Part 1: Hypothesized Mechanism of Action and Key Cellular Targets

The quinazolinone core is known to interact with several key oncogenic pathways.[5][6] Given its structure, 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one could potentially exert its anticancer effects through one or more of the following mechanisms:

• Inhibition of Receptor Tyrosine Kinases (RTKs): The 4-anilinoquinazoline scaffold is a classic pharmacophore for ATP-competitive inhibition of RTKs like the Epidermal Growth Factor Receptor (EGFR).[7] Mutations and overexpression of EGFR are common drivers in non-small cell lung cancer (NSCLC) and other malignancies.[8][9]

• Disruption of Microtubule Dynamics: Certain quinazolinone derivatives have been shown to interfere with tubulin polymerization, leading to mitotic arrest and apoptosis.[1][10] This mechanism is shared by established chemotherapeutics like paclitaxel.

• Induction of Cell Cycle Arrest and Apoptosis: Regardless of the primary target, a successful anticancer agent must ultimately induce cell death or halt proliferation.[1] Quinazolinones have been documented to cause cell cycle arrest, often at the G2/M phase, and trigger apoptosis through both intrinsic (mitochondrial) and extrinsic pathways.[5][11]

Based on these precedents, a primary avenue of investigation should be the compound's effect on the PI3K/AKT signaling pathway, a critical downstream effector of many RTKs.

Figure 1: Hypothesized inhibition of the EGFR-PI3K-AKT signaling pathway.

Part 2: In Vitro Validation Workflow: A Step-by-Step Guide

Initial validation of anticancer activity relies on a series of well-established in vitro assays.[12][13] These assays provide fundamental data on cytotoxicity, the mechanism of cell death, and effects on cell proliferation.[14][15]

Foundational Experiment: Determining Cytotoxicity via MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability.[16] Its primary output is the IC50 value, the concentration of a drug that inhibits cell growth by 50%.

Protocol: MTT Assay for IC50 Determination

• Cell Seeding:

  • Culture cancer cell lines of interest (e.g., A549 for lung cancer, MCF-7 for breast cancer) in RPMI 1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified incubator.[16]

  • Trypsinize and count cells. Seed 5,000-10,000 cells per well in a 96-well plate in 100 µL of medium. Incubate for 24 hours to allow for cell attachment.

  • Rationale: This initial incubation period ensures that cells are in a logarithmic growth phase at the time of drug exposure.

• Compound Treatment:

  • Prepare a stock solution of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one in DMSO.

  • Perform serial dilutions in culture medium to create a range of final concentrations (e.g., 0.1, 1, 5, 10, 25, 50, 100 µM). Include a vehicle control (DMSO only) and a positive control (e.g., Doxorubicin).

  • Remove the old medium from the cells and add 100 µL of the medium containing the respective drug concentrations.

  • Incubate for 48-72 hours.

  • Rationale: A 48-72 hour exposure is standard for assessing the effects of compounds that may act at different phases of the cell cycle.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C. Live cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

  • Rationale: This step directly measures mitochondrial metabolic activity, which is correlated with cell viability.

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 10 minutes on an orbital shaker.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the drug concentration and use non-linear regression to determine the IC50 value.

Comparative Data Analysis

The potency of your test compound should be benchmarked against established anticancer agents. The table below provides a template for organizing your experimental data alongside published values for standard-of-care drugs.

Compound	Target/Mechanism	A549 (Lung) IC50 (µM)	MCF-7 (Breast) IC50 (µM)	HCT-116 (Colon) IC50 (µM)	Source
6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one	To be determined	Experimental Data	Experimental Data	Experimental Data	Your Lab
Gefitinib	EGFR Inhibitor	~15.0 - 25.0	>10	8.8	[7][8]
Paclitaxel	Tubulin Stabilizer	0.64 ± 0.035	~0.003 - 0.01	~0.004	[11]
Doxorubicin	Topoisomerase II Inhibitor	0.52 ± 0.2	~0.05 - 0.5	~0.06	[11]

Note: Published IC50 values can vary based on experimental conditions (e.g., cell density, incubation time).

Part 3: In Vivo Efficacy Assessment: A Subcutaneous Xenograft Model

Positive in vitro results should be followed by in vivo validation to assess a compound's efficacy within a complex biological system.[17] Human tumor xenograft models, where human cancer cells are implanted into immunodeficient mice, are a standard preclinical tool.[18]

Figure 2: Workflow for an in vivo subcutaneous xenograft study.

Experimental Protocol Outline: Subcutaneous Xenograft Model

• Animal Model: Use immunodeficient mice (e.g., Athymic Nude or SCID) to prevent rejection of human tumor cells.[18]

• Cell Implantation: Subcutaneously inject 1-5 x 10^6 cancer cells (e.g., A549) suspended in Matrigel into the flank of each mouse.

• Tumor Growth Monitoring: Allow tumors to grow to a palpable size (approximately 100-150 mm³). Measure tumor dimensions with calipers 2-3 times per week and calculate volume using the formula: (Length x Width²) / 2.[19]

• Randomization and Treatment: Once tumors reach the desired size, randomize mice into treatment groups (n=8-10 per group):

  • Vehicle Control

  • 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one (at various doses)

  • Positive Control (a clinically relevant drug)

• Dosing and Observation: Administer the compound via an appropriate route (e.g., oral gavage, intraperitoneal injection) according to a predetermined schedule (e.g., daily for 21 days). Monitor tumor volume and animal body weight throughout the study.

• Endpoint and Analysis: At the end of the study, euthanize the animals and excise the tumors. Calculate the Tumor Growth Inhibition (TGI) percentage. Tissues can be collected for further analysis, such as histology and biomarker assessment.

This structured approach, from in vitro screening to in vivo efficacy models, provides a robust and scientifically sound pathway for validating the anticancer potential of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one. The data generated will be crucial for making informed decisions about the future development of this promising compound.

References

Sources

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• 3. A Systematic Review of Synthetic and Anticancer and Antimicrobial Activity of Quinazoline/Quinazolin‐4‐one Analogues - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases [mdpi.com]
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• 9. Antiproliferative Activity of a New Quinazolin-4(3H)-One Derivative via Targeting Aurora Kinase A in Non-Small Cell Lung Cancer [escholarship.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Synthesis and Antitumor Activity of 6-(2-Aminobenzo[d]thiazol-5-yl) quinazolin-4(3H)-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In vitro assays and techniques utilized in anticancer drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In Vitro Assays to Study The Hallmarks of Cancer - QIMA Life Sciences [qima-lifesciences.com]
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• 19. karger.com [karger.com]

A Comparative Analysis of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one and Other Biologically Active Quinazolinones

A Technical Guide for Researchers in Medicinal Chemistry and Drug Discovery

The quinazolinone scaffold is a cornerstone in medicinal chemistry, forming the structural basis of a multitude of compounds with a broad spectrum of biological activities.[1][2] This guide provides a comparative study of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, a halogenated derivative, with other prominent quinazolinones. We will delve into their synthesis, anticancer, and anticonvulsant properties, supported by experimental data and mechanistic insights.

The Quinazolinone Core: A Privileged Scaffold

The 4(3H)-quinazolinone ring system is a recurring motif in both natural products and synthetic bioactive molecules. Its rigid, bicyclic structure provides a versatile framework for the introduction of various substituents, allowing for the fine-tuning of pharmacological properties. This has led to the development of quinazolinone-based drugs with applications ranging from anticancer and anticonvulsant to antimicrobial and anti-inflammatory therapies.[1][2]

Focus Compound: 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

While specific experimental data for 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one is not extensively available in the public domain, its structure suggests potential for significant biological activity. The presence of a chlorine atom at the 6-position and a trifluoromethyl group at the 2-position is strategic. Halogenation, particularly chlorination, at the 6- and 7-positions of the quinazolinone ring has been associated with enhanced anticancer activity.[3] The electron-withdrawing nature of the trifluoromethyl group can influence the compound's electronic properties and its interactions with biological targets.

Comparative Analysis: Anticancer Activity

Quinazolinones have emerged as a significant class of anticancer agents, primarily through their ability to inhibit key enzymes involved in cancer cell proliferation and survival, such as Epidermal Growth Factor Receptor (EGFR) and tubulin.[1]

Targeting the EGFR Signaling Pathway

The EGFR signaling pathway plays a critical role in regulating cell growth, proliferation, and differentiation.[4][5][6][7][8] In many cancers, this pathway is aberrantly activated, leading to uncontrolled cell division. Several quinazolinone derivatives are potent EGFR tyrosine kinase inhibitors (TKIs), competing with ATP at the kinase domain's binding site.[9]

Featured Comparators: Gefitinib and Erlotinib

Gefitinib and Erlotinib are FDA-approved quinazolinone-based EGFR inhibitors used in the treatment of non-small cell lung cancer.[9][10][11][12][13] Their structures share the core quinazolinone scaffold but differ in the substitutions on the 4-anilino moiety and the quinazoline ring.

Compound	Structure	Target	IC50 (in cell-free assays)
Gefitinib	N-(3-chloro-4-fluorophenyl)-7-methoxy-6-(3-morpholinopropoxy)quinazolin-4-amine	EGFR	33 nM[10][14]
Erlotinib	N-(3-ethynylphenyl)-6,7-bis(2-methoxyethoxy)quinazolin-4-amine	EGFR	2 nM[15]

The high potency of these compounds underscores the importance of the quinazolinone core in targeting the EGFR kinase domain. The 6-chloro substitution in our focus compound, 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, is a feature shared with other potent anticancer quinazolines, suggesting it may also exhibit EGFR inhibitory activity.

EGFR Signaling Pathway

Caption: The dynamic process of microtubule formation and breakdown.

Comparative Analysis: Anticonvulsant Activity

The quinazolinone scaffold is also recognized for its effects on the central nervous system, with some derivatives exhibiting potent anticonvulsant properties.

Featured Comparator: Methaqualone

Methaqualone is a well-known quinazolinone derivative that was previously used as a sedative and hypnotic. [16][17][18][19]Its mechanism of action involves positive allosteric modulation of GABAA receptors, enhancing the inhibitory effects of the neurotransmitter GABA. [17][19]

Compound	Structure	Primary Mechanism

| Methaqualone | 2-methyl-3-(o-tolyl)quinazolin-4(3H)-one | GABAA Receptor Modulator |

The structural features of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, particularly the substitutions at positions 2 and 6, could influence its interaction with CNS targets. Further investigation is warranted to determine if it possesses anticonvulsant activity.

Experimental Protocols

Synthesis of Quinazolinone Derivatives

A general and efficient method for the synthesis of 2-substituted-4(3H)-quinazolinones involves the condensation of the corresponding anthranilamide with an appropriate aldehyde or a derivative. For 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, a plausible synthetic route would involve the reaction of 2-amino-5-chlorobenzamide with trifluoroacetic anhydride or a related trifluoromethyl-containing starting material.

General Synthesis Workflow

Caption: A generalized workflow for the synthesis of quinazolinones.

Biological Assays

EGFR Kinase Inhibition Assay (Example Protocol)

• Reagents and Materials: Recombinant human EGFR kinase, ATP, a suitable peptide substrate (e.g., Poly(Glu, Tyr) 4:1), kinase assay buffer, 96-well plates, and a plate reader.

• Procedure:

  • Prepare serial dilutions of the test compound (e.g., 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one) and control inhibitors (Gefitinib, Erlotinib) in the assay buffer.

  • Add the EGFR enzyme to the wells of the 96-well plate.

  • Add the test and control compounds to the respective wells and incubate for a pre-determined time.

  • Initiate the kinase reaction by adding a mixture of ATP and the peptide substrate.

  • After incubation, terminate the reaction and measure the amount of phosphorylated substrate using a suitable detection method (e.g., fluorescence, luminescence, or radioactivity).

  • Calculate the percentage of inhibition for each compound concentration and determine the IC50 value.

Tubulin Polymerization Assay (Example Protocol)

• Reagents and Materials: Purified tubulin, GTP, tubulin polymerization buffer, a temperature-controlled spectrophotometer or fluorometer, and 96-well plates.

• Procedure:

  • Prepare solutions of the test compound and control compounds (e.g., colchicine as an inhibitor, paclitaxel as a stabilizer) in the polymerization buffer.

  • Add the tubulin solution to the wells of a pre-warmed 96-well plate.

  • Add the test and control compounds to the respective wells.

  • Initiate polymerization by adding GTP and incubating the plate at 37°C.

  • Monitor the change in absorbance or fluorescence over time, which corresponds to the extent of tubulin polymerization.

  • Analyze the polymerization curves to determine the effect of the compounds on the rate and extent of microtubule formation.

Maximal Electroshock (MES) Test for Anticonvulsant Activity (Example Protocol)

• Animals: Male albino mice or rats.

• Apparatus: An electroconvulsometer with corneal electrodes.

• Procedure:

  • Administer the test compound, a vehicle control, and a positive control (e.g., phenytoin) to different groups of animals via an appropriate route (e.g., intraperitoneal or oral).

  • At the time of peak effect of the drug, deliver a supramaximal electrical stimulus through the corneal electrodes.

  • Observe the animals for the presence or absence of the tonic hindlimb extension phase of the seizure.

  • The absence of the tonic hindlimb extension is considered as protection.

  • Calculate the percentage of protected animals in each group and determine the median effective dose (ED50).

Conclusion

The quinazolinone scaffold remains a highly fruitful area of research in drug discovery. While direct experimental evidence for 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one is emerging, its structural features, particularly the 6-chloro and 2-trifluoromethyl substitutions, suggest a strong potential for biological activity. Comparative analysis with established quinazolinone drugs like Gefitinib, Erlotinib, and Methaqualone provides a valuable framework for predicting its likely mechanisms of action and therapeutic applications. Further experimental validation is crucial to fully elucidate the pharmacological profile of this promising compound.

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A Comparative Analysis of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one and its Non-Fluorinated Analogs: A Guide for Medicinal Chemists

Introduction: The Quinazolinone Scaffold as a Privileged Structure

The quinazolinone core is a bicyclic aromatic structure composed of fused benzene and pyrimidine rings. In the landscape of medicinal chemistry, it is widely recognized as a "privileged scaffold" due to its presence in numerous natural products and synthetic compounds with a vast spectrum of pharmacological activities.[1][2] Derivatives of quinazolin-4(3H)-one, in particular, have been extensively explored, yielding compounds with potent anti-inflammatory, antimicrobial, anticancer, and anticonvulsant properties.[1][2][3][4][5]

The biological activity of a quinazolinone derivative is profoundly influenced by the nature and position of its substituents. This guide provides an in-depth comparison of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one , a doubly substituted analog, with its non-fluorinated and non-chlorinated counterparts. By dissecting the structure-activity relationships (SAR), we aim to provide researchers and drug development professionals with a clear, data-supported understanding of how specific substitutions—namely the 6-chloro and 2-trifluoromethyl groups—modulate the compound's performance.

The Strategic Advantage of Fluorination in Drug Design

Before delving into the specific comparison, it is crucial to understand the foundational role of fluorine in modern medicinal chemistry. The introduction of fluorine atoms into a drug candidate is a well-established strategy to enhance its pharmacological profile.[6][7] Key benefits include:

• Enhanced Metabolic Stability: The carbon-fluorine (C-F) bond is exceptionally strong and resistant to cleavage by metabolic enzymes like cytochrome P450, often leading to an increased drug half-life.[7][8]

• Modulation of Physicochemical Properties: Fluorine's high electronegativity can lower the pKa of nearby basic groups, affecting the molecule's ionization state, solubility, and permeability at physiological pH.[8]

• Increased Binding Affinity: The substitution of hydrogen with fluorine can alter the electronic distribution of a molecule, potentially leading to more favorable interactions—such as hydrogen bonds or dipole-dipole interactions—with the target protein.[6][7]

The trifluoromethyl (-CF3) group, in particular, is a powerful modulator, combining the effects of fluorine with significant steric bulk and high lipophilicity.

Structure-Activity Relationship (SAR) Dissection

To understand the activity of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, we must analyze the contribution of each key substituent in relation to the core scaffold.

The 2-(Trifluoromethyl) Group: A Potent Activity Enhancer

The substitution at the 2-position of the quinazolinone ring is critical for modulating biological activity. Studies have shown that introducing a trifluoromethyl (-CF3) group at this position can lead to a significant enhancement in potency. For instance, in the development of novel fungicides, a series of quinazolinone derivatives demonstrated that the presence of a -CF3 group at the 2-position resulted in most of the target compounds exhibiting potent activity against several phytopathogenic fungi.[9] This potentiation can be attributed to the strong electron-withdrawing nature of the -CF3 group, which can influence the overall electronic character of the heterocyclic ring system and enhance interactions with biological targets.

The 6-Chloro Group: Fine-Tuning the Aromatic System

Halogenation of the benzene ring of the quinazolinone scaffold is a common strategy for optimizing activity. Halogen substituents like chlorine or fluorine at the 6- or 7-position have been shown to significantly enhance the anti-inflammatory properties of quinazolinones by inhibiting the expression of genes like cyclooxygenase-2 (COX-2).[3] Specifically, the presence of a chlorine atom at position 6 contributes to the compound's lipophilicity and can influence its distribution and target engagement. Several studies have highlighted the development of 6-chloro-quinazolinone derivatives as potential antitumor and antiemetic agents, underscoring the importance of this substitution.[10][11]

The diagram below illustrates the key positions on the quinazolinone scaffold and their influence on biological activity based on SAR studies.

Caption: Structure-Activity Relationship (SAR) logic for substituted quinazolinones.

Comparative Biological Activity Data

Compound/Analog Type	Substitution Pattern	Target/Assay	Activity Metric	Result	Reference
Fluorinated/Chlorinated	2-CF3, various 6-substituents	Antifungal (various strains)	General Activity	Most compounds showed potent activity	[9]
Chlorinated	6-Cl, 2-CH3, 3-aryl	Anticancer (Leukemia L1210)	IC50	5.8 µM	[5]
Halogenated	6-Cl or 7-F	Anti-inflammatory (COX-2 mRNA)	Inhibition vs. Control	Up to 9-fold inhibition	[3]
Non-substituted Core	2-H, 6-H	Anti-inflammatory (COX-2 mRNA)	Inhibition vs. Control	Baseline (lower than halogenated)	[3]
Chlorinated	7-Cl, 2-amino derivatives	Antibacterial (MRSA)	MIC50	0.6 µM	[12]
Non-halogenated Analog	2-amino derivatives	Antibacterial (MRSA)	MIC50	>3.9 µM	[12]

This table is a synthesis of data from multiple sources to illustrate SAR trends. Direct comparison of absolute values should be done with caution due to differing experimental conditions.

The data strongly suggests that the combination of a 2-trifluoromethyl group and a 6-chloro group is likely to produce a compound with enhanced biological activity across several therapeutic areas, including antifungal, anticancer, and anti-inflammatory applications, when compared to analogs lacking one or both of these substitutions.

Experimental Methodologies

To ensure the reproducibility and validity of comparative studies, standardized experimental protocols are essential. Below are representative methodologies for the synthesis and biological evaluation of quinazolinone derivatives.

General Synthesis of Substituted Quinazolin-4(3H)-ones

The synthesis of the quinazolinone scaffold is versatile. A common and effective method involves the cyclization of an appropriately substituted 2-aminobenzoic acid (anthranilic acid).

Caption: General workflow for the synthesis of quinazolin-4(3H)-one derivatives.

Step-by-Step Protocol:

• Amide Formation: To a solution of the starting substituted 2-aminobenzoic acid (e.g., 2-amino-5-chlorobenzoic acid) in a suitable solvent like pyridine, add the acylating agent (e.g., trifluoroacetic anhydride for the -CF3 group) dropwise at 0°C.

• Cyclization: Stir the mixture at room temperature for 1-2 hours, then heat to reflux for 4-8 hours until thin-layer chromatography (TLC) indicates the consumption of the starting material.

• Workup: Cool the reaction mixture to room temperature and pour it into ice-water. If a precipitate forms, filter the solid, wash it with cold water, and dry it under a vacuum.

• Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the pure quinazolinone derivative.

• Characterization: Confirm the structure of the final compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol: In Vitro Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method for assessing cell viability and, by extension, the cytotoxic potential of a compound.[3][13]

Principle: Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT salt to purple formazan crystals, which are then solubilized. The absorbance of the resulting solution is proportional to the number of living cells.

Caption: Standard workflow for an in vitro MTT cell viability assay.

Step-by-Step Protocol:

• Cell Seeding: Plate human cancer cells (e.g., A549 lung cancer cells) in a 96-well microtiter plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., 0.1 to 100 µM) and a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plates for an additional 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the supernatant and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the half-maximal inhibitory concentration (IC50) value by plotting a dose-response curve.

Conclusion and Future Outlook

This comparative analysis underscores the power of targeted substitutions in medicinal chemistry. The resulting compound, 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, represents a promising lead structure for further optimization in the development of novel therapeutics. Future research should focus on direct, head-to-head in vitro and in vivo comparisons of this compound against its specific analogs to fully quantify the synergistic benefits of these substitutions and to elucidate its precise mechanism of action against various biological targets.

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The 6-Chloro-2-(Trifluoromethyl)quinazolin-4(3H)-one Scaffold: A Comparative Guide to Structure-Activity Relationships

For researchers, scientists, and drug development professionals, the quinazolinone scaffold represents a privileged structure in medicinal chemistry, demonstrating a wide array of biological activities.[1][2][3] This guide provides an in-depth technical comparison of 6-chloro-2-(trifluoromethyl)quinazolin-4(3H)-one derivatives, focusing on their structure-activity relationships (SAR) as potent therapeutic agents. By synthesizing data from multiple studies, we will explore how modifications to this core structure influence biological outcomes, particularly in the realm of anticancer research.

The Quinazolinone Core: A Foundation for Diverse Bioactivity

The quinazolin-4(3H)-one nucleus, a fusion of benzene and pyrimidine rings, is a cornerstone in the development of pharmacologically active compounds.[2][3] Its derivatives have been investigated for a multitude of therapeutic applications, including as anticancer, antimicrobial, and anti-inflammatory agents.[2][4] The structural versatility of the quinazolinone ring system allows for substitutions at various positions, primarily at the N-3 and C-2 positions, which significantly modulates their biological effects.[2][5]

The specific scaffold of interest, 6-chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, incorporates two key features: a chloro group at the 6-position and a trifluoromethyl group at the 2-position. The presence of a halogen, such as chlorine, at the 6-position has been associated with enhanced anticancer activity in various quinazolinone derivatives.[6] The trifluoromethyl group is a common bioisostere for a methyl group and is known for its ability to increase metabolic stability and cell membrane permeability.

Structure-Activity Relationship (SAR) Analysis

While direct and comprehensive SAR studies on a systematic series of 6-chloro-2-(trifluoromethyl)quinazolin-4(3H)-one derivatives are not extensively available in the public domain, we can infer critical relationships by examining closely related analogues and general quinazolinone SAR principles. The primary sites for modification to explore SAR are the N-3 position and substitutions on aromatic rings attached to the core structure.

The Critical Role of N-3 Substitution

The N-3 position of the quinazolinone ring is a key site for derivatization to modulate biological activity. Various substitutions at this position can influence the compound's interaction with biological targets, its pharmacokinetic properties, and its overall efficacy.

Key Observations:

• Aromatic and Heteroaromatic Substituents: The introduction of substituted phenyl rings or other aromatic moieties at the N-3 position is a common strategy. The nature and position of substituents on this appended ring are critical. For instance, in a series of 2,3-disubstituted quinazolin-4(3H)-one derivatives, the presence of a bulkier substituent at the 3-position of the quinazolinone core was found to be a key determinant of the pharmacological profile.[1]

• Linker-Mediated Substitutions: The N-3 position can be functionalized with various linkers (e.g., acetamide) to attach other pharmacophores. This approach has been used to design inhibitors of specific enzymes, where the linker and the attached group play a crucial role in binding to the target.[7]

Comparative Data for N-3 Substituted Analogues:

The following table summarizes the anticancer activity of various N-3 substituted quinazolinone derivatives against different cancer cell lines. It is important to note that these are not all direct derivatives of the 6-chloro-2-(trifluoromethyl) scaffold but provide valuable insights into the impact of N-3 substitution.

Compound ID	N-3 Substituent	Cancer Cell Line	IC50 (µM)	Reference
5d	4-(Trifluoromethyl)phenylurea	HCT116	6.09	[8]
5p	4-Chlorophenylurea (with one-carbon linker)	HCT116	7.99	[8]
5h	4-(Trifluoromethyl)phenylurea (with two-carbon linker)	HCT116	5.89	[8]
Compound 2	4-Nitrophenylamino	MCF-7	>50% inhibition at 25 µM	[6]
Compound 11	4-Methoxyphenylamino	MCF-7	>50% inhibition at 25 µM	[6]

This table is a compilation of data from different studies on related quinazolinone scaffolds to illustrate the effect of N-3 substitution.

Influence of Other Substitutions on the Quinazolinone Ring

While the N-3 position is a primary focus, substitutions at other positions on the quinazolinone ring also play a significant role in determining the biological activity.

Key Observations:

• Halogenation at C-6 and C-7: The presence of a chlorine atom at the 6- or 7-position is a common feature in many biologically active quinazolinones. This substitution can enhance the antiproliferative activity of the compounds.[6][7]

• Modifications at C-2: While our core scaffold has a trifluoromethyl group at the C-2 position, it is worth noting that modifications at this position in other quinazolinones have a profound impact on their activity. For instance, the introduction of substituted benzyl moieties has been shown to be beneficial for anticancer activity.[5]

Mechanistic Insights: How Do These Derivatives Exert Their Effects?

The biological activity of 6-chloro-2-(trifluoromethyl)quinazolin-4(3H)-one derivatives is often attributed to their ability to interact with various cellular targets, leading to the modulation of key signaling pathways involved in cell proliferation and survival.

Kinase Inhibition

A primary mechanism of action for many quinazolinone derivatives is the inhibition of protein kinases, which are critical regulators of cell signaling.[9] Several quinazoline-based drugs, such as gefitinib and erlotinib, are potent inhibitors of the epidermal growth factor receptor (EGFR) tyrosine kinase.[10] Derivatives of the 6-chloro-2-(trifluoromethyl)quinazolin-4(3H)-one scaffold are also being investigated as inhibitors of other kinases, such as vascular endothelial growth factor receptor 2 (VEGFR-2).[1]

Experimental Workflow: Kinase Inhibition Assay

Below is a generalized protocol for assessing the kinase inhibitory activity of novel compounds.

Caption: A generalized workflow for determining the in vitro kinase inhibitory activity of test compounds.

Step-by-Step Protocol:

• Compound Preparation: Prepare a serial dilution of the test compounds in an appropriate solvent (e.g., DMSO).

• Reaction Mixture Preparation: In a microplate, add the kinase, a suitable substrate (e.g., a peptide), and ATP.

• Incubation: Add the diluted test compounds to the reaction mixture and incubate at a specific temperature for a set period to allow the kinase reaction to proceed.

• Detection: Stop the reaction and add a detection reagent that measures the amount of phosphorylated substrate or the remaining ATP. This is often a luminescence or fluorescence-based assay.

• Data Analysis: Measure the signal using a plate reader and calculate the percentage of inhibition for each compound concentration. Determine the IC50 value, which is the concentration of the compound that inhibits 50% of the kinase activity.

Induction of Apoptosis

Many anticancer agents, including quinazolinone derivatives, exert their therapeutic effect by inducing programmed cell death, or apoptosis.[3][11] This process is characterized by a series of morphological and biochemical changes, including cell shrinkage, chromatin condensation, and the activation of caspases.

Signaling Pathway: Intrinsic Apoptosis Pathway

The following diagram illustrates the intrinsic (mitochondrial) pathway of apoptosis, which can be triggered by cellular stress induced by chemotherapeutic agents.

Caption: A simplified diagram of the intrinsic apoptosis pathway initiated by quinazolinone derivatives.

Conclusion and Future Perspectives

The 6-chloro-2-(trifluoromethyl)quinazolin-4(3H)-one scaffold is a promising starting point for the development of novel therapeutic agents, particularly in the field of oncology. The available data, primarily from related analogues, underscores the critical importance of substitutions at the N-3 position for modulating biological activity. Future research should focus on the systematic synthesis and biological evaluation of a focused library of derivatives of this specific scaffold to establish a more definitive structure-activity relationship. Such studies will be instrumental in optimizing the potency, selectivity, and pharmacokinetic properties of this promising class of compounds.

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A Senior Application Scientist's Guide to Evaluating Novel EGFR Inhibitors: A Comparative Analysis of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

Introduction: The Critical Role of EGFR in Oncology and the Quest for Novel Inhibitors

The Epidermal Growth Factor Receptor (EGFR) is a cornerstone of cellular signaling, a transmembrane protein that orchestrates a symphony of cellular processes including proliferation, differentiation, and survival.[1][2] In the realm of oncology, the EGFR signaling pathway is frequently hijacked.[3] Gene amplification, overexpression, and activating mutations can lead to its constitutive activation, fueling the uncontrolled growth and metastasis of various cancers, most notably non-small cell lung cancer (NSCLC).[1][3]

This central role in tumorigenesis has made EGFR a prime therapeutic target.[4] The clinical landscape has been reshaped by the advent of EGFR tyrosine kinase inhibitors (TKIs), small molecules that competitively block the ATP-binding site of the EGFR kinase domain, thereby silencing its downstream signaling.[5][][7] First-generation inhibitors like gefitinib and erlotinib demonstrated the power of this targeted approach, particularly in patients with specific EGFR mutations.[5][7][8] Second-generation inhibitors, such as afatinib, offered broader and more irreversible inhibition of the ErbB family of receptors.[9][10][11] More recently, third-generation inhibitors like osimertinib have been engineered to overcome resistance mechanisms, such as the T790M mutation, that emerge during treatment with earlier-generation TKIs.[12][13][14]

The relentless evolution of cancer, however, necessitates a continuous search for novel EGFR inhibitors with improved efficacy, selectivity, and the ability to overcome emerging resistance. In this guide, we will explore the experimental framework for evaluating a novel quinazoline-based compound, 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one , and comparing its potential efficacy against established EGFR inhibitors. While direct comparative data for this specific compound is not yet widely available in peer-reviewed literature, its quinazoline scaffold suggests a potential mechanism of action targeting the EGFR kinase domain, a hypothesis that warrants rigorous experimental validation.[15] This guide will serve as a comprehensive roadmap for researchers and drug development professionals on how to conduct such a comparative analysis, from initial biochemical assays to cellular and signaling pathway investigations.

The EGFR Signaling Cascade: A Target for Inhibition

Understanding the EGFR signaling pathway is paramount to evaluating the efficacy of any inhibitor. Upon ligand binding, EGFR dimerizes and undergoes autophosphorylation of its intracellular tyrosine residues.[5][16] These phosphorylated sites act as docking stations for adaptor proteins, initiating a cascade of downstream signaling events. The two major pathways activated are:

• The RAS-RAF-MEK-ERK (MAPK) Pathway: Primarily involved in cell proliferation and differentiation.[17]

• The PI3K-AKT-mTOR Pathway: Crucial for cell survival and growth.[1][17]

An effective EGFR inhibitor will block the initial autophosphorylation event, thereby preventing the activation of these downstream pathways and ultimately leading to decreased cancer cell proliferation and increased apoptosis.[5][7]

Caption: The EGFR Signaling Pathway and the Point of Intervention for TKIs.

Comparative Efficacy Evaluation: A Multi-faceted Experimental Approach

To objectively compare the efficacy of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one to known EGFR inhibitors, a tiered experimental approach is necessary. This approach moves from direct target engagement to cellular effects and finally to downstream signaling pathway modulation.

Tier 1: Biochemical Kinase Assays for Direct Target Inhibition

The initial and most direct assessment of an inhibitor's potency is through a biochemical kinase assay. This in vitro assay measures the ability of the compound to inhibit the enzymatic activity of purified EGFR kinase.

Experimental Protocol: In Vitro EGFR Kinase Assay

This protocol outlines a common method for assessing EGFR kinase activity.[18][19][20][21][22]

• Reagent Preparation:

  • Prepare a reaction buffer (e.g., 20 mM Tris-HCl, pH 7.5, 5 mM MgCl2, 1 mM EGTA, 5 mM β-glycerophosphate, 5% glycerol, 0.2 mM DTT).

  • Dilute recombinant human EGFR enzyme (wild-type and relevant mutant forms like L858R or Del19/T790M) to the desired concentration in the reaction buffer.

  • Prepare a substrate solution containing a tyrosine-containing peptide substrate and ATP at a concentration close to its Km value.

• Inhibitor Preparation:

  • Prepare a stock solution of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one and known EGFR inhibitors (gefitinib, erlotinib, afatinib, osimertinib) in DMSO.

  • Perform serial dilutions of each inhibitor to generate a range of concentrations for IC50 determination.

• Assay Procedure (384-well plate format):

  • Add a small volume of each inhibitor dilution to the wells of a microtiter plate.

  • Add the diluted EGFR enzyme to the wells and pre-incubate to allow for inhibitor binding.

  • Initiate the kinase reaction by adding the substrate/ATP solution.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a defined period.

• Detection and Data Analysis:

  • Stop the reaction and measure the amount of phosphorylated substrate. This can be done using various methods, such as luminescence-based assays that quantify the amount of ADP produced.

  • Plot the percentage of EGFR inhibition against the logarithm of the inhibitor concentration.

  • Calculate the IC50 value (the concentration of inhibitor required to inhibit 50% of the enzyme's activity) for each compound using non-linear regression analysis.

Data Presentation: Comparative IC50 Values

The results of the kinase assay should be summarized in a table for clear comparison.

Compound	EGFR (Wild-Type) IC50 (nM)	EGFR (L858R) IC50 (nM)	EGFR (Del19/T790M) IC50 (nM)
6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one	Experimental Data	Experimental Data	Experimental Data
Gefitinib	Reference Data	Reference Data	Reference Data
Erlotinib	Reference Data	Reference Data	Reference Data
Afatinib	Reference Data	Reference Data	Reference Data
Osimertinib	Reference Data	Reference Data	Reference Data

A lower IC50 value indicates greater potency.

Tier 2: Cell-Based Assays for Antiproliferative Activity

While biochemical assays are crucial for determining direct target inhibition, cell-based assays provide a more biologically relevant context by assessing the compound's ability to inhibit the proliferation of cancer cells that are dependent on EGFR signaling.

Experimental Protocol: Cell Viability Assay (MTT/MTS)

The MTT or MTS assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[23][24][25][26]

• Cell Culture:

  • Culture EGFR-dependent cancer cell lines (e.g., A431 for wild-type EGFR, HCC827 for Del19 mutation, H1975 for L858R/T790M mutation) in appropriate media.

• Cell Plating:

  • Seed the cells into 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with serial dilutions of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one and the reference inhibitors for a specified duration (e.g., 72 hours).

• MTT/MTS Addition and Incubation:

  • Add the MTT or MTS reagent to each well and incubate for a few hours. Metabolically active cells will convert the tetrazolium salt into a colored formazan product.

• Solubilization and Absorbance Reading:

  • If using MTT, add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

  • Measure the absorbance of each well at the appropriate wavelength using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to untreated control cells.

  • Plot the percentage of viability against the logarithm of the inhibitor concentration and determine the GI50 (concentration for 50% growth inhibition) or IC50 value for each compound.

Data Presentation: Comparative GI50/IC50 Values in Cancer Cell Lines

Compound	A431 (WT EGFR) GI50 (µM)	HCC827 (Del19) GI50 (µM)	H1975 (L858R/T790M) GI50 (µM)
6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one	Experimental Data	Experimental Data	Experimental Data
Gefitinib	Reference Data	Reference Data	Reference Data
Erlotinib	Reference Data	Reference Data	Reference Data
Afatinib	Reference Data	Reference Data	Reference Data
Osimertinib	Reference Data	Reference Data	Reference Data

A lower GI50/IC50 value indicates greater antiproliferative activity.

Tier 3: Western Blot Analysis for Downstream Signaling Inhibition

To confirm that the observed antiproliferative effects are indeed due to the inhibition of the EGFR signaling pathway, Western blot analysis is performed. This technique allows for the detection and quantification of specific proteins, in this case, the phosphorylated (activated) forms of EGFR and its downstream effectors.[27][28][29][30][31]

Experimental Protocol: Western Blot for Phospho-EGFR and Phospho-AKT

• Cell Treatment and Lysis:

  • Culture EGFR-dependent cells and treat them with the test compounds at various concentrations for a short period (e.g., 1-2 hours).

  • Stimulate the cells with EGF to induce EGFR phosphorylation.

  • Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation status of proteins.

• Protein Quantification:

  • Determine the protein concentration of each cell lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE and Protein Transfer:

  • Separate the protein lysates by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins onto a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for phosphorylated EGFR (p-EGFR), total EGFR, phosphorylated AKT (p-AKT), and total AKT.

  • Wash the membrane and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection and Analysis:

  • Add a chemiluminescent substrate and capture the signal using an imaging system.

  • Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

Caption: A Standardized Workflow for Western Blot Analysis.

Interpreting the Results: A dose-dependent decrease in the levels of p-EGFR and p-AKT in cells treated with 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one would confirm its on-target activity and its ability to inhibit downstream signaling. The potency of this effect can be compared to that of the known EGFR inhibitors.

Conclusion: Synthesizing the Data for a Comprehensive Comparison

By systematically applying the experimental framework outlined in this guide, researchers can generate a robust dataset to comprehensively evaluate the efficacy of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one as an EGFR inhibitor. The collective evidence from biochemical assays, cell-based proliferation studies, and Western blot analysis will provide a clear picture of its potency, cellular activity, and mechanism of action.

A successful novel EGFR inhibitor would ideally demonstrate:

• High Potency: Low IC50 values in biochemical and cellular assays.

• Selectivity: Greater inhibition of mutant EGFR over wild-type EGFR to minimize off-target effects.

• On-Target Activity: Clear inhibition of EGFR phosphorylation and downstream signaling pathways.

• Efficacy in Resistant Models: Activity against cell lines harboring resistance mutations, such as T790M.

The comparison of this data with that of established EGFR inhibitors like gefitinib, erlotinib, afatinib, and osimertinib will be crucial in determining the potential of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one as a next-generation therapeutic agent in the ongoing fight against EGFR-driven cancers. This rigorous, data-driven approach is the cornerstone of modern drug discovery and development.

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A Comparative Guide to the In Vitro Validation of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one's Mechanism of Action as a Hypothesized EGFR Inhibitor

This guide provides a comprehensive framework for the in vitro validation of the mechanism of action for the novel compound, 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one. The quinazolinone scaffold is a well-established pharmacophore in oncology, notably for its role in inhibiting protein kinases that are critical for tumor growth and survival.[1][2] Many derivatives have been developed as inhibitors of the Epidermal Growth Factor Receptor (EGFR), a tyrosine kinase whose dysregulation is a key driver in several cancers, including lung and colon cancer.[1][3][4]

Given its structural features, we hypothesize that 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one functions as an inhibitor of the EGFR tyrosine kinase . To rigorously test this hypothesis, this guide outlines a multi-faceted in vitro validation strategy. The performance of our compound of interest will be objectively compared against Gefitinib , a clinically approved EGFR inhibitor that also features the quinazolinone core structure.[4] This comparative approach provides an essential benchmark for potency and mechanistic similarity.

The validation process is structured in two main parts:

• Biochemical Validation: To confirm direct, molecular-level interaction with the purified EGFR kinase enzyme.

• Cellular Validation: To verify target engagement and inhibition of the downstream signaling cascade in a physiologically relevant cellular context.

Part 1: Biochemical Validation: Direct Target Engagement & Enzymatic Inhibition

The foundational step in validating a hypothesized mechanism of action is to demonstrate a direct interaction between the compound and its purified target protein. This eliminates the complexities of the cellular environment and provides unambiguous evidence of molecular binding and functional inhibition. We will employ a suite of biophysical and enzymatic assays to characterize this interaction from multiple perspectives.

Experimental Workflow: Biochemical Validation

The following workflow is designed to build a comprehensive biochemical profile of the compound, moving from functional inhibition to the fine details of binding kinetics and thermodynamics.

Caption: Workflow for biochemical validation of a hypothesized kinase inhibitor.

In Vitro Kinase Inhibition Assay (Luminescence-Based)

The primary functional assay is to measure the compound's ability to inhibit the enzymatic activity of EGFR. Luminescence-based kinase assays, such as the ADP-Glo™ Kinase Assay, are highly sensitive, robust, and well-suited for determining inhibitor potency.[5][6][7] The principle of this assay is to quantify the amount of ADP produced during the kinase reaction. The amount of ADP is directly proportional to the kinase activity, and a luminescent signal is generated from the conversion of this ADP back to ATP, which is then used by luciferase.[8][9]

Experimental Protocol: ADP-Glo™ Kinase Assay

• Compound Preparation: Prepare a 10-point serial dilution of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one and Gefitinib in DMSO, typically starting from 100 µM. Include a DMSO-only control (vehicle).

• Kinase Reaction Setup: In a 96-well plate, add the following to each well:

  • 2.5 µL of diluted compound or DMSO.

  • 2.5 µL of purified recombinant EGFR enzyme in kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA).[9]

  • Incubate for 10 minutes at room temperature to allow for compound-enzyme binding.[6]

• Initiate Kinase Reaction: Add 5 µL of a substrate/ATP mixture (e.g., poly(Glu,Tyr) peptide substrate and ATP at its Km concentration) to each well.

• Incubation: Incubate the plate at 30°C for 60 minutes.[6]

• ATP Depletion: Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining unconsumed ATP. Incubate for 40 minutes at room temperature.[6]

• ADP to ATP Conversion: Add 20 µL of Kinase Detection Reagent to each well. This converts the ADP produced by the kinase reaction into ATP. Incubate for 30 minutes at room temperature.[6]

• Signal Detection: Measure the luminescence of each well using a plate reader.

• Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Direct Binding Assays: SPR and ITC

While an IC50 value demonstrates functional inhibition, it does not provide detailed information about the binding event itself. Direct binding assays are essential for confirming physical interaction and for characterizing the kinetics and thermodynamics that underpin the inhibitory activity.

• Surface Plasmon Resonance (SPR): This label-free technique measures molecular interactions in real-time.[10][11] By immobilizing the EGFR kinase protein on a sensor chip and flowing the compound over the surface, SPR can determine the association rate (k_on), dissociation rate (k_off), and the equilibrium dissociation constant (K_D).[12][13] A long residence time (slow k_off) is often a desirable characteristic for a drug candidate.

• Isothermal Titration Calorimetry (ITC): ITC is the gold standard for measuring the thermodynamics of binding.[14][15] It directly measures the heat released or absorbed as the compound binds to the target protein, providing a complete thermodynamic profile of the interaction, including the binding affinity (K_D), enthalpy (ΔH), and entropy (ΔS).[16][17] This information is invaluable for understanding the driving forces of the interaction.

Comparative Biochemical Data Summary

The data from these experiments should be compiled to allow for a direct comparison between the novel compound and the reference inhibitor, Gefitinib.

Parameter	6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one	Gefitinib (Reference)	Method	Significance
IC50	Experimental Value	~10-30 nM	ADP-Glo™ Assay	Potency of functional inhibition
K_D	Experimental Value	~5-20 nM	SPR / ITC	Binding affinity
k_on (M⁻¹s⁻¹)	Experimental Value	Literature Value	SPR	Rate of association
k_off (s⁻¹)	Experimental Value	Literature Value	SPR	Rate of dissociation (residence time)
ΔH (kcal/mol)	Experimental Value	Literature Value	ITC	Enthalpic contribution to binding
TΔS (kcal/mol)	Experimental Value	Literature Value	ITC	Entropic contribution to binding

Part 2: Cellular Validation: Target Engagement & Downstream Signaling

Demonstrating biochemical activity is necessary but not sufficient. It is critical to validate that the compound can enter a cell, engage its intended target, and elicit the expected biological response in a complex cellular environment.[18] This step bridges the gap between molecular biochemistry and cellular pharmacology.

EGFR Signaling Pathway

EGFR activation by its ligand (e.g., EGF) leads to receptor dimerization, autophosphorylation, and the initiation of downstream signaling cascades, primarily the PI3K/Akt and Ras/MAPK pathways, which promote cell proliferation and survival.[9] An effective EGFR inhibitor should block this initial phosphorylation event and consequently suppress these downstream signals.

Caption: EGFR signaling pathway and key nodes for Western blot analysis.

Cellular Target Engagement

Before assessing downstream effects, it's important to confirm that the compound is physically interacting with EGFR inside the cell. Techniques like the Cellular Thermal Shift Assay (CETSA) or NanoBRET™ can provide this crucial evidence.[19][20][21] These methods measure changes in the thermal stability or proximity-based energy transfer of the target protein upon ligand binding, respectively, confirming that the compound reaches and binds to its target in a live-cell context.[22][23]

Western Blot Analysis of Pathway Inhibition

Western blotting is a cornerstone technique for measuring changes in protein phosphorylation levels, providing a direct readout of kinase activity within the cell.[24] By treating an EGFR-overexpressing cell line (e.g., A431 human epidermoid carcinoma cells) with our compound, we can quantify its effect on EGFR autophosphorylation and the phosphorylation of key downstream effectors like Akt and ERK.[3]

Experimental Protocol: Western Blot for Phospho-Protein Levels

• Cell Culture and Treatment: Seed A431 cells in 6-well plates and grow to 80-90% confluency. Serum-starve the cells overnight to reduce basal signaling.

• Inhibitor Pre-incubation: Pre-treat the cells with various concentrations of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, Gefitinib, or DMSO vehicle for 2 hours.

• Ligand Stimulation: Stimulate the cells with EGF (e.g., 100 ng/mL) for 10 minutes to induce EGFR phosphorylation. Include an unstimulated control.

• Cell Lysis: Immediately wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.[25]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Denature equal amounts of protein from each sample, separate them by SDS-polyacrylamide gel electrophoresis, and transfer them to a PVDF membrane.[24][26]

• Immunoblotting:

  • Block the membrane with 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween-20 (TBST).[25][27] Using BSA instead of milk is crucial as milk contains phosphoproteins that can cause high background.[25]

  • Incubate the membrane overnight at 4°C with primary antibodies specific for phospho-EGFR (Tyr1068), phospho-Akt (Ser473), and phospho-ERK1/2 (Thr202/Tyr204).

  • Also, probe separate blots with antibodies for total EGFR, total Akt, and total ERK to confirm equal protein loading.

• Detection: Wash the membranes and incubate with HRP-conjugated secondary antibodies. Detect the signal using an enhanced chemiluminescence (ECL) substrate.[24]

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the phosphorylated protein signal to the total protein signal for each target. Plot the normalized signal against inhibitor concentration to determine the cellular IC50.

Comparative Cellular Data Summary

This analysis will reveal how biochemical potency translates into cellular activity, which can be influenced by factors like cell membrane permeability and efflux pumps.

Parameter	6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one	Gefitinib (Reference)	Method	Significance
p-EGFR IC50	Experimental Value	Literature Value	Western Blot	On-target potency in cells
p-Akt IC50	Experimental Value	Literature Value	Western Blot	Potency on PI3K/Akt pathway
p-ERK IC50	Experimental Value	Literature Value	Western Blot	Potency on Ras/MAPK pathway

Conclusion and Forward Look

This guide outlines a rigorous, multi-step process for the in vitro validation of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one as a hypothesized EGFR inhibitor. By combining direct biochemical assays with functional cellular analyses and consistently comparing its performance against a well-characterized reference compound like Gefitinib, researchers can build a high-confidence data package to support its proposed mechanism of action.

A successful validation, where the compound demonstrates potent biochemical inhibition, direct target binding, and subsequent suppression of EGFR signaling in cells, provides a strong foundation for advancing the molecule into further studies. The next logical steps would include comprehensive kinase selectivity profiling to assess off-target activities, cell proliferation assays to link target inhibition with an anti-cancer phenotype, and ultimately, in vivo studies in relevant cancer models.

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• Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. (2025, March 10). TA Instruments.
• Tips for detecting phosphoproteins by western blot. (n.d.). Proteintech Group.
• Detection of Phosphorylated Proteins by Western Blotting. (n.d.). Bio-Rad Antibodies.
• Kinase-Glo™ Luminescent Kinase Assay: Detect Virtually Any Kinase. (n.d.). Promega Corporation.
• Western Blot for Phosphorylated Proteins - Tips & Troubleshooting. (n.d.). Bio-Techne.
• Characterization of Small Molecule–Protein Interactions Using SPR Method. (n.d.). SpringerLink.
• Step-by-Step Guide to Kinase Inhibitor Development. (2024, July 2). Reaction Biology.
• Detection of Phosphorylated Proteins by Western Blotting. (n.d.). Bio-Rad Antibodies.
• ITC Assay Service for Drug Discovery. (n.d.). Reaction Biology.
• Intrinsic Thermodynamics of Protein-Ligand Binding by Isothermal Titration Calorimetry as Aid to Drug Design. (n.d.). White Rose Research Online.
• Protein-Small Molecule Biomolecular Interactions – a Retrospective. (2024, June 20). Reichert Technologies.
• Biacore SPR for small-molecule discovery. (n.d.). Cytiva Life Sciences.
• Cell-based Kinase Assays. (n.d.). Profacgen.
• How to Assess Binding in Drug Discovery. (2024, January 8). TA Instruments.
• Cell-based test for kinase inhibitors. (2020, November 26). INiTS.
• Application Notes and Protocols for Kinase Activity Assays. (n.d.). Benchchem.
• Validating Target Engagement in Cells: A Comparative Guide for the Small Molecule Inhibitor "Compound X". (n.d.). Benchchem.
• Spotlight: Cell-based kinase assay formats. (2022, May 11). Reaction Biology.
• Luminescence Kinase Assays Illuminate the Path to Inhibitor Discovery. (n.d.). BPS Bioscience.
• A Researcher's Guide to Validating Small Molecule Target Engagement in Cells. (n.d.). Benchchem.
• A beginner's guide to surface plasmon resonance. (2023, February 13). The Biochemist - Portland Press.
• EGFR Assays & Drug Discovery Services. (n.d.). Reaction Biology.
• Kinase-Glo® Luminescent Kinase Assay Platform Technical Bulletin #TB372. (n.d.). Promega Corporation.
• Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase. (n.d.). NIH.
• Target Engagement. (n.d.). Selvita.
• Understanding Luminescence Based Screens. (n.d.). Books.
• Activity Assay of Epidermal Growth Factor Receptor Tyrosine Kinase Inhibitors in Triple-Negative Breast Cancer Cells Using Peptide-Conjugated Magnetic Beads. (n.d.). PMC - NIH.
• Design, synthesis and in vitro biological evaluation of quinazolinone derivatives as EGFR inhibitors for antitumor treatment. (n.d.). PMC - NIH.
• EGFR Kinase Assay. (n.d.). Promega Corporation.
• Accelerating the Validation of Endogenous On-Target Engagement and In-cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery. (2022, February 17). bioRxiv.
• New Quinazolin-4(3H)-one Derivatives as Potential Antitumoral Compounds: Synthesis, In Vitro Cytotoxicity Against the HepG2 Cell Line, and In Silico VEGFR-2 Targeting-Based Studies. (2025, December 9). PMC - NIH.
• In Vitro Kinase Assays, Extensive Expertise, Over 500 Assays. (n.d.). Eurofins Discovery.
• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. (2025, August 14). Celtarys Research.
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• Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. (2021, August 12). PMC - PubMed Central.
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• Synthesis, In Silico and In Vitro Assessment of New Quinazolinones as Anticancer Agents via Potential AKT Inhibition. (2020, October 18). PubMed Central.
• Design, synthesis and in vitro biological evaluation of quinazolinone derivatives as EGFR inhibitors for antitumor treatment. (n.d.). PubMed.
• Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms. (n.d.). MDPI.
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• Synthesis and biological evaluation of novel 6-chloro-quinazolin derivatives as potential antitumor agents. (2014, September 12). PubMed.
• A new series of 6-chloro-2,3-dihydro-4(1H)-quinazolinone derivatives as antiemetic and gastrointestinal motility enhancing agents. (n.d.). PubMed.

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A Comparative Guide to the Biological Evaluation of Quinazolinone Derivatives: A Focus on a 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one Analog and a 2,3-Disubstituted Quinazolinone

This guide provides a comprehensive comparison of the biological activities of two distinct quinazolinone derivatives. Due to the limited publicly available biological data for 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, this guide will focus on a closely related structural analog, a representative 2-(Trifluoromethyl)quinazolinone , for which anti-inflammatory and cytotoxic data has been reported. This analog will be compared with a well-characterized 2,3-disubstituted quinazolin-4(3H)-one derivative that has demonstrated significant anticancer activity. This document is intended for researchers, scientists, and drug development professionals interested in the preclinical evaluation of this important class of heterocyclic compounds.

The quinazolinone scaffold is a prominent feature in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[1][2][3] The functionalization of the quinazolinone core at various positions leads to a diverse range of pharmacological effects, making it a privileged structure in drug discovery. This guide will delve into the practical aspects of cross-validating the biological assay results for these compounds, providing detailed experimental protocols and a comparative analysis of their performance.

I. Profile of the Compared Quinazolinone Derivatives

Compound A: 2-(Trifluoromethyl)quinazolinone (Analog of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one)

The introduction of a trifluoromethyl group at the 2-position of the quinazolinone ring is a key structural feature. The trifluoromethyl group can significantly enhance metabolic stability, membrane permeability, and binding affinity of a molecule to its biological target.[4] While specific data for the 6-chloro substituted variant is sparse, studies on analogous 2-(trifluoromethyl)quinazolinones suggest potential for anti-inflammatory and neuroprotective effects.[4] The biological evaluation of this compound class often involves assessing its impact on inflammatory mediators and cell viability in relevant cell-based models.

Compound B: 2,3-Disubstituted Quinazolin-4(3H)-one

This class of quinazolinones has been extensively studied for its potent anticancer activities.[4][5] The substituents at the 2 and 3 positions of the quinazolinone core are crucial for their cytotoxic effects against various cancer cell lines. For the purpose of this guide, we will consider a representative compound from this class that has been evaluated for its ability to inhibit the growth of cancer cells, such as those from leukemia, breast, or colon cancer cell lines.[4]

II. Comparative Biological Assays and Rationale

The selection of appropriate biological assays is critical for the meaningful comparison of different compounds. Based on the known activities of the quinazolinone scaffold, we will focus on two key assays: a cytotoxicity assay to determine the effect on cell viability and an antimicrobial assay to assess the potential for antibacterial activity.

A. Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[6] It is widely used to measure the cytotoxic effects of potential therapeutic agents on cultured cells. The principle of the assay lies in the reduction of the yellow tetrazolium salt MTT by mitochondrial dehydrogenases of viable cells into purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells, allowing for a quantitative assessment of cell viability.

B. Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standard and quantitative technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.[7][8] The MIC is the lowest concentration of the drug that inhibits the visible growth of the microorganism after a defined incubation period.[7] This assay is crucial for evaluating the potential of a compound as an antibacterial agent.

III. Experimental Protocols

A. Protocol for Cytotoxicity Assessment using MTT Assay

This protocol is designed for the evaluation of the cytotoxic effects of the quinazolinone derivatives on a selected cancer cell line (e.g., HeLa) in a 96-well plate format.[3][6][9]

Materials:

• HeLa cells (or other suitable cancer cell line)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Test compounds (Compound A and Compound B) dissolved in Dimethyl Sulfoxide (DMSO)

• MTT solution (5 mg/mL in Phosphate-Buffered Saline - PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed HeLa cells into a 96-well plate at a density of 5 x 10³ cells per well in 100 µL of complete DMEM. Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. The final concentration of DMSO should not exceed 0.5% to avoid solvent-induced toxicity. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the plate for 48 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Formazan Formation: Incubate the plate for an additional 4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Gently pipette up and down to ensure complete solubilization.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. Plot the percentage of cell viability against the compound concentration to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Workflow for MTT Assay

Caption: Workflow of the MTT assay for cytotoxicity assessment.

B. Protocol for Antimicrobial Susceptibility Testing by Broth Microdilution

This protocol describes the determination of the Minimum Inhibitory Concentration (MIC) of the quinazolinone derivatives against a bacterial strain (e.g., Staphylococcus aureus) in a 96-well microtiter plate.[8][10][11]

Materials:

• Staphylococcus aureus (ATCC 29213 or other suitable strain)

• Mueller-Hinton Broth (MHB)

• Test compounds (Compound A and Compound B) dissolved in DMSO

• Sterile 96-well microtiter plates

• Spectrophotometer

Procedure:

• Inoculum Preparation: Culture S. aureus in MHB overnight at 37°C. Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension 1:150 in MHB to obtain a final inoculum density of approximately 1 x 10⁶ CFU/mL.

• Compound Dilution Series: In a 96-well plate, prepare a two-fold serial dilution of each test compound in MHB. The final volume in each well should be 50 µL.

• Inoculation: Add 50 µL of the prepared bacterial inoculum to each well, resulting in a final volume of 100 µL and a final bacterial concentration of approximately 5 x 10⁵ CFU/mL.

• Controls:

  • Growth Control: A well containing 100 µL of MHB and 50 µL of the bacterial inoculum (no compound).

  • Sterility Control: A well containing 100 µL of MHB only.

  • Positive Control: A well containing a known antibiotic (e.g., ampicillin) at a known effective concentration.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: After incubation, visually inspect the wells for bacterial growth (turbidity). The MIC is the lowest concentration of the compound that shows no visible growth.

Workflow for Broth Microdilution Assay

Caption: Workflow of the broth microdilution assay for MIC determination.

IV. Comparative Data Summary

The following tables summarize hypothetical, yet representative, data for the two classes of quinazolinone compounds based on published literature for similar structures.

Table 1: Comparative Cytotoxicity Data (IC₅₀ in µM)

Cell Line	Compound A (2-(Trifluoromethyl)quinazolinone Analog)	Compound B (2,3-Disubstituted Quinazolinone)
HeLa (Cervical Cancer)	> 50	5.8
MCF-7 (Breast Cancer)	> 50	1.0
K562 (Leukemia)	> 50	0.34

Data is representative and based on activities reported for analogous compounds.[2]

Table 2: Comparative Antimicrobial Data (MIC in µg/mL)

Bacterial Strain	Compound A (2-(Trifluoromethyl)quinazolinone Analog)	Compound B (2,3-Disubstituted Quinazolinone)	Ampicillin (Control)
Staphylococcus aureus	> 128	32	0.5
Escherichia coli	> 128	64	4

Data is representative and based on activities reported for analogous compounds.

V. Discussion and Interpretation of Results

The hypothetical data presented above illustrates a common trend observed for these two classes of quinazolinones.

• Compound A (2-(Trifluoromethyl)quinazolinone Analog): This compound is expected to exhibit low cytotoxicity against cancer cell lines. Its primary biological activity may lie in other areas, such as anti-inflammatory or neuroprotective effects, which would require different assay systems for evaluation (e.g., nitric oxide production assays in microglia).[4] Its lack of significant antimicrobial activity suggests that this particular structural motif is not optimized for antibacterial action.

• Compound B (2,3-Disubstituted Quinazolinone): In contrast, this compound demonstrates potent cytotoxic activity against a range of cancer cell lines, with IC₅₀ values in the low micromolar to nanomolar range. This is consistent with extensive literature on the anticancer potential of 2,3-disubstituted quinazolinones.[2][4][5] The moderate antimicrobial activity suggests a broader spectrum of biological effects, although it is significantly less potent than the standard antibiotic, ampicillin.

VI. Conclusion

The cross-validation of biological assay results for different chemical entities is fundamental to drug discovery and development. This guide has provided a framework for comparing a 2-(trifluoromethyl)quinazolinone analog with a 2,3-disubstituted quinazolinone. The choice of assays should be guided by the known or hypothesized biological activities of the compound class. The detailed protocols for cytotoxicity and antimicrobial testing provide a starting point for researchers to generate robust and comparable data. The illustrative data highlights the importance of structural modifications in determining the pharmacological profile of quinazolinone derivatives, with the 2,3-disubstituted scaffold showing promise for anticancer applications. Further investigation into the anti-inflammatory and neuroprotective potential of 2-(trifluoromethyl)quinazolinones is warranted.

VII. References

• Al-Suwaidan, I. A., et al. (2010). Synthesis and antitumor activity of some 2, 3-disubstituted quinazolin-4(3H)-ones and 4, 6- disubstituted- 1, 2, 3, 4-tetrahydroquinazolin-2H-ones. European Journal of Medicinal Chemistry, 45(12), 6058-67. Available at: [Link]

• Hancock, R. E. W. (n.d.). MIC Determination By Microtitre Broth Dilution Method. Hancock Lab. Available at: [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. Available at: [Link]

• Microbe Online. (2013). Broth Dilution Method for MIC Determination. Available at: [Link]

• Cacic, M., et al. (2025). New Quinazolin-4(3H)-one Derivatives as Potential Antitumoral Compounds: Synthesis, In Vitro Cytotoxicity Against the HepG2 Cell Line, and In Silico VEGFR-2 Targeting-Based Studies. Molecules, 30(1), 123. Available at: [Link]

• CLYTE Technologies. (2025). MTT assay protocol: Guide to measuring cell viability & proliferation. Available at: [Link]

• McCluskey, A., et al. (2014). 2,3-Dihydroquinazolin-4(1H)-ones and quinazolin-4(3H)-ones as broad-spectrum cytotoxic agents and their impact on tubulin polymerisation. MedChemComm, 5, 1349-1357. Available at: [Link]

• Bio-protocol. (2021). MIC determination by broth microdilution. Bio-protocol, 11(19), e4170. Available at: [Link]

• Abbas, S. Y., et al. (2022). Synthesis and characterization of 2‐trifluoromethyl‐4(3 H )‐quinazolinone derivatives with various 3‐substituents. Journal of Heterocyclic Chemistry, 60(4), 614-623. Available at: [Link]

• Liu, X., et al. (2022). Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms. Molecules, 27(19), 6296. Available at: [Link]

• Hosseini, R., et al. (2017). Optimization of cell density and LPS concentration for the evaluation of nitric oxide production on BV-2 cells in a Griess assay. Iranian Journal of Basic Medical Sciences, 20(10), 1145-1150. Available at: [Link]

• Ellinghaus, H. (2021, September 27). Broth Microdilution assay - How to determine the MIC (Minimum Inhibitory Concentration) [Video]. YouTube. Available at: [Link]

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

For Immediate Reference: A Summary of Disposal Protocols

Waste Stream	Container Type	Labeling Requirements	Disposal Method
Solid 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one	Sealable, chemically resistant (e.g., HDPE) solids container.	"Hazardous Waste," "Toxic," "Corrosive," full chemical name, and accumulation start date.	High-temperature incineration at a licensed hazardous waste facility.
Contaminated Labware (glassware, pipette tips, etc.)	Puncture-resistant, sealable container.	"Hazardous Waste," "Toxic," "Corrosive," full chemical name, and accumulation start date.	High-temperature incineration at a licensed hazardous waste facility.
Contaminated Personal Protective Equipment (PPE)	Lined, sealable waste container.	"Hazardous Waste," "Toxic," "Corrosive," full chemical name, and accumulation start date.	High-temperature incineration at a licensed hazardous waste facility.
Spill Debris	Sealable, chemically resistant container.	"Hazardous Waste," "Toxic," "Corrosive," full chemical name, and accumulation start date.	High-temperature incineration at a licensed hazardous waste facility.

Introduction: The Critical Importance of Proper Chemical Disposal

Hazard Profile of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one

Safety Data Sheets for analogous quinazolinone derivatives consistently indicate risks of:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or inhaled.

• Skin Corrosion/Irritation: Can cause skin irritation or severe burns.[1][2]

• Serious Eye Damage/Irritation: Poses a risk of serious eye damage.[1][2]

• Respiratory Irritation: May cause respiratory irritation.[1]

Furthermore, the thermal decomposition of halogenated organic compounds can release toxic and corrosive gases, such as hydrogen chloride (HCl) and hydrogen fluoride (HF).[3] Therefore, it is imperative to handle this compound with the assumption that it is hazardous and requires specialized disposal procedures.

Immediate Safety and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE). The following table outlines the minimum required PPE for handling 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one and its waste products.

PPE Category	Specification	Rationale
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene).	To prevent skin contact and potential absorption.
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect against accidental splashes of solutions or solid particles.
Body Protection	A flame-resistant lab coat.	To protect skin and clothing from contamination.
Respiratory Protection	A NIOSH-approved respirator with appropriate cartridges for organic vapors and acid gases.	Recommended when handling the solid compound outside of a certified chemical fume hood or in the event of a spill.

Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the collection, segregation, and disposal of waste containing 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one.

Waste Segregation: The Cornerstone of Safe Disposal

Proper waste segregation is paramount to prevent unintended chemical reactions and to ensure compliant disposal.

• Solid Waste: Collect pure 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, and any materials used for its transfer (e.g., weighing paper, contaminated spatulas), in a designated, sealable, and chemically resistant (e.g., High-Density Polyethylene - HDPE) solid waste container.

• Contaminated Labware: Disposable labware (e.g., pipette tips, centrifuge tubes) that has come into contact with the compound should be collected in a separate, puncture-resistant container. Non-disposable glassware should be decontaminated prior to washing (see Section 5).

• Liquid Waste: Solutions containing 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one should be collected in a designated, sealable, and chemically compatible liquid waste container. Crucially, halogenated waste streams must be kept separate from non-halogenated organic waste.

Container Management and Labeling

All waste containers must be managed in accordance with the Resource Conservation and Recovery Act (RCRA) guidelines established by the U.S. Environmental Protection Agency (EPA) or equivalent local regulations.

• Labeling: Immediately upon adding the first quantity of waste, label the container with:

  • The words "Hazardous Waste"

  • The full chemical name: "6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one"

  • The appropriate hazard warnings (e.g., "Toxic," "Corrosive")

  • The date on which the first waste was added (accumulation start date)

• Closure: Keep waste containers securely sealed at all times, except when adding waste.

• Storage: Store waste containers in a designated satellite accumulation area that is secure, well-ventilated, and away from sources of ignition.

Final Disposal: The Role of Certified Professionals

Due to its halogenated nature and potential for hazardous decomposition products, the final disposal of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one must be conducted by a licensed hazardous waste disposal company. The recommended method of disposal for halogenated organic compounds is high-temperature incineration.[3][4] This process ensures the complete destruction of the compound and allows for the scrubbing of acid gases generated during combustion.

Never attempt to dispose of this chemical down the drain or in regular laboratory trash.

Decontamination and Spill Management

Accidents can happen, and a clear, actionable plan for decontamination and spill management is essential.

Decontamination of Labware

For non-disposable glassware, a triple rinse procedure is recommended:

• Rinse the glassware three times with a suitable organic solvent (e.g., acetone, ethanol).

• Collect all rinsate in the designated halogenated liquid waste container.

• After the triple rinse, the glassware can be washed with soap and water.

Spill Response

In the event of a spill, follow these steps:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

• Ventilate: If safe to do so, increase ventilation in the area (e.g., open a fume hood sash).

• Secure the Area: Prevent entry into the spill area.

• Don PPE: Before attempting any cleanup, don the appropriate PPE, including respiratory protection.

• Containment and Cleanup:

  • For solid spills , carefully sweep the material into a sealable container. Avoid generating dust.

  • For liquid spills , use an inert absorbent material (e.g., vermiculite, sand) to absorb the spill. Collect the absorbent material into a sealable container.

• Label and Dispose: Label the container with "Hazardous Waste," the chemical name, and "Spill Debris." Dispose of it through your institution's hazardous waste management program.

• Decontaminate: Clean the spill area with a suitable solvent and then with soap and water. Collect all cleaning materials as hazardous waste.

Regulatory Framework and Institutional Compliance

All disposal activities must adhere to federal, state, and local regulations. In the United States, the EPA's RCRA provides the overarching framework for hazardous waste management.[5] Additionally, your institution will have a specific Chemical Hygiene Plan (CHP) that outlines the procedures for handling and disposing of hazardous chemicals. Always consult your institution's Environmental Health and Safety (EHS) office for specific guidance and to arrange for the pickup of hazardous waste.

Conclusion: A Commitment to Safety and Sustainability

The responsible management of chemical waste is a shared responsibility that extends from the individual researcher to the institution as a whole. By adhering to the procedures outlined in this guide for the disposal of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, you are not only ensuring a safe working environment but also contributing to the protection of our environment. Proactive and compliant waste management is an integral part of the scientific process, reflecting a commitment to excellence both at the bench and beyond.

References

• U.S. Environmental Protection Agency. (n.d.). Resource Conservation and Recovery Act (RCRA) Laws and Regulations. Retrieved from [Link]

• World Health Organization. (1999). Guidelines for safe disposal of unwanted pharmaceuticals in and after emergencies. Retrieved from [Link]

• Tóth, A. J., et al. (2023). Extensive comparison of methods for removal of organic halogen compounds from pharmaceutical process wastewaters with life cycle, PESTLE, and multi-criteria decision analyses. Journal of Environmental Management, 345, 118593.
• Shermolovich, Y. (2014). Trifluoromethylated Heterocycles. Current Topics in Medicinal Chemistry, 14(7), 889-914.

• U.S. Environmental Protection Agency. (2020). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Per- and Polyfluoroalkyl Substances. Retrieved from [Link]

• Matthews Environmental Solutions. (n.d.). Pharmaceutical Waste. Retrieved from [Link]

• Angene Chemical. (2021). Safety Data Sheet: 8-Chloro-2-(trifluoromethyl)quinolin-4-ol.
• TCI Chemicals. (2025). Safety Data Sheet: 2-(Chloromethyl)-4-methylquinazoline.
• Michael, J. V., & Kumaran, S. S. (1997). Thermal Decomposition Studies of Halogenated Organic Compounds. Combustion Science and Technology, 125(1-6), 1-39.

• U.S. Environmental Protection Agency. (n.d.). Chlorine and Chlorinated Hydrocarbon Manufacturing Industry. Retrieved from [Link]

• Vita-D-Chlor. (n.d.). Guidance Manual for Disposal of Chlorinated Water. Retrieved from [Link]

• DocChemist. (n.d.). Hydrolysis of Halogenoalkanes. Retrieved from [Link]

• Perlego. (n.d.). Hydrolysis of Halogenoalkanes. Retrieved from [Link]

Diagrams

Caption: Disposal Workflow for 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one.

Sources

• 1. angenechemical.com [angenechemical.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. Pharmaceutical Waste [matthewsenvironmentalsolutions.com]
• 4. iwaste.epa.gov [iwaste.epa.gov]
• 5. epa.gov [epa.gov]

Navigating the Synthesis and Handling of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one: A Guide to Personal Protective Equipment and Safe Laboratory Practices

For Researchers, Scientists, and Drug Development Professionals

The quinazolinone scaffold is a privileged structure in medicinal chemistry, frequently appearing in compounds targeting a wide array of biological targets. The specific compound, 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, incorporates a halogenated substituent and a trifluoromethyl group, features that can significantly influence its chemical reactivity and biological activity. As with any novel or specialized chemical entity, a robust understanding of its potential hazards and the implementation of stringent safety protocols are paramount for the protection of laboratory personnel. This guide provides a detailed overview of the essential personal protective equipment (PPE) and procedural considerations for the safe handling and disposal of this compound, grounded in the principles of chemical safety and risk mitigation.

Understanding the Hazard Profile: A Data-Driven Approach

While a comprehensive toxicological profile for 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one may not be readily available, an analysis of its structural motifs and data from closely related analogues allows for a proactive assessment of its potential hazards. The presence of a chlorinated aromatic ring and a trifluoromethyl group suggests that the compound may exhibit irritant properties and potential toxicity.

Safety data sheets for analogous compounds, such as 6-chloro-4-hydroxy-2-(trifluoromethyl)quinoline and 4-chloro-6-(trifluoromethyl)quinazoline, consistently indicate the following hazards:

• Skin Irritation (H315): May cause redness, itching, or inflammation upon contact with the skin.[1]

• Serious Eye Irritation (H319): Can cause significant irritation, redness, and discomfort upon contact with the eyes.[1][2]

• Respiratory Irritation (H335): Inhalation of dust or aerosols may irritate the respiratory tract, leading to coughing and shortness of breath.[1][2]

• Harmful if Swallowed (H302): Ingestion of the compound may lead to adverse health effects.[2]

These potential hazards form the basis for the recommended PPE and handling procedures outlined below. The core principle is to establish multiple barriers of protection to minimize all potential routes of exposure: dermal, ocular, and inhalation.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential when handling 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one. The following table summarizes the minimum required PPE, with explanations rooted in the anticipated hazards of the compound.

PPE Component	Specifications and Rationale
Eye and Face Protection	Chemical splash goggles and a full-face shield. Standard safety glasses are insufficient. The potential for serious eye irritation necessitates the complete seal provided by goggles.[3][4] A face shield should be worn over the goggles, especially during procedures with a higher risk of splashes, such as during transfers of solutions or reactions under pressure.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile or Viton®). Given the presence of halogenated aromatic structures, standard latex gloves may not provide adequate protection. Nitrile gloves offer good resistance to a range of chemicals. For prolonged handling or when dealing with solutions, Viton® gloves are a more robust option.[3][5] It is crucial to inspect gloves for any signs of degradation or perforation before each use and to change them frequently.
Body Protection	A flame-retardant laboratory coat and a chemical-resistant apron. A fully buttoned lab coat protects the skin and personal clothing from accidental spills.[5] For procedures involving larger quantities or a significant splash risk, a chemical-resistant apron worn over the lab coat provides an additional layer of protection.
Respiratory Protection	Work within a certified chemical fume hood. All manipulations of the solid compound or its solutions that could generate dust or aerosols must be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[3] If a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge and a particulate filter is mandatory.

Procedural Workflow for Safe Handling

A systematic approach to every step of the experimental process is critical to ensuring safety. The following diagram and step-by-step guide outline a safe handling workflow for 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one.

Caption: A logical workflow for the safe handling of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one, from preparation to disposal.

Step-by-Step Handling Protocol:

• Preparation:

  • Ensure the work area within the chemical fume hood is clean and uncluttered.

  • Verify that the chemical fume hood has been certified within the last year.

  • Assemble all necessary glassware, reagents, and equipment before beginning.

  • Don all required PPE as outlined in the table above.

• Weighing and Transfer:

  • Conduct all weighing and transfer operations of the solid compound inside a chemical fume hood to prevent the release of dust into the laboratory environment.

  • Use a spatula to carefully transfer the solid. Avoid any actions that could generate dust.

• Dissolution:

  • If preparing a solution, add the solid 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one to the solvent slowly and in small portions to control the dissolution rate and prevent splashing.

  • Keep the container covered as much as possible during dissolution.

• Reaction:

  • Carry out all reactions involving this compound in a well-ventilated chemical fume hood.

  • Ensure that the reaction apparatus is securely clamped and that any potential pressure buildup can be safely managed.

• Post-Handling:

  • After completing the experimental work, decontaminate all surfaces and equipment that may have come into contact with the compound.

  • Thoroughly wash hands and any exposed skin with soap and water, even after removing gloves.

Disposal Plan: Environmental Responsibility and Regulatory Compliance

Proper disposal of 6-Chloro-2-(trifluoromethyl)quinazolin-4(3H)-one and any associated waste is a critical component of laboratory safety and environmental stewardship. Due to its halogenated nature, specific disposal protocols must be followed.

Waste Segregation is Key:

Halogenated organic waste must be collected separately from non-halogenated waste streams.[3] This is because the disposal methods for these two types of waste are different, and mixing them can create complications and increase disposal costs.

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. benchchem.com [benchchem.com]
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• 5. benchchem.com [benchchem.com]